Sar405

Core Science & Biosynthesis

The Central Role of Vps34 in Cellular Trafficking: A Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Vacuolar protein sorting 34 (Vps34) is a highly conserved lipid kinase and the sole Class III phosphoinositide 3-kinase (PI3K) in eukaryotes. Its primary function is to phosphorylate phosphatidylinositol (PI) to generate phosphatidylinositol 3-phosphate [PI(3)P], a critical lipid second messenger that governs a multitude of membrane trafficking events.[1][2][3] PI(3)P acts as a molecular beacon on the cytosolic face of endosomal and autophagosomal membranes, recruiting a specific cohort of effector proteins that contain PI(3)P-binding motifs, such as FYVE and PX domains.[1][3] This recruitment is fundamental to the regulation of vesicle formation, cargo sorting, and membrane dynamics. Vps34 orchestrates cellular homeostasis by operating at the core of two essential pathways: autophagy and endosomal trafficking. Its activity is tightly regulated through its assembly into distinct multi-protein complexes, ensuring the precise spatiotemporal production of PI(3)P. Dysregulation of Vps34 function is implicated in a range of pathologies, including cancer and neurodegenerative diseases, making it a compelling target for therapeutic intervention.[2][3] This guide provides an in-depth overview of the core functions of Vps34, its regulatory mechanisms, quantitative data on its interactions, and detailed protocols for its study.

The Vps34 Machinery: Core Complexes and Regulation

Vps34 does not function in isolation but as the catalytic core of at least two distinct, mutually exclusive complexes, each with specific subcellular localizations and functions.[2][4][5] The core components of these complexes are Vps34, the pseudokinase Vps15 (p150), and Beclin 1 (Atg6 in yeast).[2][6] The functional specificity is conferred by the fourth subunit.

• Complex I (Autophagy): Contains ATG14L (Atg14 in yeast). This complex is primarily associated with the initiation of autophagy, where it is recruited to the phagophore (isolation membrane) to generate the PI(3)P necessary for autophagosome formation.[2][7]

• Complex II (Endosomal Trafficking): Contains UVRAG (Vps38 in yeast). This complex localizes to endosomal membranes and is crucial for processes such as endosome maturation, endosome-to-Golgi retrograde transport, and the fusion of autophagosomes with lysosomes.[2][5][8]

The assembly and activity of these complexes are intricately regulated, ensuring that PI(3)P is produced at the right time and place. A key regulatory mechanism involves small GTPases of the Rab family.

Role in Autophagy

Autophagy is a catabolic process for degrading and recycling cellular components, which is essential for cellular and tissue homeostasis.[1] Vps34, as part of Complex I, plays an indispensable role in the initiation of autophagy.[1][9] Upon induction of autophagy (e.g., by nutrient starvation), Complex I is recruited to the site of autophagosome formation, where it generates a localized pool of PI(3)P. This PI(3)P enrichment is critical for recruiting downstream autophagy-related (Atg) proteins, such as WIPI proteins (the mammalian orthologs of yeast Atg18), which are essential for the elongation and closure of the phagophore to form a mature autophagosome.[1] Genetic or pharmacological inhibition of Vps34 completely blocks starvation-induced autophagosome formation.[1][10]

Role in Endosomal Trafficking

The endocytic pathway is vital for nutrient uptake, receptor signaling modulation, and maintaining plasma membrane integrity. Vps34, as a component of Complex II, is a master regulator of multiple steps in this pathway.

• Early Endosome Function: Vps34 Complex II is recruited to early endosomes by the small GTPase Rab5.[2] The resulting PI(3)P on the endosomal membrane serves as a docking site for effector proteins like Early Endosome Antigen 1 (EEA1), which tethers incoming vesicles for fusion with the early endosome.[11][12]

• Endosome Maturation: Vps34 activity is crucial for the maturation of early endosomes into late endosomes and multivesicular bodies (MVBs). This process involves the sorting of cargo destined for lysosomal degradation. Vps34-generated PI(3)P recruits components of the ESCRT (Endosomal Sorting Complex Required for Transport) machinery, which mediates the invagination of the endosomal membrane to form intraluminal vesicles (ILVs), sequestering ubiquitinated receptors for degradation.[2][6] Studies using Vps34-deficient cells show a severe block in the degradation of receptors like the Epidermal Growth Factor Receptor (EGFR), which accumulate in enlarged late endosomes.[6][13]

• Retromer-Mediated Retrograde Transport: The retromer complex is responsible for retrieving specific transmembrane proteins, such as the mannose-6-phosphate (B13060355) receptor (M6PR), from endosomes for transport back to the trans-Golgi network (TGN).[14][15] Vps34 Complex II generates the necessary PI(3)P pool on endosomes to recruit components of the retromer complex, specifically sorting nexins (SNXs) that contain PI(3)P-binding PX domains.[10][14][15] Disruption of Vps34 function leads to the mis-sorting of retromer cargo to the lysosome for degradation.[14]

Quantitative Data

The function of Vps34 is underpinned by a network of molecular interactions with specific affinities and enzymatic activities that dictate trafficking outcomes.

Table 1: Binding Affinities of Vps34 Complex Components and Effectors

Interacting Molecules	Interaction Type	Dissociation Constant (Kd)	Significance
Beclin 1 (CCD) : Atg14L (CCD)	Protein-Protein	Moderate affinity (~10-fold tighter than Beclin 1 self-association)[14]	Forms the core of the autophagy-specific Complex I.
Beclin 1 (CCD) : UVRAG (CCD)	Protein-Protein	Higher affinity than Beclin 1 : Atg14L[16][17]	Forms the stable endosomal Complex II, potentially outcompeting Complex I formation.
Beclin 1-targeting peptides	Protein-Peptide	6 - 60 µM (Initial)[4]	Demonstrates the druggability of the Beclin 1 coiled-coil domain (CCD) interface.
FYVE Domain (Hrs) : PI(3)P	Protein-Lipid	38 ± 19 nM[2]	High-affinity interaction crucial for recruiting effector proteins like EEA1 to PI(3)P-rich membranes.
PX Domain (p47phox) : PI(3,4)P2	Protein-Lipid	~30 - 38 nM[1]	Example of high-affinity, specific phosphoinositide binding by a PX domain (Note: p47phox binds PI(3,4)P2, not PI(3)P, illustrating domain specificity).

Table 2: Kinetic Parameters of Vps34-Regulated Trafficking Pathways

Process	Key Cargo	Measured Parameter	Typical Value	Significance
EGFR Degradation	EGFR	Half-life (t1/2)	10 - 48 hours (unstimulated)[18]	Vps34-dependent endosomal sorting is critical for the accelerated degradation of activated EGFR.
1.6 - 8.9 hours (EGF-stimulated)[18]
Transferrin Recycling	Transferrin Receptor	Endocytosis Half-life (t1/2)	~3.5 minutes[10]	Provides a baseline for endocytic rates; Vps34 knockout surprisingly does not affect this specific recycling pathway, highlighting its more critical role in the degradative pathway.[6][13]
Recycling Half-life (t1/2)	~5.0 minutes[10]
Full Receptor Cycle Time	~15.8 minutes[10]

Key Experimental Protocols

Studying Vps34 function requires a combination of in vitro biochemical assays and cell-based imaging techniques.

In Vitro Vps34 Kinase Assay

This protocol measures the enzymatic activity of Vps34 by quantifying the incorporation of radioactive phosphate (B84403) into its lipid substrate, phosphatidylinositol (PI).[3][16]

Methodology:

• Substrate Preparation: Prepare liposomes containing phosphatidylinositol (PI). This is typically done by extruding a solution of crude liver PI through a 100 nm filter membrane to create uniformly sized vesicles.

• Kinase Reaction:

  • In a reaction tube, combine the prepared PI liposomes, recombinant Vps34/Vps15 complex (e.g., 50 ng), and kinase assay buffer (e.g., 20 mM Tris-HCl pH 7.4, 67 mM NaCl, 10 mM MnCl₂).

  • To test inhibitors, pre-incubate the enzyme complex with the compound (e.g., SAR405, VPS34-IN1) before adding the substrate.

  • Initiate the reaction by adding ATP mix containing 5 µM cold ATP and 3 µCi of [γ-³²P]ATP.

  • Incubate for 30 minutes at room temperature with gentle agitation.

• Reaction Termination and Lipid Extraction:

  • Stop the reaction by adding an acidic chloroform (B151607)/methanol solution (e.g., 100:200:3.5 chloroform:methanol:HCl).

  • Add chloroform and water to induce phase separation. Vortex and centrifuge to separate the organic (lipid-containing) and aqueous phases.

  • Carefully collect the lower organic phase containing the radiolabeled lipids.

• Analysis by Thin-Layer Chromatography (TLC):

  • Spot the extracted lipids onto a silica (B1680970) TLC plate.

  • Develop the TLC plate in a chamber with an appropriate solvent system (e.g., chloroform:methanol:ammonium hydroxide:water). This separates the product, [³²P]PI(3)P, from the unreacted [γ-³²P]ATP and other lipids.

  • Dry the plate and expose it to X-ray film or a phosphorimager screen.

• Quantification: The intensity of the spot corresponding to PI(3)P is proportional to the kinase activity. This can be quantified using densitometry software.

Live-Cell Imaging of PI(3)P Dynamics

This method allows for the visualization of the spatiotemporal distribution of PI(3)P in living cells using genetically encoded fluorescent biosensors.[19][20]

Methodology:

• Biosensor Selection: Choose a suitable PI(3)P biosensor. A common choice is a tandem FYVE domain (e.g., from EEA1 or Hrs) fused to a fluorescent protein (e.g., EGFP, mCherry). The tandem repeat increases the affinity and specificity for PI(3)P-containing membranes.[20]

• Cell Transfection: Transfect the mammalian cell line of interest (e.g., HeLa, HEK293T) with a plasmid encoding the EGFP-2xFYVE biosensor using a standard transfection reagent. Allow 24-48 hours for protein expression.

• Cell Culture and Treatment:

  • Plate the transfected cells onto glass-bottom dishes suitable for high-resolution microscopy.

  • Before imaging, replace the culture medium with an appropriate imaging medium (e.g., phenol (B47542) red-free DMEM).

  • To study dynamics, prepare solutions of stimuli (e.g., EGF to track endocytosis) or inhibitors (e.g., Vps34 inhibitor SAR405) for addition during the time-lapse acquisition.

• Microscopy and Image Acquisition:

  • Use a confocal or spinning-disk microscope equipped with a live-cell incubation chamber (maintaining 37°C and 5% CO₂).

  • Identify transfected cells expressing the EGFP-2xFYVE probe. In resting cells, the probe should show a diffuse cytosolic signal with some punctate structures corresponding to basal PI(3)P on endosomes.

  • Acquire a baseline time-lapse series (e.g., one frame every 30 seconds for 5 minutes).

  • Add the stimulus or inhibitor and continue the time-lapse acquisition to monitor the redistribution of the fluorescent signal. For example, inhibition of Vps34 will cause the EGFP-2xFYVE puncta to disappear as the PI(3)P pool is depleted.

• Image Analysis:

  • Quantify changes in fluorescence intensity at specific structures (e.g., endosomes) or the number of fluorescent puncta per cell over time using image analysis software (e.g., ImageJ/Fiji).

Autophagy Flux Assay using mCherry-GFP-LC3

This powerful assay quantifies the progression of autophagy (autophagic flux) by taking advantage of the different pH sensitivities of GFP and mCherry.[1]

Methodology:

• Cell Line: Use a cell line stably expressing the tandem fluorescent reporter mCherry-GFP-LC3.

• Experimental Treatment:

  • Plate cells and treat with the experimental compound or condition (e.g., nutrient starvation to induce autophagy).

  • Include control groups: an untreated control and a group treated with a lysosomal inhibitor like Bafilomycin A1 or Chloroquine. The lysosomal inhibitor blocks the final degradation step, causing an accumulation of autophagosomes and autolysosomes.

• Microscopy and Data Collection:

  • Fix the cells or perform live-cell imaging using a confocal microscope.

  • Acquire images in both the green (GFP) and red (mCherry) channels.

  • Interpretation:

    • Autophagosomes (neutral pH): Appear as yellow puncta (merge of green and red signals), as both GFP and mCherry fluoresce.

    • Autolysosomes (acidic pH): Appear as red-only puncta, as the acidic environment of the lysosome quenches the GFP signal while the mCherry signal persists.

• Quantification:

  • Count the number of yellow and red puncta per cell in each condition.

  • Autophagic flux is determined by comparing the number of red puncta in the experimental condition to the control. An increase in red puncta indicates successful fusion of autophagosomes with lysosomes and thus, an active autophagic flux. Treatment with a Vps34 inhibitor would prevent the formation of both yellow and red puncta, indicating a block at the initiation stage.

Conclusion and Future Directions

Vps34 is a linchpin in cellular trafficking, acting as the primary source of PI(3)P to direct the complex choreography of autophagy and endosomal sorting. Its function through distinct protein complexes allows for precise control over these fundamental pathways. The detailed understanding of its structure, regulation, and downstream effects has provided invaluable insights into cellular homeostasis and has illuminated its role in disease. The development of highly specific and potent Vps34 inhibitors, such as SAR405, not only serves as a powerful tool for dissecting its cellular functions but also holds significant promise for therapeutic applications, particularly in oncology where the modulation of autophagy is a key therapeutic strategy.[2][17] Future research will likely focus on the nuanced regulation of the individual Vps34 complexes, the discovery of novel complex-specific inhibitors, and a deeper understanding of the crosstalk between Vps34-mediated pathways and other cellular signaling networks.

References

• 1. Binding of the PX domain of p47phox to phosphatidylinositol 3,4-bisphosphate and phosphatidic acid is masked by an intramolecular interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. High-affinity binding of a FYVE domain to phosphatidylinositol 3-phosphate requires intact phospholipid but not FYVE domain oligomerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ira.lib.polyu.edu.hk [ira.lib.polyu.edu.hk]
• 5. Phosphatidylinositol 3-phosphate recognition by the FYVE domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Phosphoproteomic identification of ULK substrates reveals VPS15‐dependent ULK/VPS34 interplay in the regulation of autophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Atg14, Beclin1, Rubicon, UVRAG | MBL Life Sience -GLOBAL- [mblbio.com]
• 8. Structural pathway for PI 3-kinase regulation by VPS15 in autophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Quantitative analysis of endocytosis and turnover of epidermal growth factor (EGF) and EGF receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Kinetics of internalization and recycling of transferrin and the transferrin receptor in a human hepatoma cell line. Effect of lysosomotropic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. A membrane-associated complex containing the Vps15 protein kinase and the Vps34 PI 3-kinase is essential for protein sorting to the yeast lysosome-like vacuole - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Phosphatidylinositol 3-phosphate recognition and membrane docking by the FYVE domain - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Identification of BECN1 and ATG14 coiled-coil interface residues important for starvation-induced autophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 15. the-px-domains-of-p47phox-and-p40phox-bind-to-lipid-products-of-pi-3-k - Ask this paper | Bohrium [bohrium.com]
• 16. BECLIN1: Protein Structure, Function and Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Beclin 1 Is Required for Neuron Viability and Regulates Endosome Pathways via the UVRAG-VPS34 Complex | PLOS Genetics [journals.plos.org]
• 18. Effects of Activating Mutations on EGFR Cellular Protein Turnover and Amino Acid Recycling Determined Using SILAC Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Atypical Membrane-embedded Phosphatidylinositol 3,4-Bisphosphate (PI(3,4)P2)-binding Site on p47phox Phox Homology (PX) Domain Revealed by NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Phosphatidylinositol 3‐phosphates—at the interface between cell signalling and membrane traffic - PMC [pmc.ncbi.nlm.nih.gov]

Sar405: A Selective Vps34 Inhibitor for Autophagy and Vesicle Trafficking Research

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Sar405 is a potent and highly selective, ATP-competitive inhibitor of the class III phosphoinositide 3-kinase (PI3K), Vacuolar protein sorting 34 (Vps34).[1][2] Vps34 is a crucial enzyme in fundamental cellular processes, including the initiation of autophagy and the regulation of endosomal trafficking.[3][4][5] Its product, phosphatidylinositol 3-phosphate (PI(3)P), acts as a key signaling lipid, recruiting effector proteins to mediate membrane dynamics.[4] Dysregulation of Vps34 activity has been implicated in various diseases, including cancer and neurodegenerative disorders, making it a significant target for therapeutic intervention.[6] Sar405 has emerged as a first-in-class inhibitor that allows for the specific interrogation of Vps34 function, offering a valuable tool for both basic research and drug development.[2] This technical guide provides a comprehensive overview of Sar405, including its mechanism of action, quantitative data, detailed experimental protocols, and its effects on key signaling pathways.

Core Mechanism of Action

Sar405 exerts its inhibitory effect by binding to the ATP-binding cleft of Vps34, thereby preventing the phosphorylation of its substrate, phosphatidylinositol (PI), to form PI(3)P.[7][8][9] The exquisite selectivity of Sar405 for Vps34 over other PI3K classes and protein kinases is attributed to its unique molecular interactions within the ATP binding site.[8][9] By inhibiting Vps34, Sar405 effectively blocks two major cellular pathways:

• Autophagy: Vps34 is a core component of the pre-autophagosomal structure and is essential for the formation of autophagosomes.[4] Sar405-mediated inhibition of Vps34 prevents the generation of PI(3)P on the phagophore, thereby halting the recruitment of downstream autophagy-related proteins and blocking autophagosome formation.[6][7] This leads to the inhibition of autophagy induced by various stimuli, including starvation and mTOR inhibition.[2][6]

• Vesicle Trafficking: Vps34 plays a critical role in the maturation of endosomes and the trafficking of cargo from late endosomes to lysosomes.[1][3][5] Inhibition of Vps34 by Sar405 disrupts this process, leading to the accumulation of swollen late endosomes and impaired lysosomal function.[7]

Quantitative Data

The potency and selectivity of Sar405 have been characterized in various biochemical and cellular assays. The following tables summarize the key quantitative data for Sar405.

Table 1: Biochemical Activity of Sar405

Parameter	Value	Species	Assay Conditions	Reference
IC50 (Vps34)	1.2 nM	Human	Recombinant Vps34 kinase assay	[2]
Kd	1.5 nM	Human	Surface Plasmon Resonance	[2][9]
Residence Half-life (t1/2)	3.8 min	Human	Surface Plasmon Resonance	[9]

Table 2: Cellular Activity of Sar405

Parameter	Cell Line	Value	Assay	Reference
IC50 (Autophagosome Formation)	H1299 (GFP-LC3)	42 nM	mTOR inhibition-induced autophagy	[2][7]
IC50 (Autophagy)	HeLa (GFP-LC3)	419 nM	Starvation-induced autophagy	[7]
IC50 (GFP-FYVE Relocalization)	HeLa	27 nM	Vps34 cellular activity	[7]

Table 3: Kinase Selectivity of Sar405

Kinase Family	Activity	Notes	Reference
Class I PI3Ks	No significant inhibition	Highly selective over class I isoforms.	[7]
Class II PI3Ks	No significant inhibition	Highly selective over class II isoforms.	[7]
mTOR	No significant inhibition	Highly selective over mTOR.	[7]
Protein Kinases	No significant activity	Profiled against a large panel of kinases.	[7]

Experimental Protocols

This section provides detailed methodologies for key experiments to study the effects of Sar405.

Vps34 Kinase Activity Assay (In Vitro)

This assay measures the ability of Sar405 to inhibit the enzymatic activity of recombinant Vps34.

• Materials:

  • Recombinant human Vps34/Vps15 complex

  • Phosphatidylinositol (PI) substrate

  • [γ-³²P]ATP

  • Kinase reaction buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.03% CHAPS, 2 mM DTT)

  • Sar405 (in DMSO)

  • Stop solution (e.g., 1 M HCl)

  • Thin Layer Chromatography (TLC) plates

  • TLC running buffer (e.g., Chloroform:Methanol:Ammonia:Water)

  • Phosphorimager or X-ray film

• Procedure:

  • Prepare serial dilutions of Sar405 in DMSO.

  • In a reaction tube, add the kinase reaction buffer, PI substrate, and the desired concentration of Sar405 or DMSO (vehicle control).

  • Add the recombinant Vps34/Vps15 enzyme to initiate the reaction.

  • Start the kinase reaction by adding [γ-³²P]ATP.

  • Incubate the reaction at room temperature for a specified time (e.g., 20 minutes).

  • Stop the reaction by adding the stop solution.

  • Extract the lipids.

  • Spot the lipid extract onto a TLC plate.

  • Develop the TLC plate in the running buffer to separate the phosphorylated product (PI(3)P) from the unreacted ATP.

  • Dry the TLC plate and expose it to a phosphorimager screen or X-ray film to visualize the radiolabeled PI(3)P.

  • Quantify the band intensities to determine the extent of Vps34 inhibition by Sar405 and calculate the IC50 value.

Autophagy Flux Assay by LC3 Western Blotting

This method assesses the effect of Sar405 on autophagic flux by monitoring the conversion of LC3-I to LC3-II.

• Materials:

  • Cell line of interest (e.g., HeLa, H1299)

  • Complete cell culture medium

  • Starvation medium (e.g., Earle's Balanced Salt Solution - EBSS)

  • Sar405 (in DMSO)

  • Lysosomal inhibitor (e.g., Bafilomycin A1 or Chloroquine)

  • RIPA lysis buffer supplemented with protease and phosphatase inhibitors

  • BCA protein assay kit

  • SDS-PAGE gels and electrophoresis apparatus

  • PVDF membranes

  • Transfer buffer and apparatus

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibody against LC3B

  • Primary antibody for a loading control (e.g., GAPDH, β-actin)

  • HRP-conjugated secondary antibodies

  • Enhanced chemiluminescence (ECL) substrate

  • Chemiluminescence imaging system

• Procedure:

  • Plate cells and allow them to adhere overnight.

  • Treat cells with Sar405 at various concentrations or DMSO (vehicle control) under basal (complete medium) or autophagy-inducing conditions (e.g., starvation with EBSS). A parallel set of wells should be co-treated with a lysosomal inhibitor to block the degradation of LC3-II.

  • Incubate for the desired time (e.g., 2-4 hours).

  • Wash cells with ice-cold PBS and lyse them with RIPA buffer.

  • Determine the protein concentration of the lysates using a BCA assay.

  • Prepare protein samples for SDS-PAGE and load equal amounts of protein per lane.

  • Perform electrophoresis and transfer the proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-LC3B antibody overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and apply the ECL substrate.

  • Image the blot using a chemiluminescence imaging system.

  • Quantify the band intensities for LC3-II and the loading control. The accumulation of LC3-II in the presence of a lysosomal inhibitor is indicative of autophagic flux. A decrease in this accumulation with Sar405 treatment indicates inhibition of autophagy.[10]

GFP-LC3 Puncta Formation Assay

This fluorescence microscopy-based assay visualizes the formation of autophagosomes by monitoring the localization of GFP-tagged LC3.

• Materials:

  • Cells stably expressing GFP-LC3 (e.g., GFP-LC3 HeLa)

  • Complete cell culture medium

  • Starvation medium (e.g., EBSS)

  • Sar405 (in DMSO)

  • Lysosomal inhibitor (e.g., Hydroxychloroquine)

  • Paraformaldehyde (PFA) for fixing cells

  • DAPI for nuclear counterstaining

  • Fluorescence microscope or high-content imaging system

• Procedure:

  • Seed GFP-LC3 expressing cells in glass-bottom dishes or multi-well plates.

  • Treat cells with Sar405 at various concentrations or DMSO under basal or autophagy-inducing conditions (e.g., starvation). Co-treatment with a lysosomal inhibitor can be included to enhance the visualization of autophagosomes.

  • Incubate for the desired time.

  • Wash cells with PBS and fix with 4% PFA.

  • Permeabilize the cells if needed and stain with DAPI.

  • Acquire images using a fluorescence microscope.

  • Quantify the number and/or area of GFP-LC3 puncta per cell. A diffuse GFP signal indicates basal autophagy, while the formation of bright puncta signifies autophagosome formation. A reduction in the number of puncta with Sar405 treatment indicates inhibition of autophagy.[11]

Cell Proliferation Assay for Synergy with Everolimus

This assay determines the synergistic anti-proliferative effect of Sar405 and the mTOR inhibitor, everolimus.

• Materials:

  • Cancer cell line of interest (e.g., renal cancer cell lines ACHN, 786-O)

  • Complete cell culture medium

  • Sar405 (in DMSO)

  • Everolimus (in DMSO)

  • Cell viability reagent (e.g., MTT, CellTiter-Glo)

  • 96-well plates

  • Plate reader

• Procedure:

  • Seed cells in 96-well plates and allow them to attach.

  • Treat the cells with a matrix of concentrations of Sar405 and everolimus, both alone and in combination. A vehicle control (DMSO) should be included. A "ray design" methodology can be employed where the drugs are combined at a constant ratio of their ICx values.[7]

  • Incubate the cells for a specified period (e.g., 72 hours).

  • Add the cell viability reagent and measure the signal according to the manufacturer's instructions using a plate reader.

  • Calculate the percentage of cell growth inhibition for each treatment condition relative to the vehicle control.

  • Analyze the data for synergy using software that calculates the Combination Index (CI), where CI < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism.

Signaling Pathways and Visualizations

Sar405's inhibition of Vps34 has profound effects on cellular signaling, primarily impacting the autophagy and endosomal trafficking pathways.

Autophagy Signaling Pathway

Under nutrient-rich conditions, mTORC1 is active and suppresses autophagy by phosphorylating and inhibiting the ULK1 complex. During starvation or when mTOR is inhibited, the ULK1 complex becomes active and phosphorylates components of the Vps34 complex (Vps34, Beclin-1, Vps15, and ATG14L), leading to the production of PI(3)P and the initiation of autophagosome formation. Sar405 directly inhibits Vps34, blocking this crucial step.

Caption: Autophagy signaling pathway and the inhibitory action of Sar405.

Experimental Workflow for Assessing Autophagy Inhibition

A typical workflow to investigate the effect of Sar405 on autophagy involves cell culture, treatment, and subsequent analysis using biochemical and imaging techniques.

Caption: Experimental workflow for studying Sar405's effect on autophagy.

Vps34 in Endosomal Trafficking

Vps34, in a complex with Beclin-1, Vps15, and UVRAG, is recruited to early endosomes where it generates PI(3)P. This PI(3)P is crucial for the recruitment of effector proteins that mediate the maturation of early endosomes into late endosomes and their subsequent fusion with lysosomes. Sar405 disrupts this process by preventing PI(3)P production.

Caption: Role of Vps34 in endosomal trafficking and its inhibition by Sar405.

Conclusion

Sar405 is a powerful and specific pharmacological tool for the investigation of Vps34-mediated cellular processes. Its high selectivity allows for the dissection of the roles of Vps34 in autophagy and endosomal trafficking with minimal off-target effects. The synergistic anti-proliferative effects observed when combining Sar405 with mTOR inhibitors highlight its potential for therapeutic applications in oncology.[6][7] The experimental protocols and signaling pathway diagrams provided in this guide offer a solid foundation for researchers to effectively utilize Sar405 in their studies and to further unravel the complex biology of Vps34.

References

• 1. Vps34 regulates Rab7 and late endocytic trafficking through recruitment of the GTPase-activating protein Armus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Vps34 Deficiency Reveals the Importance of Endocytosis for Podocyte Homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. rupress.org [rupress.org]
• 6. SAR405, a PIK3C3/Vps34 inhibitor that prevents autophagy and synergizes with MTOR inhibition in tumor cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. SAR405, a PIK3C3/Vps34 inhibitor that prevents autophagy and synergizes with MTOR inhibition in tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]

The Function of Sar405 in Cancer Cells: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Sar405 is a potent and highly selective, first-in-class inhibitor of the class III phosphoinositide 3-kinase (PI3K), vacuolar protein sorting 34 (VPS34).[1][2][3] Its primary mechanism of action in cancer cells is the inhibition of autophagy, a cellular self-digestion process that cancer cells often exploit to survive under stressful conditions, such as nutrient deprivation or chemotherapy.[1][4] By blocking this pro-survival pathway, Sar405 can induce cancer cell death and enhance the efficacy of other anticancer agents. Notably, Sar405 exhibits synergistic activity with mTOR inhibitors, offering a promising combination therapy strategy.[1][4][5][6] Emerging evidence also points to a role for Sar405 in modulating the tumor microenvironment and enhancing anti-tumor immunity. This guide provides a comprehensive overview of the core functions of Sar405 in cancer cells, supported by quantitative data, detailed experimental protocols, and visual representations of key pathways and workflows.

Mechanism of Action: Inhibition of VPS34 and Autophagy

Sar405 functions as an ATP-competitive inhibitor of VPS34, binding to its kinase domain.[1][2] VPS34 is a crucial component of the autophagy machinery, responsible for generating phosphatidylinositol 3-phosphate (PI3P) on the phagophore (autophagosome precursor) membrane. This PI3P serves as a docking site for other essential autophagy-related (Atg) proteins, thereby initiating the formation and elongation of the autophagosome.

By inhibiting VPS34, Sar405 effectively blocks the production of PI3P, leading to a halt in autophagosome formation and subsequent inhibition of the entire autophagic flux.[3] This disruption of autophagy deprives cancer cells of a critical survival mechanism, rendering them more susceptible to apoptosis.

Beyond its role in autophagy, VPS34 is also involved in endosomal trafficking.[1][4] Inhibition of VPS34 by Sar405 has been shown to disrupt the trafficking of vesicles from late endosomes to lysosomes, further impacting cellular homeostasis.[1][4]

Quantitative Data on Sar405 Activity

The potency and selectivity of Sar405 have been characterized across various biochemical and cellular assays. The following tables summarize key quantitative data.

Parameter	Value	Assay/System	Reference
IC50 (VPS34)	1.2 nM	Recombinant human VPS34 enzyme assay	[2][7]
Kd (VPS34)	1.5 nM	Biochemical binding assay	[1][2][8]
IC50 (Autophagy Inhibition)	42 nM	GFP-LC3 puncta formation in H1299 cells (mTOR inhibition-induced)	[2][4][5]
IC50 (Autophagy Inhibition)	419 nM	GFP-LC3 puncta formation in starved HeLa cells	[2][4][5]
IC50 (On-target cellular activity)	27 nM	GFP-FYVE HeLa cells	[1][5]

Cell Line	Cancer Type	IC50 (Single Agent)	Reference
H1299	Non-small cell lung cancer	6,039 nM (IC40)	[6]
ACHN	Renal cell carcinoma	20,816 nM (IC40)	[6]
786-O	Renal cell carcinoma	8,091 nM (IC40)	[6]
NCI-H28	Pleural Mesothelioma	11.5 µM (72h)	[9]
NCI-H2452	Pleural Mesothelioma	16.7 µM (72h)	[9]
MSTO-211H	Pleural Mesothelioma	14.9 µM (72h)	[9]

Cell Line	Cancer Type	Combination Agent	Synergistic Effect	Reference
H1299	Non-small cell lung cancer	Everolimus (B549166) (mTOR inhibitor)	Significant synergistic reduction in cell proliferation. 18-fold lower Sar405 concentration and 19-fold lower everolimus concentration needed in combination to achieve 40% inhibition.	[6]
ACHN	Renal cell carcinoma	Everolimus (mTOR inhibitor)	Significant synergistic reduction in cell proliferation. 30-fold lower everolimus concentration needed in combination to achieve 40% inhibition.	[6]
786-O	Renal cell carcinoma	Everolimus (mTOR inhibitor)	Significant synergistic reduction in cell proliferation. 4-fold lower everolimus concentration needed in combination to achieve 40% inhibition.	[6]
Renal Tumor Cells	Renal cell carcinoma	Everolimus (mTOR inhibitor)	Significant synergy on the reduction of cell proliferation.	[1][4][5]
Pleural Mesothelioma Cells	Pleural Mesothelioma	Cisplatin	Additive or synergistic effects on cell growth inhibition.	[9]

Key Signaling Pathways

Sar405 primarily intersects with the autophagy signaling pathway. Under conditions of cellular stress or mTOR inhibition, the ULK1 complex is activated, which in turn activates the VPS34 complex. Sar405 directly targets the VPS34 complex, preventing the downstream events of autophagosome formation.

Caption: Sar405 inhibits the VPS34 complex in the autophagy pathway.

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is used to assess the cytotoxic effects of Sar405 on cancer cell lines.

Materials:

• Cancer cell lines (e.g., A549, H1299, ACHN)

• Complete culture medium (e.g., DMEM, RPMI-1640) with 10% FBS

• Sar405 (dissolved in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Prepare serial dilutions of Sar405 in complete culture medium.

• Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of Sar405. Include a vehicle control (DMSO) and a no-treatment control.

• Incubate the plates for the desired time points (e.g., 24, 48, 72 hours) at 37°C in a 5% CO2 incubator.

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until formazan (B1609692) crystals are formed.

• Aspirate the medium and add 100 µL of solubilization solution to each well.

• Mix gently to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the no-treatment control.

Western Blot for LC3-I to LC3-II Conversion

This protocol is used to monitor the inhibition of autophagy by observing the levels of the autophagosome marker LC3-II.

Materials:

• Cancer cell lines

• Sar405

• Lysis buffer (e.g., RIPA buffer) with protease inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels (e.g., 15%)

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibody against LC3 (recognizes both LC3-I and LC3-II)

• Primary antibody against a loading control (e.g., β-actin or GAPDH)

• HRP-conjugated secondary antibody

• ECL detection reagent

Procedure:

• Treat cells with Sar405 at various concentrations and for different durations. Include positive controls for autophagy induction (e.g., starvation, mTOR inhibitor) and a vehicle control.

• Lyse the cells in lysis buffer on ice.

• Determine the protein concentration of the lysates.

• Denature the protein samples by boiling in Laemmli buffer.

• Load equal amounts of protein onto an SDS-PAGE gel and perform electrophoresis.

• Transfer the proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary anti-LC3 antibody overnight at 4°C.

• Wash the membrane with TBST.

• Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane with TBST.

• Detect the protein bands using an ECL reagent and an imaging system.

• Re-probe the membrane with the loading control antibody.

• Quantify the band intensities to determine the LC3-II/LC3-I ratio or the amount of LC3-II normalized to the loading control. A decrease in the LC3-II band upon Sar405 treatment indicates autophagy inhibition.

Immunofluorescence for GFP-LC3 Puncta Formation

This protocol visualizes the formation of autophagosomes as fluorescent puncta in cells stably expressing GFP-LC3.

Materials:

• Cancer cell line stably expressing GFP-LC3 (e.g., GFP-LC3 HeLa, GFP-LC3 H1299)

• Sar405

• Culture medium (fed or starvation medium like EBSS)

• Fixative (e.g., 4% paraformaldehyde)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Nuclear stain (e.g., DAPI or Hoechst 33342)

• Mounting medium

• Fluorescence microscope or high-content imaging system

Procedure:

• Seed GFP-LC3 expressing cells on coverslips or in imaging-compatible plates.

• Induce autophagy by starvation (incubation in EBSS) or treatment with an mTOR inhibitor (e.g., AZD8055) in the presence or absence of various concentrations of Sar405.

• Incubate for the desired time (e.g., 2-4 hours).

• Fix the cells with 4% paraformaldehyde for 15 minutes.

• Permeabilize the cells with permeabilization buffer for 10 minutes.

• Stain the nuclei with DAPI or Hoechst.

• Mount the coverslips onto slides with mounting medium.

• Visualize the cells using a fluorescence microscope.

• Quantify the number of GFP-LC3 puncta per cell. A cell is typically considered positive for autophagy if it contains more than a certain threshold of puncta (e.g., >5). A reduction in the number of puncta in Sar405-treated cells indicates autophagy inhibition.

Experimental and Logical Workflows

Caption: General experimental workflow for evaluating Sar405 function.

Caption: Logical relationships of Sar405's anticancer effects.

Conclusion

Sar405 is a powerful research tool and a potential therapeutic agent that targets a key survival pathway in cancer cells. Its high selectivity for VPS34 allows for precise dissection of the role of autophagy in cancer biology. The synergistic effects observed with mTOR inhibitors highlight a rational and promising combination strategy for clinical development. Furthermore, the emerging role of Sar405 in modulating the tumor immune microenvironment opens up new avenues for its application in immuno-oncology. The data and protocols presented in this guide provide a solid foundation for researchers and drug development professionals to further explore and harness the therapeutic potential of Sar405 in the fight against cancer.

References

• 1. selleckchem.com [selleckchem.com]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. SAR405 | Autophagy | PI3K | TargetMol [targetmol.com]
• 5. SAR405, a PIK3C3/Vps34 inhibitor that prevents autophagy and synergizes with MTOR inhibition in tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. SAR405, a PIK3C3/Vps34 inhibitor that prevents autophagy and synergizes with MTOR inhibition in tumor cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. In vivo Efficacy Studies in Cell Line and Patient-derived Xenograft Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]

Preliminary Studies on the Effects of Sar405: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Sar405 is a potent and highly selective, ATP-competitive inhibitor of the class III phosphoinositide 3-kinase (PI3K), Vps34 (Vacuolar protein sorting 34).[1][2][3] Vps34 plays a critical role in the initiation of autophagy, a cellular process essential for the degradation and recycling of cellular components.[4] Sar405 disrupts this process by inhibiting the catalytic activity of Vps34, thereby preventing the formation of autophagosomes.[5][6] This targeted inhibition of autophagy makes Sar405 a valuable tool for cancer research and a potential therapeutic agent, particularly in combination with other anticancer drugs. This guide provides an in-depth overview of the preliminary studies on Sar405, focusing on its mechanism of action, quantitative data from key experiments, and detailed experimental protocols.

Core Mechanism of Action

Sar405 exerts its effects by specifically targeting Vps34, the sole member of the class III PI3K family. Vps34 catalyzes the phosphorylation of phosphatidylinositol (PI) to generate phosphatidylinositol 3-phosphate (PI3P). PI3P is essential for the recruitment of autophagy-related proteins to the phagophore, the precursor to the autophagosome. By inhibiting Vps34, Sar405 blocks the production of PI3P, thereby halting autophagosome formation and subsequent autophagic flux.[3][5]

Quantitative Data Presentation

The following tables summarize the key quantitative data from preliminary studies on Sar405, demonstrating its potency and efficacy in various assays.

Table 1: Biochemical and Cellular Potency of Sar405

Parameter	Value	Assay System	Reference
IC50 (Vps34)	1.2 nM	Recombinant human Vps34 enzyme assay	[1][7]
Kd	1.5 nM	Biochemical binding assay	[1][7]
IC50 (Autophagosome Formation)	42 nM	GFP-LC3 H1299 cells treated with AZD8055 (mTOR inhibitor)	[1][7]
IC50 (Starvation-Induced Autophagy)	419 nM	GFP-LC3 HeLa cells	[1]

Table 2: Synergistic Effects of Sar405 with Everolimus in Renal Tumor Cell Lines

Cell Line	Treatment	IC40 (Single Agent)	IC40 (Combination)	Fold Reduction
H1299	Sar405	6,039 nM	380 nM	18-fold
Everolimus	30 nM	1.8 nM	19-fold

Data synthesized from a study showing synergistic antiproliferative activity.[8]

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in the preliminary studies of Sar405.

GFP-LC3 Autophagy Assay

This assay is used to visualize and quantify the formation of autophagosomes.

Cell Line: HeLa or H1299 cells stably expressing Green Fluorescent Protein-fused Microtubule-associated protein 1A/1B-light chain 3 (GFP-LC3).[5][9]

Protocol:

• Cell Seeding: Seed GFP-LC3 expressing cells in a suitable plate format (e.g., 96-well plate) and allow them to adhere overnight.

• Induction of Autophagy:

  • Starvation: Replace the culture medium with Earle's Balanced Salt Solution (EBSS) to induce starvation.[5]

  • mTOR Inhibition: Treat cells with an mTOR inhibitor such as AZD8055 (e.g., 1 µM) in complete medium.[8]

• Sar405 Treatment: Concurrently with autophagy induction, treat the cells with a dose range of Sar405 or DMSO as a vehicle control.

• Incubation: Incubate the cells for a specified period (e.g., 4 hours for mTOR inhibition, 2 hours for starvation).[5][8]

• Fixation and Staining:

  • Fix the cells with 4% paraformaldehyde (PFA).

  • Stain the nuclei with Hoechst 33342.[5]

• Imaging and Analysis:

  • Acquire images using an imaging cytometer or a high-content imaging system.

  • Quantify the number of GFP-LC3 puncta (autophagosomes) per cell. Cells with more than four green spots are typically considered positive.[2]

  • The IC50 value is determined by plotting the percentage of positive cells against the concentration of Sar405.[5]

Western Blotting for LC3-I to LC3-II Conversion

This method biochemically assesses autophagy by detecting the conversion of the cytosolic form of LC3 (LC3-I) to the autophagosome-associated, lipidated form (LC3-II).

Cell Lines: Wild-type HeLa and H1299 cells.[5]

Protocol:

• Cell Culture and Treatment: Culture cells and induce autophagy (e.g., with EBSS) in the presence of various concentrations of Sar405, as described in the GFP-LC3 assay. To measure autophagic flux, a lysosomal inhibitor like hydroxychloroquine (B89500) (10 µM) can be added to prevent the degradation of LC3-II.[5]

• Cell Lysis: Lyse the cells in RIPA buffer supplemented with protease inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a standard method (e.g., BCA assay).

• SDS-PAGE and Transfer:

  • Separate equal amounts of protein on an SDS-polyacrylamide gel (e.g., 4-20% gradient gel).

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk in TBST.

  • Incubate the membrane with a primary antibody against LC3.

  • Incubate with an HRP-conjugated secondary antibody.

• Detection and Analysis:

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate.

  • Quantify the band intensities for LC3-II and a loading control (e.g., GAPDH).

  • The ratio of LC3-II to the loading control is used to assess the level of autophagy.[5]

Mandatory Visualizations

Signaling Pathway Diagram

Caption: Sar405 inhibits autophagy by targeting the Vps34 complex.

Experimental Workflow Diagram

Caption: Workflow for assessing Sar405's effect on autophagy.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. axonmedchem.com [axonmedchem.com]
• 4. LC3-II Tagging and Western Blotting for Monitoring Autophagic Activity in Mammalian Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. proteolysis.jp [proteolysis.jp]
• 7. SAR405 | Autophagy | PI3K | TargetMol [targetmol.com]
• 8. researchgate.net [researchgate.net]
• 9. GFP-LC3 High-content Assay for Screening Autophagy Modulators - PMC [pmc.ncbi.nlm.nih.gov]

The Impact of Sar405 on Lysosomal Function: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sar405 is a potent and highly selective inhibitor of the class III phosphoinositide 3-kinase (PI3K), Vps34 (Vacuolar protein sorting 34). Vps34 plays a critical role in intracellular vesicle trafficking, most notably in the biogenesis of autophagosomes and the maturation of endosomes. By inhibiting the kinase activity of Vps34, Sar405 effectively blocks the production of phosphatidylinositol 3-phosphate (PI3P), a key lipid messenger in these pathways. This disruption has profound consequences for lysosomal function, leading to impaired autophagic flux and altered lysosomal morphology and activity. This technical guide provides an in-depth overview of the core impact of Sar405 on lysosomal function, presenting quantitative data, detailed experimental protocols, and visual representations of the underlying signaling pathways and experimental workflows.

Mechanism of Action of Sar405

Sar405 is an ATP-competitive inhibitor of Vps34, binding to its kinase domain with high affinity and specificity.[1][2][3][4] This selective inhibition prevents the phosphorylation of phosphatidylinositol (PI) to form PI3P. PI3P is essential for the recruitment of effector proteins containing FYVE and PX domains, which are crucial for the initiation of autophagy and the trafficking of vesicles from late endosomes to lysosomes.[5][6][7][8] Consequently, Sar405 treatment leads to a disruption of these fundamental cellular processes, directly impacting lysosomal homeostasis.

Quantitative Data on Sar405 Activity

The potency and selectivity of Sar405 have been characterized in various biochemical and cellular assays. The following tables summarize key quantitative data.

Table 1: In Vitro Kinase Inhibitory Activity of Sar405

Target	Assay Type	Value	Reference
Vps34/PIK3C3	IC50	1.2 nM	[1][2]
Vps34/PIK3C3	Kd	1.5 nM	[1][2][3]
Class I PI3Ks	Activity	Not active up to 10 µM	[3][4]
Class II PI3Ks	Activity	Not active up to 10 µM	[3][4]
mTOR	Activity	Not active up to 10 µM	[3][4]

Table 2: Cellular Activity of Sar405

Assay	Cell Line	Value (IC50)	Reference
Autophagosome Formation (mTOR inhibitor-induced)	H1299	42 nM	[1][5]
Autophagy (Starvation-induced, GFP-LC3)	HeLa	419 nM	[1][5]
GFP-FYVE Relocalization	HeLa	27 nM	[5]

Impact on Lysosomal Morphology and Function

Treatment with Sar405 leads to distinct and observable changes in lysosomal morphology and function.

• Disruption of Late Endosome-Lysosome Trafficking: Inhibition of Vps34 by Sar405 disrupts the trafficking of vesicles from late endosomes to lysosomes.[5][6][8][9] This leads to an accumulation of swollen late endosomes and lysosomes, a characteristic phenotype observed in treated cells.[4][10]

• Impaired Lysosomal Enzyme Maturation: The proper functioning of lysosomes depends on a host of hydrolytic enzymes that are active at low pH. Sar405 treatment impairs the maturation of lysosomal enzymes, such as cathepsin D.[4][11] A marked decrease in the mature form of cathepsin D and a parallel increase in its immature precursor form are observed following Sar405 administration.[10][11]

• Inhibition of Autophagy: Autophagy is a lysosome-dependent degradation pathway essential for cellular homeostasis. Sar405 potently inhibits autophagy by preventing the formation of autophagosomes, which are the double-membraned vesicles that sequester cytoplasmic cargo for delivery to the lysosome.[2][5][6][9] This is evidenced by a reduction in the conversion of LC3-I to the autophagosome-associated form, LC3-II, and a decrease in the formation of GFP-LC3 puncta.[1][5]

• Accumulation of Autophagy Substrates: As a consequence of autophagy inhibition, there is an accumulation of autophagy-specific substrate proteins like p62/SQSTM1.[10]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate the key signaling pathways affected by Sar405 and the workflows for relevant experimental protocols.

Signaling Pathways

Caption: Sar405 inhibits Vps34, blocking PI3P production and impacting lysosomal function.

Caption: Interplay between mTOR signaling and Vps34 in the regulation of autophagy.

Experimental Workflows

Caption: Workflow for assessing Cathepsin D maturation by Western Blot.

Caption: Workflow for visualizing acidic organelles using LysoTracker staining.

Detailed Experimental Protocols

Assessment of Cathepsin D Maturation by Western Blot

This protocol details the analysis of pro- and mature forms of the lysosomal protease Cathepsin D.

• Cell Culture and Treatment:

  • Plate cells (e.g., RKO, HeLa) at an appropriate density in a 6-well plate.

  • Allow cells to adhere and grow for 24 hours.

  • Treat cells with desired concentrations of Sar405 or vehicle control (e.g., DMSO) for 16-24 hours.[10][11]

• Cell Lysis:

  • Wash cells twice with ice-cold PBS.

  • Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Scrape cells and transfer the lysate to a microcentrifuge tube.

  • Incubate on ice for 30 minutes with periodic vortexing.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant containing the protein lysate.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA protein assay kit according to the manufacturer's instructions.

• SDS-PAGE and Western Blotting:

  • Normalize protein concentrations for all samples.

  • Prepare samples by adding Laemmli sample buffer and boiling at 95°C for 5 minutes.

  • Load equal amounts of protein (20-30 µg) onto a 12% SDS-polyacrylamide gel.

  • Perform electrophoresis to separate proteins by size.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against Cathepsin D overnight at 4°C.

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST for 10 minutes each.

• Detection and Analysis:

  • Apply an enhanced chemiluminescence (ECL) substrate to the membrane.

  • Visualize the protein bands using a chemiluminescence imaging system.

  • Identify the pro-cathepsin D (approx. 52 kDa) and mature cathepsin D (approx. 34 kDa) bands.[12]

  • Quantify band intensities using densitometry software and normalize to a loading control (e.g., GAPDH or β-actin).

Visualization of Lysosomal Morphology with LysoTracker Staining

This protocol describes the use of LysoTracker, a fluorescent acidotropic probe, to label and visualize acidic organelles in live cells.

• Cell Culture and Treatment:

  • Plate cells on glass-bottom dishes or coverslips suitable for live-cell imaging.

  • Allow cells to adhere and grow for 24 hours.

  • Treat cells with Sar405 or vehicle control for the desired duration.

• LysoTracker Staining:

  • Prepare a working solution of LysoTracker dye (e.g., LysoTracker Red DND-99) at a final concentration of 50-75 nM in pre-warmed cell culture medium.[13]

  • Remove the medium from the cells and add the LysoTracker-containing medium.

  • Incubate the cells for 30 minutes to 2 hours at 37°C in a CO2 incubator.[3][13]

• Imaging:

  • Gently wash the cells twice with pre-warmed PBS.

  • Replace with fresh, pre-warmed culture medium or a suitable imaging buffer.

  • Immediately image the cells using a fluorescence microscope equipped with the appropriate filter sets for the specific LysoTracker dye.

• Analysis:

  • Capture images of multiple fields of view for each condition.

  • Observe and document changes in the size, number, and intensity of LysoTracker-positive puncta. In Sar405-treated cells, an accumulation of enlarged, brightly stained lysosomes is expected.[10]

Monitoring Autophagy via GFP-LC3 Puncta Formation

This assay utilizes cells stably expressing a GFP-tagged LC3 protein to visualize the formation of autophagosomes.

• Cell Culture and Transfection/Transduction:

  • Use a cell line stably expressing GFP-LC3 (e.g., GFP-LC3 HeLa or H1299).[5]

  • Alternatively, transiently transfect cells with a GFP-LC3 expression plasmid 24-48 hours before the experiment.

  • Plate cells on glass-bottom dishes or coverslips.

• Induction of Autophagy and Treatment:

  • Induce autophagy by either starvation (e.g., incubating in Earle's Balanced Salt Solution - EBSS) or treatment with an mTOR inhibitor (e.g., AZD8055).[5]

  • Co-treat cells with Sar405 or vehicle control. A typical treatment time is 2-4 hours.[5]

• Cell Fixation and Staining:

  • Wash cells with PBS.

  • Fix cells with 4% paraformaldehyde (PFA) in PBS for 15 minutes at room temperature.

  • Wash cells three times with PBS.

  • (Optional) Permeabilize cells with 0.1% Triton X-100 in PBS for 10 minutes.

  • (Optional) Stain nuclei with DAPI or Hoechst 33342.[5]

• Imaging and Analysis:

  • Mount coverslips onto glass slides with an anti-fade mounting medium.

  • Acquire images using a fluorescence microscope or a high-content imaging system.

  • Quantify the number of GFP-LC3 puncta per cell. A diffuse cytoplasmic GFP signal is indicative of low autophagy, while the formation of distinct green puncta signifies autophagosome formation. Sar405 treatment is expected to reduce the number of induced GFP-LC3 puncta.

Conclusion

Sar405, through its specific inhibition of Vps34, provides a powerful tool for investigating the intricate roles of PI3P in lysosomal function and autophagy. Its application in research has elucidated the critical dependence of late endosome-to-lysosome trafficking and autophagosome biogenesis on Vps34 activity. The resulting phenotypes, including the accumulation of swollen lysosomes and the blockage of autophagic flux, underscore the central role of Vps34 in maintaining lysosomal homeostasis. The experimental protocols and data presented in this guide offer a comprehensive resource for researchers and drug development professionals aiming to further explore the therapeutic potential of targeting this crucial cellular pathway.

References

• 1. LysoTracker and MitoTracker Staining [protocols.io]
• 2. benchchem.com [benchchem.com]
• 3. labs.pbrc.edu [labs.pbrc.edu]
• 4. Monitoring autophagic degradation of p62/SQSTM1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. listserv.it.northwestern.edu [listserv.it.northwestern.edu]
• 6. Determination of VPS34/PIK3C3 Activity in vitro Utilising 32P-γATP - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Live-cell Microscopy and Fluorescence-based Measurement of Luminal pH in Intracellular Organelles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Methods for the Detection of Autophagy in Mammalian Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. biorxiv.org [biorxiv.org]
• 12. youtube.com [youtube.com]
• 13. catalog.takara-bio.co.jp [catalog.takara-bio.co.jp]

An In-depth Technical Guide to the Discovery and Chemical Structure of Sar405

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This document provides a comprehensive overview of the discovery, chemical properties, and mechanism of action of Sar405, a first-in-class, potent, and selective inhibitor of the class III phosphoinositide 3-kinase (PI3K), Vps34.

Discovery of Sar405

The discovery of Sar405 stemmed from a dedicated search for inhibitors of autophagy, a cellular self-digestion process implicated in various diseases, including cancer.[1][2] Researchers initiated a high-throughput screening (HTS) of a large compound library to identify molecules that could block autophagy.[2] This screening led to the identification of a series of compounds with activity against the lipid kinase Vps34 (PIK3C3), a critical component in the initiation of autophagosome formation.[2]

Following the initial hits, a process of chemical optimization was undertaken to improve potency, selectivity, and drug-like properties. This lead optimization effort culminated in the development of Sar405, a low molecular mass kinase inhibitor characterized by its high potency and remarkable selectivity for Vps34 over other lipid and protein kinases.[1][3]

Caption: Workflow illustrating the discovery process of Sar405.

Chemical Structure and Properties

Sar405 is a small molecule that is ATP-competitive.[4] Its unique structure allows it to bind with high affinity and specificity to the ATP-binding cleft of human Vps34.[5] Structural analysis reveals that Sar405 engages with features within the Vps34 binding site that are not conserved in class I and II PI3Ks or the related mTOR kinase, which accounts for its exquisite selectivity.[2]

Chemical Identifiers

Property	Value
Formal Name	(8S)-9-[(5-chloro-3-pyridinyl)methyl]-6,7,8,9-tetrahydro-2-[(3R)-3-methyl-4-morpholinyl]-8-(trifluoromethyl)-4H-pyrimido[1,2-a]pyrimidin-4-one[6]
CAS Number	1523406-39-4[4][5]
Molecular Formula	C₁₉H₂₁ClF₃N₅O₂[5][6]
Formula Weight	443.85 g/mol [5][7]
SMILES	C[C@H]1N(C(N=C2N3CC--INVALID-LINK--N2CC4=CN=CC(Cl)=C4)=CC3=O)CCOC1[6]
InChI	InChI=1S/C19H21ClF3N5O2/c1-12-11-30-5-4-26(12)16-7-17(29)27-3-2-15(19(21,22)23)28(18(27)25-16)10-13-6-14(20)9-24-8-13/h6-9,12,15H,2-5,10-11H2,1H3/t12-,15+/m1/s1[8]
InChIKey	SPDQRCUBFSRAFI-DOMZBBRYSA-N[8]

Physicochemical Properties

Property	Value
Appearance	Off-white powder[8]
Purity	≥98%[6]
Solubility	Soluble in DMSO (≥22.19 mg/mL), Ethanol (≥32.25 mg/mL with sonication). Insoluble in water.[5]
Storage	Store at -20°C[5]

Mechanism of Action and Signaling Pathway

Sar405 is a first-in-class, selective, and ATP-competitive inhibitor of the Vps34 kinase.[4][7] Vps34 is the sole class III PI3K and is essential for the initiation of autophagy. It forms a complex with Beclin 1 and other proteins to produce phosphatidylinositol 3-phosphate (PI3P) on cellular membranes.[9] This PI3P serves as a docking site for effector proteins that drive the formation of the autophagosome, a double-membraned vesicle that engulfs cellular components destined for degradation.

By inhibiting Vps34, Sar405 blocks the synthesis of PI3P.[9] This disruption prevents the formation of autophagosomes, thereby inhibiting the autophagy process.[1][2] This inhibition occurs both under basal conditions and when autophagy is induced by stimuli such as starvation or the inhibition of mTOR (mechanistic target of rapamycin), a key negative regulator of autophagy.[1][3] Furthermore, inhibiting Vps34's catalytic activity with Sar405 disrupts vesicle trafficking from late endosomes to lysosomes, impairing lysosomal function.[1][3][5]

Caption: Sar405 inhibits Vps34, blocking a key step in autophagy.

Biochemical and Cellular Activity

Sar405 is characterized by its high potency against Vps34 and its strong activity in cellular models of autophagy. It demonstrates a significant degree of selectivity, with no meaningful activity against other PI3K isoforms or mTOR at concentrations where it potently inhibits Vps34.[5][7]

Parameter	Value	Assay/System
Vps34 IC₅₀ (Biochemical)	1.0 - 1.2 nM[4][7]	Phosphorylation of PtdIns by human recombinant Vps34
Binding Equilibrium Constant (KD)	1.5 nM[1][7]	Biophysical binding assay with recombinant Vps34
Residence Half-Life (t₁/₂)	3.8 min[7]	Dissociation rate constant measurement
Cellular Autophagy IC₅₀	27 nM[1]	GFP-FYVE HeLa cells (on-target activity)
Cellular Autophagy IC₅₀	42 nM[4][10]	Autophagosome formation (mTOR inhibition-induced)
Cellular Autophagy IC₅₀	419 nM[4][10]	GFP-LC3 puncta formation (starvation-induced)
Selectivity vs. Class I/II PI3Ks & mTOR	>10,000 nM[6][7]	Kinase activity assays

Experimental Protocols

The characterization of Sar405 involved several key biochemical and cellular assays to determine its potency, mechanism, and selectivity.

Cellular Autophagy Assay (GFP-LC3 Puncta Formation)

This assay visualizes and quantifies the formation of autophagosomes.

• Cell Culture: GFP-LC3 transfected HeLa or H1299 cells are cultured in standard growth medium.[4]

• Induction of Autophagy: Autophagy is induced by either nutrient starvation (incubation in Earle's Balanced Salt Solution - EBSS) for 2 hours or by treatment with an mTOR inhibitor (e.g., 1 µM AZD8055) for 4 hours in fed conditions.[4][7]

• Inhibitor Treatment: Cells are co-treated with varying concentrations of Sar405 or a DMSO vehicle control during the autophagy induction period.

• Fixation and Staining: Following treatment, cells are fixed with 4% paraformaldehyde (PFA). Nuclei are counterstained with a fluorescent dye such as Hoechst 33342.[7]

• Imaging and Analysis: Fluorescence is analyzed using an automated imaging cytometer. Cells are scored as positive for autophagy when a threshold number of distinct green fluorescent puncta (representing GFP-LC3 localized to autophagosomes) are detected per cell (e.g., >4 spots/cell). The IC₅₀ is calculated based on the dose-dependent decrease in the percentage of positive cells.[7]

Caption: Experimental workflow for the GFP-LC3 autophagy assay.

LC3 Conversion Assay (Western Blot)

This biochemical method confirms autophagy inhibition by measuring the conversion of the soluble form of LC3 (LC3-I) to the lipidated, autophagosome-associated form (LC3-II).

• Cell Culture and Treatment: Wild-type HeLa or H1299 cells are treated as described above to induce autophagy in the presence of varying concentrations of Sar405.

• Protein Extraction: Cells are lysed, and total protein is collected and quantified.

• SDS-PAGE and Transfer: Equal amounts of protein are separated by SDS-polyacrylamide gel electrophoresis and transferred to a PVDF membrane.

• Immunoblotting: The membrane is probed with a primary antibody specific for LC3. An appropriate secondary antibody is used for detection.

• Analysis: The levels of LC3-I and LC3-II are visualized. Treatment with Sar405 results in a dose-dependent inhibition of the conversion of LC3-I to LC3-II.[4]

Therapeutic Potential and Conclusion

The development of Sar405 provided a unique pharmacological tool to investigate the biology of Vps34 and autophagy.[5] Preclinical studies have shown that by inhibiting this pro-survival pathway, Sar405 can synergize with other anticancer agents. Notably, combining Sar405 with the FDA-approved mTOR inhibitor everolimus (B549166) results in a significant synergistic reduction in the proliferation of renal tumor cells in vitro.[1][11] This provides a strong rationale for the therapeutic application of Vps34 inhibitors in oncology.[1][3]

References

• 1. SAR405, a PIK3C3/Vps34 inhibitor that prevents autophagy and synergizes with MTOR inhibition in tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. apexbt.com [apexbt.com]
• 6. caymanchem.com [caymanchem.com]
• 7. selleckchem.com [selleckchem.com]
• 8. VPS34 Inhibitor, SAR405 | Sigma-Aldrich [sigmaaldrich.com]
• 9. researchgate.net [researchgate.net]
• 10. SAR405 | Autophagy | PI3K | TargetMol [targetmol.com]
• 11. tandfonline.com [tandfonline.com]

The Role of Sar405 in the Inhibition of Autophagosome Formation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Autophagy is a fundamental cellular process responsible for the degradation and recycling of cellular components, playing a critical role in cellular homeostasis. Dysregulation of autophagy is implicated in a variety of diseases, including cancer and neurodegenerative disorders, making it an attractive target for therapeutic intervention. Sar405 has emerged as a potent and highly selective inhibitor of the class III phosphatidylinositol 3-kinase (PIK3C3), also known as vacuolar protein sorting 34 (Vps34), a key enzyme in the initiation of autophagy. This technical guide provides an in-depth overview of the mechanism of action of Sar405, its role in inhibiting autophagosome formation, and detailed protocols for key experiments to assess its activity.

Introduction to Autophagy and the Role of PIK3C3/Vps34

Autophagy is a catabolic process that involves the sequestration of cytoplasmic components into double-membraned vesicles called autophagosomes. These autophagosomes then fuse with lysosomes to form autolysosomes, where the encapsulated material is degraded and recycled. The initiation of autophagosome formation is a tightly regulated process involving a cascade of autophagy-related (ATG) proteins.

A critical step in this initiation phase is the formation of a protein complex that includes Beclin-1, ATG14L, and the lipid kinase PIK3C3/Vps34. This complex is responsible for the production of phosphatidylinositol 3-phosphate (PI3P) on the phagophore (or isolation membrane), the precursor to the autophagosome. PI3P acts as a scaffold, recruiting other ATG proteins necessary for the elongation and closure of the phagophore to form a mature autophagosome.

Sar405: A Potent and Selective Inhibitor of PIK3C3/Vps34

Sar405 is a small molecule inhibitor that specifically targets the ATP-binding cleft of PIK3C3/Vps34, thereby inhibiting its kinase activity.[1][2] This inhibition prevents the production of PI3P, a crucial step for the initiation of autophagy.[3] Consequently, the recruitment of downstream ATG proteins is blocked, leading to the suppression of autophagosome formation.[1] Sar405 exhibits high selectivity for Vps34 over other classes of PI3K and protein kinases, making it a valuable tool for studying the specific role of Vps34 in autophagy and other cellular processes.[1][2]

Mechanism of Action

The primary mechanism of action of Sar405 is the competitive inhibition of the ATP-binding site of PIK3C3/Vps34.[1][4] By blocking the kinase activity of Vps34, Sar405 effectively halts the production of PI3P. This lipid is essential for the localization of the WIPI (WD-repeat protein interacting with phosphoinositides) family of proteins and other downstream effectors to the phagophore, which are necessary for its expansion and maturation into an autophagosome.

Figure 1: Signaling pathway of autophagy initiation and its inhibition by Sar405.

Quantitative Data on Sar405 Activity

The potency and selectivity of Sar405 have been characterized in various biochemical and cellular assays. The following table summarizes key quantitative data.

Parameter	Value	Cell Line / System	Reference
Vps34 IC50	1.2 nM	Recombinant human Vps34	[5]
Vps34 Kd	1.5 nM	Recombinant human Vps34	[1][5]
Cellular Vps34 IC50 (GFP-FYVE assay)	27 nM	HeLa cells	[1]
Autophagosome Formation IC50 (starvation-induced)	419 nM	GFP-LC3 HeLa cells	[5]
Autophagosome Formation IC50 (mTOR inhibition-induced)	42 nM	GFP-LC3 H1299 cells	[1][6]

Experimental Protocols

To assess the inhibitory effect of Sar405 on autophagosome formation, several key experiments are routinely performed. This section provides detailed methodologies for these assays.

Figure 2: General experimental workflow to evaluate the inhibitory effect of Sar405.

In Vitro Vps34 Kinase Assay

This assay directly measures the enzymatic activity of Vps34 and its inhibition by Sar405.

Materials:

• Recombinant Vps34/Vps15 complex

• Phosphatidylinositol (PI) substrate liposomes

• Kinase Assay Buffer (e.g., 20 mM Tris-HCl pH 7.4, 67 mM NaCl, 10 mM MnCl2, 0.02% CHAPS, 1 mM DTT)[7][8]

• ATP (including [γ-³²P]ATP for radioactive detection or cold ATP for non-radioactive methods)

• Sar405 at various concentrations

• Stop Solution (e.g., Chloroform:Methanol:HCl)[7]

• Thin Layer Chromatography (TLC) plate and chamber (for radioactive assay)

• Phosphorimager or scintillation counter (for radioactive assay)

• ADP-Glo™ Kinase Assay kit (Promega) or similar (for non-radioactive assay)

Protocol (Radioactive Method):

• Prepare PI liposomes by extrusion through a 100 nm filter.[7]

• In a microcentrifuge tube, combine the recombinant Vps34/Vps15 complex with the kinase assay buffer.

• Add Sar405 at the desired final concentrations (and a DMSO vehicle control). Pre-incubate for 15-20 minutes at room temperature.

• Add the PI liposome (B1194612) substrate to the reaction mixture.

• Initiate the kinase reaction by adding the ATP mix (containing [γ-³²P]ATP).[7]

• Incubate the reaction at 30°C for 30 minutes with gentle agitation.[8]

• Stop the reaction by adding the Stop Solution.

• Extract the lipids.

• Spot the lipid extract onto a TLC plate and separate the lipids using an appropriate solvent system.

• Dry the TLC plate and expose it to a phosphor screen or autoradiography film.

• Quantify the amount of radiolabeled PI3P produced.

LC3 Turnover Assay (Western Blot)

This assay measures the conversion of the cytosolic form of LC3 (LC3-I) to the autophagosome-associated, lipidated form (LC3-II), providing a measure of autophagic flux.

Materials:

• Cultured cells (e.g., HeLa, H1299)

• Sar405

• Autophagy inducer (e.g., starvation medium like EBSS, or an mTOR inhibitor like rapamycin)

• Lysosomal inhibitor (e.g., Bafilomycin A1 or Chloroquine)

• RIPA Lysis Buffer (50 mM Tris-HCl pH 8.0, 150 mM NaCl, 1% NP-40, 0.5% sodium deoxycholate, 0.1% SDS, supplemented with protease and phosphatase inhibitors)[9][10]

• BCA Protein Assay Kit

• SDS-PAGE gels (e.g., 15% acrylamide)

• PVDF membrane

• Blocking Buffer (e.g., 5% non-fat dry milk or 5% BSA in TBST)

• Primary antibody against LC3B (e.g., 1:1000 dilution)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Protocol:

• Seed cells in multi-well plates and allow them to adhere.

• Treat cells with Sar405 at various concentrations for a predetermined time. Include control groups: untreated, autophagy inducer alone, and autophagy inducer with Sar405.

• For autophagic flux measurement, include parallel treatments with a lysosomal inhibitor for the last 2-4 hours of the experiment.[11]

• Wash cells with ice-cold PBS and lyse with RIPA buffer.

• Determine protein concentration using a BCA assay.

• Denature protein lysates in Laemmli sample buffer by boiling for 5 minutes.

• Load equal amounts of protein (20-30 µg) onto an SDS-PAGE gel.[11]

• Transfer proteins to a PVDF membrane.

• Block the membrane with Blocking Buffer for 1 hour at room temperature.

• Incubate the membrane with the primary anti-LC3B antibody overnight at 4°C.[11]

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane and detect the chemiluminescent signal.

• Quantify the band intensity of LC3-II relative to a loading control (e.g., β-actin or GAPDH). An inhibition of the inducer-mediated increase in LC3-II levels by Sar405 indicates a blockage of autophagosome formation.

LC3 Puncta Analysis (Immunofluorescence)

This microscopic technique visualizes the localization of LC3 to autophagosomes, which appear as puncta (dots) within the cell.

Materials:

• Cells grown on coverslips

• Sar405 and autophagy inducer

• 4% Paraformaldehyde (PFA) in PBS for fixation

• Permeabilization Buffer (e.g., 0.1-0.5% Triton X-100 in PBS)[12]

• Blocking Buffer (e.g., 5% normal goat serum and 0.3% Triton X-100 in PBS)[12]

• Primary antibody against LC3 (e.g., 1:200 dilution)

• Fluorescently-labeled secondary antibody

• DAPI for nuclear counterstaining

• Antifade mounting medium

• Fluorescence microscope

Protocol:

• Seed cells on sterile coverslips in a multi-well plate.

• Treat cells with Sar405 and/or an autophagy inducer as described for the Western blot assay.

• Wash cells with PBS and fix with 4% PFA for 10-15 minutes at room temperature.[13]

• Wash cells with PBS and permeabilize with Permeabilization Buffer for 10 minutes.

• Wash cells and block with Blocking Buffer for 1 hour at room temperature to reduce non-specific antibody binding.[12]

• Incubate with the primary anti-LC3 antibody diluted in blocking buffer for 1-2 hours at room temperature or overnight at 4°C.

• Wash cells extensively with PBS.

• Incubate with the fluorescently-labeled secondary antibody (diluted in blocking buffer) for 1 hour at room temperature, protected from light.

• Wash cells with PBS and counterstain nuclei with DAPI.

• Mount the coverslips onto microscope slides using antifade mounting medium.

• Visualize the cells using a fluorescence microscope and quantify the number of LC3 puncta per cell. A reduction in the number of inducer-stimulated LC3 puncta in Sar405-treated cells indicates inhibition of autophagosome formation.

Logical Relationship of Sar405's Mechanism

The inhibitory action of Sar405 on autophagosome formation follows a clear logical progression, which can be visualized as a decision-like pathway.

Figure 3: Logical flow diagram of Sar405's inhibitory mechanism on autophagosome formation.

Conclusion

Sar405 is a powerful and specific pharmacological tool for the investigation of autophagy. Its targeted inhibition of PIK3C3/Vps34 provides a direct means to block the initiation of autophagosome formation. The experimental protocols detailed in this guide offer robust methods for characterizing the effects of Sar405 and other potential autophagy inhibitors. A thorough understanding of these techniques is essential for researchers and drug development professionals working to unravel the complexities of autophagy and its role in disease, and for the development of novel therapeutics targeting this fundamental cellular process.

References

• 1. SAR405, a PIK3C3/Vps34 inhibitor that prevents autophagy and synergizes with MTOR inhibition in tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. SAR405, a PIK3C3/Vps34 inhibitor that prevents autophagy and synergizes with MTOR inhibition in tumor cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Regulatory Mechanisms Governing the Autophagy-Initiating VPS34 Complex and Its inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. Characterization of VPS34-IN1, a selective inhibitor of Vps34, reveals that the phosphatidylinositol 3-phosphate-binding SGK3 protein kinase is a downstream target of class III phosphoinositide 3-kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Determination of VPS34/PIK3C3 Activity in vitro Utilising 32P-γATP - PMC [pmc.ncbi.nlm.nih.gov]
• 9. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 10. Buffers Formulations and Protocols | RIPA Buffer Recipe & Preparation | Bio-Techne [bio-techne.com]
• 11. benchchem.com [benchchem.com]
• 12. ICC/IF Protocol | Antibodies.com [antibodies.com]
• 13. proteolysis.jp [proteolysis.jp]

Investigating the Biological Pathways Affected by Sar405: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sar405 is a potent and highly selective, ATP-competitive inhibitor of the class III phosphoinositide 3-kinase (PI3K), vacuolar protein sorting 34 (Vps34).[1][2][3][4][5] This technical guide provides an in-depth overview of the biological pathways modulated by Sar405, with a focus on its role in autophagy and endosomal trafficking. We present a compilation of quantitative data, detailed experimental protocols for key assays, and visual representations of the affected signaling pathways to serve as a comprehensive resource for researchers in oncology and cell biology.

Introduction to Sar405

Sar405 has emerged as a critical pharmacological tool for elucidating the multifaceted roles of Vps34 in cellular processes.[2] As a first-in-class catalytic inhibitor of Vps34, Sar405 offers high specificity, enabling the precise investigation of Vps34-mediated pathways without significant off-target effects on other PI3K classes or mTOR at effective concentrations.[1][2] Its primary mechanisms of action include the potent inhibition of autophagy and the disruption of vesicle trafficking from late endosomes to lysosomes.[1][2][6][7] These activities underscore its therapeutic potential, particularly in oncology, where it can synergize with other anticancer agents like mTOR inhibitors.[4][7]

Quantitative Data Summary

The following tables summarize the key quantitative parameters of Sar405 activity from various biochemical and cellular assays.

Table 1: Biochemical and Cellular Activity of Sar405

Parameter	Value	Assay System	Reference
Vps34 IC50	1 nM	Human recombinant Vps34 enzyme	[1][2]
Vps34 Kd	1.5 nM	Biophysical binding assay	[2][3][4]
GFP-FYVE HeLa cells IC50	27 nM	On-target cellular activity
Autophagosome Formation IC50 (AZD8055-induced)	42 nM	GFP-LC3 H1299 cells	[4][6]
Starved HeLa cells IC50 (GFP-LC3)	419 nM	Autophagy inhibition	[3][4]

Table 2: Kinase Selectivity of Sar405

Kinase	Inhibition at 1 µM Sar405	Cell Line	Reference
Vps34	>94%	Jurkat cell lysate	[8]
Class I PI3Kα	39%	Jurkat cell lysate	[8]
Class I PI3Kβ	68%	Jurkat cell lysate	[8]
Class I PI3Kδ	63%	Jurkat cell lysate	[8]
mTOR	Not active up to 10 µM	PC3 cells	[1][2]
Akt phosphorylation	Not affected up to 10 µM	PC3 cells	[1][2]

Core Signaling Pathways Affected by Sar405

Sar405 primarily impacts two interconnected cellular processes: autophagy and endosomal trafficking. Both are critically dependent on the production of phosphatidylinositol 3-phosphate (PI3P) by Vps34.

Inhibition of Autophagy

Autophagy is a catabolic process for the degradation of cellular components via the lysosome. Vps34 is a key initiator of autophagosome formation. Sar405, by inhibiting Vps34, blocks the production of PI3P, which is essential for the recruitment of autophagy-related proteins to the phagophore, the precursor to the autophagosome. This leads to a halt in the autophagic process at its initial stages.

Figure 1: Mechanism of Autophagy Inhibition by Sar405.

Disruption of Endosomal Trafficking

Vps34-generated PI3P is also crucial for the maturation of endosomes and their trafficking to lysosomes. By inhibiting Vps34, Sar405 impairs the fusion of late endosomes with lysosomes, leading to an accumulation of swollen late endosomes and lysosomes and a defect in the maturation of lysosomal enzymes such as cathepsin D.[2]

References

• 1. mTOR regulation of autophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. portlandpress.com [portlandpress.com]
• 3. Regulation of PIK3C3/VPS34 complexes by MTOR in nutrient stress-induced autophagy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. embopress.org [embopress.org]
• 7. Dissecting the dynamic turnover of GFP-LC3 in the autolysosome - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

The Use of Sar405 in the Elucidation of Class III PI3K Signaling: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Sar405, a potent and selective inhibitor of the class III phosphoinositide 3-kinase (PI3K), also known as vacuolar protein sorting 34 (Vps34). Sar405 serves as a critical tool for investigating the multifaceted roles of Vps34 in cellular processes, most notably autophagy and endosomal trafficking. This document outlines the inhibitor's mechanism of action, presents key quantitative data, and offers detailed experimental protocols for its application in studying Vps34 signaling.

Introduction to Sar405

Sar405 is a small molecule inhibitor that acts as a highly selective, ATP-competitive inhibitor of Vps34.[1] Its specificity for Vps34 over other PI3K classes and related kinases makes it an invaluable chemical probe for dissecting the specific functions of class III PI3K signaling.[2] Vps34 is the sole member of the class III PI3K family and is responsible for the production of phosphatidylinositol 3-phosphate (PI3P).[3] PI3P is a key lipid second messenger that recruits effector proteins containing PI3P-binding domains, such as FYVE and PX domains, to regulate membrane trafficking events.[3]

The primary cellular pathways regulated by Vps34 are autophagy and endosomal trafficking.[3] In autophagy, Vps34 is a core component of a complex that initiates the formation of the autophagosome, a double-membraned vesicle that sequesters cytoplasmic components for degradation.[4] In the endocytic pathway, Vps34-generated PI3P is crucial for the maturation of early endosomes to late endosomes and their subsequent fusion with lysosomes.[3] By inhibiting Vps34, Sar405 effectively blocks these processes, providing a means to study their molecular mechanisms and physiological significance.

Quantitative Data for Sar405

The following table summarizes the key quantitative parameters of Sar405, highlighting its potency and selectivity for Vps34.

Parameter	Value	Assay Conditions	Reference(s)
IC50 (Vps34)	1.2 nM	Cell-free enzymatic assay	[1]
Kd (Vps34)	1.5 nM	Biochemical binding assay	[1]
IC50 (GFP-FYVE HeLa cells)	27 nM	Cellular on-target assay	[5]
IC50 (Autophagosome formation)	42 nM	mTOR inhibition-induced autophagy in H1299 cells	[1][6]
IC50 (Starvation-induced autophagy)	419 nM	GFP-LC3 HeLa cells	[1]

Signaling Pathways and Experimental Workflows

To visually represent the role of Sar405 in studying Vps34 signaling, the following diagrams have been generated using the DOT language.

Caption: Class III PI3K/Vps34 signaling pathway in autophagy and endosomal trafficking, with the inhibitory action of Sar405.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. DOT Language | Graphviz [graphviz.org]
• 4. GraphViz Examples and Tutorial [graphs.grevian.org]
• 5. Partial inhibition of class III PI3K VPS-34 ameliorates motor aging and prolongs health span - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Sar405: Application Notes and Protocols for Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sar405 is a potent and highly selective, ATP-competitive inhibitor of the class III phosphoinositide 3-kinase (PI3K), Vps34.[1][2] Vps34 plays a crucial role in the initiation of autophagy and in vesicle trafficking, specifically from late endosomes to lysosomes.[1][2][3] By inhibiting Vps34, Sar405 effectively blocks autophagosome formation and disrupts lysosomal function, making it a valuable tool for studying these cellular processes.[2][3] These application notes provide detailed protocols for the use of Sar405 in cell culture experiments to investigate its effects on autophagy and cell viability.

Mechanism of Action

Sar405 specifically targets the ATP-binding cleft of Vps34, showing high selectivity over other lipid and protein kinases, including class I and II PI3Ks and mTOR.[1][3][4] Inhibition of Vps34 by Sar405 leads to a reduction in the production of phosphatidylinositol 3-phosphate (PtdIns3P), a key lipid second messenger required for the recruitment of autophagy-related proteins to the phagophore. This ultimately prevents the formation of autophagosomes.[2] Furthermore, Sar405 has been shown to disrupt the maturation of late endosomes into lysosomes, leading to their accumulation and swelling.[2]

Data Presentation

In Vitro Activity of Sar405

Parameter	Value	Cell Line/System	Reference
Vps34 IC50 (biochemical)	1.2 nM	Recombinant human Vps34	[1][5]
Vps34 Kd	1.5 nM	Recombinant human Vps34	[1][2]
GFP-FYVE cellular IC50	27 nM	GFP-FYVE-transfected HeLa cells	[3]
Autophagosome formation IC50 (starvation-induced)	419 nM	GFP-LC3 HeLa cells	[5][3]
Autophagosome formation IC50 (mTOR inhibition-induced)	42 nM	GFP-LC3 H1299 cells (with AZD8055)	[5][3]

Recommended Working Concentrations

Application	Concentration Range	Incubation Time	Cell Line Example	Reference
Autophagy Inhibition (GFP-LC3 puncta)	0.1 - 10 µM	2 - 4 hours	GFP-LC3 HeLa, H1299	[1][6]
Western Blot (LC3-II conversion)	0.1 - 1 µM	4 - 24 hours	HeLa, H1299, RKO	[3][7]
Cell Viability (MTT/WST-1)	15.6 - 500 nM	24 - 72 hours	A549	[8]
Immunofluorescence	1 µM	3 hours	HeLa	[9]

Experimental Protocols

Preparation of Sar405 Stock Solution

Sar405 is typically supplied as a crystalline solid.[10]

• Reconstitution: Dissolve Sar405 in sterile DMSO to create a stock solution of 10 mM.[11] Warming the tube at 37°C for 10 minutes and/or sonicating in an ultrasonic bath can aid in dissolution.[11]

• Storage: Store the DMSO stock solution in aliquots at -20°C for up to 3 months or at -80°C for up to 2 years.[12][13] Avoid repeated freeze-thaw cycles. For aqueous solutions, it is recommended to first dissolve Sar405 in DMF and then dilute with the aqueous buffer of choice; however, aqueous solutions are not recommended for storage for more than one day.[10]

Cell Viability Assay (MTT Assay)

This protocol is adapted from standard MTT assay protocols and can be used to assess the cytotoxic effects of Sar405.

• Materials:

  • Cells of interest

  • Complete culture medium

  • Sar405 stock solution

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

  • 96-well plates

• Procedure:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium.

  • Incubate the plate overnight at 37°C in a humidified 5% CO2 incubator.

  • The next day, prepare serial dilutions of Sar405 in complete culture medium.

  • Remove the medium from the wells and add 100 µL of the Sar405 dilutions to the respective wells. Include a vehicle control (DMSO) and a no-treatment control.

  • Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

  • Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, until purple formazan (B1609692) crystals are visible.[2]

  • Add 100 µL of solubilization solution to each well and mix thoroughly by pipetting up and down to dissolve the formazan crystals.

  • Read the absorbance at 570 nm using a microplate reader.

Western Blotting for LC3 Conversion

This protocol is designed to detect the conversion of LC3-I to LC3-II, a hallmark of autophagy.

• Materials:

  • Cells of interest

  • Complete culture medium

  • Sar405 stock solution

  • Lysis buffer (e.g., RIPA buffer with protease inhibitors)

  • Protein assay kit (e.g., BCA)

  • SDS-PAGE gels

  • Transfer buffer

  • PVDF or nitrocellulose membranes

  • Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

  • Primary antibody against LC3

  • HRP-conjugated secondary antibody

  • Chemiluminescent substrate

• Procedure:

  • Seed cells in 6-well plates and grow to 70-80% confluency.

  • Treat cells with the desired concentrations of Sar405 for the appropriate duration (e.g., 4-24 hours). Include appropriate controls.

  • Wash the cells with ice-cold PBS and lyse them in 100 µL of lysis buffer per well.[14]

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Centrifuge the lysate at 12,000 rpm for 15 minutes at 4°C to pellet cellular debris.

  • Determine the protein concentration of the supernatant using a protein assay.

  • Prepare samples by mixing 20-30 µg of protein with Laemmli sample buffer and boil for 5 minutes.

  • Load the samples onto an SDS-PAGE gel and perform electrophoresis.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.[6]

  • Incubate the membrane with the primary anti-LC3 antibody overnight at 4°C.

  • Wash the membrane three times with TBST for 5 minutes each.

  • Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST for 5 minutes each.

  • Develop the blot using a chemiluminescent substrate and visualize the bands using an imaging system.

Immunofluorescence for GFP-LC3 Puncta

This protocol is for visualizing the formation of GFP-LC3 puncta, which represent autophagosomes.

• Materials:

  • Cells stably expressing GFP-LC3 (e.g., GFP-LC3 HeLa cells)

  • Complete culture medium

  • Sar405 stock solution

  • Paraformaldehyde (4% in PBS)

  • Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

  • Blocking buffer (e.g., 1% BSA in PBS)

  • Mounting medium with DAPI

  • Coverslips

• Procedure:

  • Seed GFP-LC3 expressing cells on coverslips in a 24-well plate.

  • Allow the cells to adhere and grow overnight.

  • Treat the cells with Sar405 at the desired concentration for the appropriate time (e.g., 2-4 hours). To induce autophagy, cells can be starved by incubating in Earle's Balanced Salt Solution (EBSS) for 2 hours prior to and during Sar405 treatment.[1]

  • Wash the cells twice with PBS.

  • Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.[1]

  • Wash the cells three times with PBS for 5 minutes each.

  • Permeabilize the cells with permeabilization buffer for 10 minutes.

  • Wash the cells three times with PBS for 5 minutes each.

  • Block the cells with blocking buffer for 30-60 minutes.

  • Mount the coverslips onto microscope slides using mounting medium containing DAPI to stain the nuclei.

  • Visualize the GFP-LC3 puncta using a fluorescence microscope.

Mandatory Visualization

References

• 1. Immunofluorescence Protocol for use on cultured cell lines (IF-IC) [protocols.io]
• 2. researchhub.com [researchhub.com]
• 3. MTT assay protocol | Abcam [abcam.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. creative-diagnostics.com [creative-diagnostics.com]
• 6. docs.abcam.com [docs.abcam.com]
• 7. sinobiological.com [sinobiological.com]
• 8. texaschildrens.org [texaschildrens.org]
• 9. arigobio.com [arigobio.com]
• 10. cdn.caymanchem.com [cdn.caymanchem.com]
• 11. apexbt.com [apexbt.com]
• 12. VPS34 Inhibitor, SAR405 | Sigma-Aldrich [sigmaaldrich.com]
• 13. medchemexpress.com [medchemexpress.com]
• 14. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]

Application Notes and Protocols for SAR405 in Autophagy Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

SAR405 is a potent and highly selective, ATP-competitive inhibitor of the class III phosphoinositide 3-kinase (PI3K), also known as vacuolar protein sorting 34 (VPS34).[1][2] VPS34 plays a crucial role in the initiation of autophagy by generating phosphatidylinositol 3-phosphate (PI3P) on the phagophore membrane, which serves as a docking site for other autophagy-related proteins. By inhibiting VPS34, SAR405 effectively blocks the formation of autophagosomes and, consequently, inhibits the autophagic flux.[2][3][4] This makes SAR405 an invaluable tool for studying the role of autophagy in various physiological and pathological processes, including cancer and neurodegenerative diseases.[3][5][6] These application notes provide detailed protocols for utilizing SAR405 in common autophagy assays.

Mechanism of Action

SAR405 binds to the ATP-binding cleft of VPS34, preventing the phosphorylation of phosphatidylinositol to form PI3P.[3][4] This inhibition of PI3P production disrupts the localization of PI3P-binding proteins, such as WIPIs (WD-repeat protein interacting with phosphoinositides), to the phagophore, thereby halting the process of autophagosome formation.[3] The high selectivity of SAR405 for VPS34 over other PI3K classes and protein kinases makes it a precise tool for dissecting the autophagy pathway.[3][7][8]

Data Presentation

The following tables summarize the inhibitory activity of SAR405 in various cellular assays, providing a reference for expected potency.

Table 1: In Vitro and Cellular Potency of SAR405

Assay Type	Parameter	Cell Line/System	Value	Reference
Biochemical Assay	IC₅₀ vs. human recombinant Vps34	-	1.2 nM	[1]
Biophysical Assay	KD vs. human recombinant Vps34	-	1.5 nM	[1][3]
Cellular Assay	IC₅₀ for GFP-FYVE relocalization	HeLa	27 nM	[3]
Cellular Assay	IC₅₀ for inhibition of starvation-induced GFP-LC3 puncta	HeLa	419 nM	[1][3]
Cellular Assay	IC₅₀ for inhibition of mTOR inhibitor-induced autophagosome formation	H1299	42 nM	[1][3]

Experimental Protocols

LC3 Turnover Assay by Western Blot

This assay measures the conversion of the cytosolic form of LC3 (LC3-I) to the lipidated, autophagosome-associated form (LC3-II). An increase in the LC3-II/LC3-I ratio is indicative of autophagosome formation. SAR405 is expected to prevent this conversion.

Materials:

• Cell line of interest

• Complete cell culture medium

• SAR405 (stock solution in DMSO)

• Autophagy inducer (e.g., EBSS for starvation, rapamycin (B549165) or torin1 for mTOR inhibition)

• Lysosomal inhibitor (e.g., Bafilomycin A1 or Chloroquine)

• RIPA lysis buffer with protease and phosphatase inhibitors

• Primary antibody against LC3

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Seed cells in 6-well plates and allow them to attach overnight.

• Treat cells with SAR405 at desired concentrations (e.g., 100 nM to 1 µM) or vehicle (DMSO) for a predetermined time (e.g., 1-2 hours) prior to and during autophagy induction.

• Induce autophagy by replacing the medium with Earle's Balanced Salt Solution (EBSS) or by adding an mTOR inhibitor for 2-4 hours.

• For autophagic flux measurement, include control groups treated with a lysosomal inhibitor (e.g., 100 nM Bafilomycin A1) for the last 2 hours of the autophagy induction period.[9]

• Lyse the cells in RIPA buffer and determine the protein concentration.

• Perform SDS-PAGE and Western blotting with an anti-LC3 antibody.

• Quantify the band intensities for LC3-I and LC3-II and calculate the LC3-II/GAPDH or LC3-II/Actin ratio.

Expected Results: SAR405 treatment should lead to a dose-dependent decrease in the level of LC3-II, both in the presence and absence of a lysosomal inhibitor, indicating a blockage in autophagosome formation.[3][10]

p62/SQSTM1 Degradation Assay by Western Blot

p62, or Sequestosome 1 (SQSTM1), is an autophagy receptor that is incorporated into autophagosomes and degraded upon fusion with lysosomes.[11][12] Inhibition of autophagy leads to the accumulation of p62.

Materials:

• Same as for the LC3 Turnover Assay, but with a primary antibody against p62/SQSTM1.

Procedure:

• Follow the same cell seeding and treatment protocol as for the LC3 turnover assay.

• Lyse the cells and perform Western blotting using an anti-p62/SQSTM1 antibody.

• Quantify the p62 band intensity and normalize to a loading control (e.g., GAPDH or Actin).

Expected Results: Treatment with SAR405 is expected to cause a dose-dependent accumulation of p62 protein, as its degradation via autophagy is blocked.[13]

GFP-LC3 Puncta Formation Assay by Fluorescence Microscopy

This assay visualizes the formation of autophagosomes as fluorescent puncta in cells expressing a GFP-LC3 fusion protein.

Materials:

• Cells stably or transiently expressing GFP-LC3

• Glass-bottom dishes or coverslips

• SAR405

• Autophagy inducer

• Formaldehyde for fixation

• DAPI for nuclear staining

• Fluorescence microscope

Procedure:

• Seed GFP-LC3 expressing cells on glass-bottom dishes or coverslips.

• Treat the cells with SAR405 or vehicle as described in the previous protocols.

• Induce autophagy for 2-4 hours.

• Fix the cells with 4% formaldehyde, permeabilize with Triton X-100, and stain the nuclei with DAPI.

• Acquire images using a fluorescence microscope.

• Quantify the number of GFP-LC3 puncta per cell.

Expected Results: Autophagy induction will lead to a significant increase in the number of GFP-LC3 puncta.[14] Co-treatment with SAR405 should dose-dependently inhibit the formation of these puncta.[10][14]

Visualizations

Signaling Pathway

Caption: SAR405 inhibits autophagy by targeting the VPS34 complex.

Experimental Workflow: Autophagic Flux Assay

Caption: Workflow for assessing autophagic flux using SAR405.

Logical Relationship: Interpreting Autophagy Assay Results with SAR405

Caption: Interpreting results of autophagy assays with SAR405 treatment.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. A highly potent and selective Vps34 inhibitor alters vesicle trafficking and autophagy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. SAR405, a PIK3C3/Vps34 inhibitor that prevents autophagy and synergizes with MTOR inhibition in tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Regulatory Mechanisms Governing the Autophagy-Initiating VPS34 Complex and Its inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. SAR405, a PIK3C3/Vps34 inhibitor that prevents autophagy and synergizes with MTOR inhibition in tumor cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. aktpathway.com [aktpathway.com]
• 7. selleckchem.com [selleckchem.com]
• 8. apexbt.com [apexbt.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Monitoring autophagic degradation of p62/SQSTM1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Selective degradation of p62 by autophagy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. apexbt.com [apexbt.com]
• 14. researchgate.net [researchgate.net]

Application Notes and Protocols for SAR405 in Autophagy Inhibition

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing SAR405, a potent and selective inhibitor of the class III phosphoinositide 3-kinase (PI3K), VPS34, for the optimal inhibition of autophagy in a research setting. Detailed protocols for determining the optimal treatment time and for assessing autophagy inhibition are included.

Introduction

SAR405 is a first-in-class, ATP-competitive inhibitor of VPS34 with high selectivity, making it a valuable tool for studying the role of autophagy in various physiological and pathological processes.[1][2][3][4][5] VPS34 is a crucial component of the machinery that initiates the formation of autophagosomes.[1][2][3] By inhibiting VPS34, SAR405 effectively blocks the early stages of autophagy.[1][3][4] These notes offer guidance on the effective use of SAR405 and provide protocols for key experimental assays.

Mechanism of Action

SAR405 targets the ATP-binding pocket of VPS34, inhibiting its lipid kinase activity.[3][5] This prevents the production of phosphatidylinositol 3-phosphate (PI3P) on the phagophore, a critical step for the recruitment of downstream autophagy-related (ATG) proteins and the subsequent elongation and closure of the autophagosome. The inhibition of VPS34 by SAR405 leads to a dose-dependent reduction in autophagosome formation and a blockage of the autophagic flux.[1][6]

Quantitative Data Summary

The following tables summarize the reported quantitative data for SAR405 in various assays and cell lines.

Table 1: In Vitro and Cellular IC50 Values for SAR405

Assay Type	Target/Cell Line	IC50 Value	Reference
In vitro enzyme assay	Recombinant human VPS34	1.2 nM	[7]
GFP-FYVE cellular assay	HeLa cells	27 nM	[4]
Autophagosome formation (starvation-induced)	GFP-LC3 HeLa cells	419 nM	[1][6][7]
Autophagosome formation (mTOR inhibition-induced)	GFP-LC3 H1299 cells	42 nM	[1][8]

Table 2: Synergistic Antiproliferative Effects of SAR405 with Everolimus

Cell Line	SAR405 IC40 (single agent)	Everolimus IC40 (single agent)	SAR405 IC40 (in combination)	Everolimus IC40 (in combination)	Fold Reduction	Reference
H1299	6,039 nM	30 nM	380 nM	1.8 nM	18-fold (SAR405), 19-fold (Everolimus)	[8]
ACHN	20,816 nM	46 nM	Not specified	2.1 nM	Not specified (SAR405), 30-fold (Everolimus)	[8]
786-O	8,091 nM	1.8 nM	Not specified	0.4 nM	Not specified (SAR405), 4-fold (Everolimus)	[8]

Experimental Protocols

Protocol 1: Determining Optimal Treatment Time of SAR405 for Autophagy Inhibition via Time-Course Analysis of LC3-II Turnover

This protocol outlines a time-course experiment to identify the optimal duration of SAR405 treatment for maximal inhibition of autophagy, as measured by the conversion of LC3-I to LC3-II.

Materials:

• Cell line of interest (e.g., HeLa, H1299)

• Complete cell culture medium

• Starvation medium (e.g., Earle's Balanced Salt Solution, EBSS)

• SAR405 (stock solution in DMSO)

• Lysosomal inhibitors (e.g., Bafilomycin A1 or a cocktail of E64d and Pepstatin A)

• Phosphate-buffered saline (PBS)

• RIPA lysis buffer with protease inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibody against LC3

• Primary antibody for a loading control (e.g., GAPDH, β-actin)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Cell Seeding: Plate cells in multiple wells of a 6-well plate at a density that will result in 70-80% confluency at the time of the experiment.

• Autophagy Induction:

  • To induce autophagy by starvation, replace the complete medium with starvation medium.

  • Alternatively, to induce autophagy via mTOR inhibition, treat cells with a known mTOR inhibitor (e.g., rapamycin (B549165) or everolimus) in complete medium.

• SAR405 Treatment:

  • Concurrently with autophagy induction, treat the cells with a predetermined concentration of SAR405 (based on IC50 values, e.g., 1 µM). Include a vehicle control (DMSO).

  • To measure autophagic flux, include a set of wells treated with a lysosomal inhibitor for the last 2-4 hours of the experiment, both with and without SAR405.

• Time Points: Harvest cells at various time points after treatment (e.g., 2, 4, 8, 12, 24 hours).

• Cell Lysis:

  • Wash cells twice with ice-cold PBS.

  • Add RIPA buffer to each well, scrape the cells, and collect the lysate.

  • Incubate on ice for 30 minutes, then centrifuge to pellet cell debris.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Western Blotting:

  • Prepare protein samples and load equal amounts onto an SDS-PAGE gel.

  • Separate proteins by electrophoresis and transfer to a PVDF membrane.

  • Block the membrane and then incubate with primary antibodies against LC3 and a loading control.

  • Wash and incubate with the appropriate HRP-conjugated secondary antibody.

  • Develop the blot using an ECL substrate and image the chemiluminescence.

• Data Analysis: Quantify the band intensities for LC3-II and the loading control. Normalize the LC3-II signal to the loading control. Plot the normalized LC3-II levels against time for both SAR405-treated and control groups. The optimal treatment time is the point at which the maximal inhibitory effect of SAR405 on LC3-II levels is observed.

Protocol 2: Quantification of Autophagy Inhibition by SAR405 using GFP-LC3 Puncta Formation Assay

This protocol describes how to quantify the effect of SAR405 on the formation of GFP-LC3 puncta, which represent autophagosomes.

Materials:

• Cells stably expressing GFP-LC3 (e.g., GFP-LC3-HeLa)

• Complete cell culture medium

• Starvation medium (EBSS) or mTOR inhibitor

• SAR405 (stock solution in DMSO)

• 4% Paraformaldehyde (PFA) in PBS

• Hoechst 33342 or DAPI for nuclear staining

• Mounting medium

• Fluorescence microscope or high-content imaging system

Procedure:

• Cell Seeding: Plate GFP-LC3 expressing cells on glass coverslips in a 24-well plate or in an imaging-compatible multi-well plate.

• Treatment:

  • Induce autophagy as described in Protocol 1.

  • Treat cells with a range of SAR405 concentrations (e.g., 10 nM to 10 µM) or for different durations at a fixed concentration. Include a vehicle control.

• Fixation and Staining:

  • At the end of the treatment period, wash the cells with PBS.

  • Fix the cells with 4% PFA for 15 minutes at room temperature.

  • Wash twice with PBS.

  • Stain the nuclei with Hoechst 33342 or DAPI for 10 minutes.

  • Wash twice with PBS.

• Imaging:

  • Mount the coverslips onto glass slides with mounting medium.

  • Acquire images using a fluorescence microscope. Capture multiple random fields per condition.

• Image Analysis:

  • Quantify the number of GFP-LC3 puncta per cell.

  • Alternatively, determine the percentage of cells with a significant number of puncta (e.g., >5 puncta/cell).

  • Analyze a sufficient number of cells (e.g., >100) per condition to ensure statistical significance.

Visualizations

References

• 1. SAR405, a PIK3C3/Vps34 inhibitor that prevents autophagy and synergizes with MTOR inhibition in tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. SAR405, a PIK3C3/Vps34 inhibitor that prevents autophagy and synergizes with MTOR inhibition in tumor cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Targeting Autophagy in Cancer: Update on Clinical Trials and Novel Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. apexbt.com [apexbt.com]
• 6. researchgate.net [researchgate.net]
• 7. SAR405 | Autophagy | PI3K | TargetMol [targetmol.com]
• 8. researchgate.net [researchgate.net]

Application Note: Protocol for Western Blot Analysis of Microtubule-Associated Protein Light Chain 3 (LC3) with Sar405

Audience: Researchers, scientists, and drug development professionals.

Introduction

Autophagy is a fundamental cellular process for the degradation and recycling of intracellular components, playing a critical role in cellular homeostasis, stress response, and disease.[1][2] A key protein marker for monitoring autophagy is the Microtubule-Associated Protein Light Chain 3 (LC3).[3] During autophagy initiation, the cytosolic form of LC3 (LC3-I) is conjugated to phosphatidylethanolamine (B1630911) (PE) to form LC3-II.[4] LC3-II is then recruited to the membranes of autophagosomes. The conversion of LC3-I to LC3-II, detectable by Western blot, is a hallmark of autophagic activity.[4]

Sar405 is a potent and selective, first-in-class inhibitor of the class III phosphatidylinositol 3-kinase (PIK3C3/Vps34).[5][6][7] Vps34 is essential for the initiation of autophagy.[1] By inhibiting Vps34, Sar405 effectively blocks autophagosome formation and, consequently, the conversion of LC3-I to LC3-II.[1][6][8] This application note provides a detailed protocol for using Sar405 in conjunction with Western blot analysis to study autophagic flux by monitoring LC3 protein levels.

Principle of the Assay

This protocol describes the use of Western blotting to detect and quantify the two forms of LC3: LC3-I and LC3-II. Due to the addition of the hydrophobic PE group, LC3-II migrates faster on an SDS-PAGE gel than LC3-I, despite its slightly higher molecular weight.[4] An increase in the amount of LC3-II relative to a loading control is indicative of an increase in the number of autophagosomes.

However, an accumulation of LC3-II can signify either an induction of autophagy or a blockage in the degradation pathway downstream. Sar405 is used here as a specific inhibitor of autophagy initiation. By treating cells with an autophagy inducer (e.g., starvation) in the presence or absence of Sar405, one can confirm that the observed LC3-II accumulation is due to active autophagic flux. Sar405 treatment is expected to prevent the increase in LC3-II levels, even under autophagy-inducing conditions.[1][9]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the autophagy signaling pathway targeted by Sar405 and the general experimental workflow for the Western blot analysis.

Caption: Autophagy pathway showing Sar405 inhibition of Vps34.

Caption: Western blot workflow for LC3 analysis with Sar405.

Experimental Protocol

Materials and Reagents

• Cell line of interest (e.g., HeLa, H1299)

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS), ice-cold

• Starvation medium (e.g., Earle's Balanced Salt Solution, EBSS)

• Sar405 (dissolved in DMSO)[6]

• DMSO (vehicle control)

• Cell lysis buffer (e.g., RIPA buffer)

• Protease and phosphatase inhibitor cocktails

• BCA or Bradford protein assay kit

• Laemmli sample buffer (2X)

• Tris-Glycine SDS-PAGE gels (12-15% or 4-20% gradient recommended)[10]

• PVDF membrane (0.2 µm pore size)[11]

• Transfer buffer (with 20% methanol)[12]

• TBST (Tris-Buffered Saline with 0.1% Tween-20)

• Blocking buffer (5% non-fat dry milk in TBST)

• Primary antibody: Rabbit anti-LC3

• Loading control antibody (e.g., anti-β-actin, anti-GAPDH)

• HRP-conjugated anti-rabbit secondary antibody

• Enhanced Chemiluminescence (ECL) substrate

Step-by-Step Methodology

1. Cell Culture and Treatment

• Plate cells on 6-well plates and grow to 70-80% confluency.

• Prepare the following treatment groups:

  • Negative Control: Treat cells with complete medium + vehicle (DMSO).

  • Positive Control (Autophagy Induction): Replace complete medium with starvation medium (e.g., EBSS) or treat with an mTOR inhibitor for 2-4 hours.[7]

  • Inhibition Group: Pre-treat cells with the desired concentration of Sar405 (e.g., 1 µM) for 1 hour, then induce autophagy as in the positive control group (in the continued presence of Sar405).[7][9]

  • Sar405 Only: Treat cells with Sar405 in complete medium.

2. Cell Lysis and Lysate Preparation

• After treatment, aspirate the medium and wash the cells twice with ice-cold PBS.

• Add 100-150 µL of ice-cold lysis buffer (supplemented with protease and phosphatase inhibitors) to each well.

• Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.[10]

• Incubate on ice for 30 minutes, with occasional vortexing.[10]

• Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C.[10]

• Carefully transfer the supernatant (containing the protein) to a new tube. It is critical to use fresh samples for analysis to prevent LC3 protein degradation.[11][13]

3. Protein Quantification

• Determine the protein concentration of each lysate using a BCA or Bradford assay according to the manufacturer's instructions.

• Normalize the concentration of all samples with lysis buffer.

• Prepare samples for loading by adding an equal volume of 2X Laemmli sample buffer and boiling at 95°C for 5 minutes.[10]

4. SDS-PAGE

• Load 20-40 µg of protein per lane onto a high-percentage polyacrylamide gel (e.g., 15% or a 4-20% gradient gel).[10][11] The high gel percentage is crucial for resolving the small size difference between LC3-I (~16 kDa) and LC3-II (~14 kDa).[4]

• Run the gel until the dye front is near the bottom. Do not over-run the gel, as the small LC3 proteins can run off.

5. Protein Transfer

• Equilibrate the gel in transfer buffer.

• Transfer the proteins to a 0.2 µm PVDF membrane. A smaller pore size is essential to prevent the small LC3 proteins from passing through the membrane.[11]

• Perform a wet transfer, for example, at 100V for 30-60 minutes on ice.[11][12]

• After transfer, you can briefly stain the membrane with Ponceau S to confirm successful transfer, especially in the low molecular weight range.[13]

6. Immunoblotting

• Block the membrane with blocking buffer (5% non-fat milk in TBST) for 1 hour at room temperature with gentle agitation.[10]

• Incubate the membrane with the primary anti-LC3 antibody, diluted in blocking buffer as per the manufacturer's recommendation, overnight at 4°C with gentle agitation.[10]

• Wash the membrane three times for 10 minutes each with TBST.[10]

• Incubate the membrane with the HRP-conjugated secondary antibody, diluted in blocking buffer, for 1 hour at room temperature.[10]

• Wash the membrane again three times for 10 minutes each with TBST.[10]

7. Detection and Analysis

• Apply the ECL detection substrate according to the manufacturer's protocol.[10]

• Capture the chemiluminescent signal using an imaging system.

• Analyze the resulting bands. Expect to see LC3-I at ~16-18 kDa and LC3-II at ~14-16 kDa.

• To analyze autophagic flux, strip the membrane and re-probe with an antibody against a loading control (e.g., β-actin or GAPDH).

• Quantify the band intensities using densitometry software. Calculate the ratio of LC3-II to the loading control for each sample. A simple comparison of the LC3-II/LC3-I ratio can be misleading due to preferential antibody binding; therefore, normalizing LC3-II to a housekeeping protein is more reliable.[3][4]

Data Presentation and Interpretation

The results should show low basal levels of LC3-II in the negative control. Upon autophagy induction (starvation), the LC3-II band intensity should increase significantly. In the group treated with Sar405, this starvation-induced increase in LC3-II should be completely or partially inhibited, demonstrating that Sar405 blocks autophagosome formation.[1][9]

Parameter	Recommended Value/Condition	Source(s)
Sar405 Concentration	42 nM (IC50) to 1 µM	[5][9][14]
Protein Load per Lane	20 - 40 µg	[10][11]
SDS-PAGE Gel %	12-15% or 4-20% Gradient	[4][10]
Transfer Membrane	0.2 µm PVDF	[11]
Transfer Conditions	Wet transfer, 100V for 30-60 min	[11][12]
Blocking Buffer	5% non-fat dry milk in TBST	[10]
Primary Ab Incubation	Overnight at 4°C	[10]
LC3-I Band Size	~16-18 kDa	[15]
LC3-II Band Size	~14-16 kDa	[4][15]

References

• 1. SAR405, a PIK3C3/Vps34 inhibitor that prevents autophagy and synergizes with MTOR inhibition in tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. How to interpret LC3 immunoblotting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. blog.abclonal.com [blog.abclonal.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. SAR405 | CAS:1523406-39-4 | Selective ATP-competitive inhibitor of Vps34 | High Purity | Manufacturer BioCrick [biocrick.com]
• 7. selleckchem.com [selleckchem.com]
• 8. Novel and conventional inhibitors of canonical autophagy differently affect LC3-associated phagocytosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. Western Blot protocol specific for LC3 Antibody (NB100-2331): Novus Biologicals [novusbio.com]
• 12. researchgate.net [researchgate.net]
• 13. resources.novusbio.com [resources.novusbio.com]
• 14. researchgate.net [researchgate.net]
• 15. Problems with my western blotting of LC3, autophagy protein... - Apoptosis, Necrosis and Autophagy [protocol-online.org]

Application Notes and Protocols: SAR405 Solubility and Preparation for In Vivo Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

SAR405 is a potent and selective inhibitor of the class III phosphoinositide 3-kinase (PI3K), Vps34.[1][2][3] As a first-in-class, ATP-competitive inhibitor, SAR405 has demonstrated significant utility in preclinical research, particularly in studies involving autophagy and vesicle trafficking.[1][2][4][5][6] Its ability to prevent autophagosome formation and synergize with mTOR inhibitors has positioned it as a valuable tool in cancer research and beyond.[3][4][7] This document provides detailed application notes on the solubility of SAR405 and comprehensive protocols for its preparation for in vivo studies, ensuring reliable and reproducible experimental outcomes.

Data Presentation

Quantitative data regarding the solubility and formulation of SAR405 are summarized in the tables below for easy reference and comparison.

Table 1: Solubility of SAR405 in Common Solvents

Solvent	Solubility	Notes
Dimethyl Sulfoxide (DMSO)	≥ 27 mg/mL (60.83 mM)[1]	Hygroscopic DMSO can impact solubility; use freshly opened solvent.[1] Sonication is recommended to aid dissolution.[3]
Water	< 0.1 mg/mL (insoluble)[1]	SAR405 is practically insoluble in aqueous solutions alone.

Table 2: Recommended Formulation for In Vivo Studies

Component	Percentage (v/v)	Final Concentration of SAR405	Administration Route
DMSO	10%	≥ 2.5 mg/mL (5.63 mM)[1]	Subcutaneous (s.c.) Injection[2]
PEG300	40%
Tween-80	5%
Saline (0.9% NaCl)	45%

Note: For nude mice or animals with low tolerance, the DMSO concentration should be kept below 2%.[3]

Signaling Pathway

SAR405 selectively inhibits Vps34, a key enzyme in the autophagy pathway. Vps34, in complex with Beclin-1, produces phosphatidylinositol 3-phosphate (PI3P), which is essential for the initiation and maturation of autophagosomes.[8] By inhibiting Vps34, SAR405 blocks the production of PI3P, thereby preventing the formation of autophagosomes and inhibiting the autophagic process.[3] This action can be synergistic with mTOR inhibitors, which also regulate autophagy.[4][6][7]

Caption: SAR405 inhibits Vps34, blocking PI3P production and autophagy.

Experimental Protocols

1. Preparation of SAR405 Stock Solution (10 mM in DMSO)

Materials:

• SAR405 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional, but recommended)[3]

Procedure:

• Calculate the required mass of SAR405 to prepare the desired volume of a 10 mM stock solution. The molecular weight of SAR405 is 444.5 g/mol .

• Weigh the calculated amount of SAR405 powder and place it into a sterile microcentrifuge tube.

• Add the appropriate volume of anhydrous DMSO to the tube.

• Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

• If the compound does not fully dissolve, sonicate the solution for 5-10 minutes.

• Visually inspect the solution to ensure it is clear and free of particulates.

• Store the stock solution at -20°C or -80°C for long-term stability.[1]

2. Preparation of SAR405 Formulation for In Vivo Administration

This protocol is for the preparation of a 1 mL working solution. The final concentration of SAR405 in this formulation can be up to ≥ 2.5 mg/mL.[1] Adjust the initial concentration of the DMSO stock and volumes accordingly to achieve the desired final dosage.

Materials:

• SAR405 stock solution in DMSO (e.g., 25 mg/mL)

• Polyethylene glycol 300 (PEG300)

• Tween-80 (Polysorbate 80)

• Sterile saline (0.9% NaCl)

• Sterile tubes for mixing

• Pipettes

Procedure:

• Step 1: In a sterile tube, add 400 µL of PEG300.

• Step 2: Add 100 µL of the SAR405 stock solution in DMSO to the PEG300. Mix thoroughly by vortexing until the solution is clear. This sequential addition is crucial.[1][3]

• Step 3: Add 50 µL of Tween-80 to the DMSO/PEG300 mixture. Vortex again until the solution is clear.

• Step 4: Add 450 µL of sterile saline to the mixture. Vortex one final time to ensure a homogenous and clear solution.

• Important: It is highly recommended to prepare this working solution fresh on the day of use to ensure its stability and prevent precipitation.[1] If precipitation or phase separation occurs, gentle heating and/or sonication can be used to aid dissolution.[1]

Experimental Workflow

The following diagram illustrates the logical flow for preparing SAR405 for in vivo administration.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. SAR405 | Autophagy | PI3K | TargetMol [targetmol.com]
• 4. SAR405, a PIK3C3/Vps34 inhibitor that prevents autophagy and synergizes with MTOR inhibition in tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. apexbt.com [apexbt.com]
• 6. A highly potent and selective Vps34 inhibitor alters vesicle trafficking and autophagy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. axonmedchem.com [axonmedchem.com]
• 8. Targeting Autophagy in Cancer: Update on Clinical Trials and Novel Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Synergistic Inhibition of Tumor Cell Growth by Combining Sar405 and mTOR Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction

The mammalian target of rapamycin (B549165) (mTOR) is a crucial regulator of cell growth and proliferation, making it a key target in oncology.[1][2] However, therapeutic resistance to mTOR inhibitors can arise through various mechanisms, including the activation of autophagy as a survival pathway.[3] Autophagy is a cellular process of degradation and recycling of cellular components to maintain homeostasis, which can be exploited by cancer cells to endure metabolic stress and resist treatment.[2][3]

Sar405 is a potent and highly selective inhibitor of the class III phosphoinositide 3-kinase (PI3K) Vps34, a key component in the initiation of autophagy.[4][5] By blocking Vps34, Sar405 effectively prevents the formation of autophagosomes, thereby inhibiting the autophagic process.[4][6][7] Preclinical studies have demonstrated that combining Sar405 with mTOR inhibitors, such as the FDA-approved drug everolimus (B549166), results in a significant synergistic reduction in tumor cell proliferation.[2][4][7] This synergy is attributed to the dual blockade of a key growth pathway (mTOR) and a crucial survival mechanism (autophagy), leading to enhanced anti-cancer efficacy.[4]

These application notes provide detailed protocols for key experiments to study the combination of Sar405 and mTOR inhibitors, along with a summary of quantitative data from such studies.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the targeted signaling pathway and a general workflow for evaluating the combination of Sar405 and mTOR inhibitors.

Caption: Dual inhibition of mTOR and autophagy pathways.

Caption: Experimental workflow for combination studies.

Quantitative Data Summary

The combination of Sar405 and the mTOR inhibitor everolimus has demonstrated significant synergistic anti-proliferative activity in various cancer cell lines.[4][7] The data presented below is summarized from a key study by Ronan et al. and highlights the enhanced efficacy of the combination therapy.

Cell Line	Cancer Type	Drug	IC40 (Single Agent, nM)	IC40 (In Combination, nM)	Fold Reduction in IC40
ACHN	Renal Cell Carcinoma	Sar405	20,816	380	~55
Everolimus	46	2.1	~22
786-O	Renal Cell Carcinoma	Sar405	8,091	Not specified	Not specified
Everolimus	1.8	0.4	~4.5
H1299	Non-small Cell Lung Cancer	Sar405	6,039	380	~16
Everolimus	30	1.8	~17

IC40: Concentration required to inhibit 40% of cell proliferation.[7]

Experimental Protocols

Autophagy Inhibition Assay (GFP-LC3 Puncta Formation)

This protocol is designed to visually assess the inhibition of autophagy by Sar405 in cells where autophagy is induced by an mTOR inhibitor.

Materials:

• GFP-LC3 expressing cells (e.g., H1299-GFP-LC3)

• Complete culture medium

• mTOR inhibitor (e.g., AZD8055 or Everolimus)

• Sar405

• DMSO (vehicle control)

• Hoechst 33342 stain

• Phosphate-buffered saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• Fluorescence microscope or high-content imaging system

Protocol:

• Seed GFP-LC3 expressing cells in a suitable format (e.g., 96-well plate) and allow them to adhere overnight.

• Treat the cells with the mTOR inhibitor (e.g., 1 µM AZD8055) in the presence of varying concentrations of Sar405 or DMSO for 4-6 hours under normal growth conditions.[4][7]

• Wash the cells twice with PBS.

• Fix the cells with 4% PFA for 15 minutes at room temperature.

• Wash the cells twice with PBS.

• Stain the nuclei with Hoechst 33342 (e.g., 2 µg/ml) for 10 minutes.

• Wash the cells twice with PBS.

• Acquire images using a fluorescence microscope or a high-content imaging system.

• Quantify the number of GFP-LC3 puncta per cell. An increase in puncta indicates autophagosome formation, which should be inhibited by Sar405.[7]

Western Blot for LC3-I to LC3-II Conversion

This protocol measures the conversion of the cytosolic form of LC3 (LC3-I) to the lipidated, autophagosome-associated form (LC3-II), a key indicator of autophagy.

Materials:

• Cancer cell lines (e.g., HeLa, H1299)

• Complete culture medium

• Starvation medium (e.g., EBSS) or mTOR inhibitor

• Sar405

• DMSO (vehicle control)

• RIPA lysis buffer with protease inhibitors

• BCA protein assay kit

• SDS-PAGE gels (e.g., 12-15%)

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibody against LC3

• HRP-conjugated secondary antibody

• ECL substrate

Protocol:

• Plate cells and allow them to adhere.

• Induce autophagy by treating cells with an mTOR inhibitor or by starvation in the presence of varying concentrations of Sar405 or DMSO for the desired time.

• Wash cells with ice-cold PBS and lyse them in RIPA buffer.[6]

• Determine the protein concentration of the lysates.

• Denature 20-30 µg of protein per sample by boiling in Laemmli buffer.[6]

• Separate the proteins on an SDS-PAGE gel.

• Transfer the proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary anti-LC3 antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the signal using an ECL substrate.[6]

• Analyze the band intensities for LC3-I and LC3-II. A decrease in the LC3-II/LC3-I ratio upon Sar405 treatment indicates autophagy inhibition.

Cell Viability and Synergy Analysis

This protocol determines the effect of Sar405 and an mTOR inhibitor, alone and in combination, on cell proliferation and quantifies the synergistic interaction.

Materials:

• Cancer cell lines (e.g., ACHN, 786-O)

• Complete culture medium

• Sar405

• mTOR inhibitor (e.g., everolimus)

• Cell viability reagent (e.g., MTT, CellTiter-Glo®)

• 96-well plates

• Plate reader

• Synergy analysis software (e.g., CompuSyn, or using R packages)

Protocol:

• Seed cells in 96-well plates and allow them to attach overnight.

• Treat the cells with a matrix of concentrations of Sar405 and the mTOR inhibitor, both as single agents and in combination. Include a vehicle control.

• Incubate the cells for a period of 72 to 96 hours.

• Measure cell viability using a suitable reagent according to the manufacturer's instructions.

• Calculate the percentage of cell growth inhibition relative to the vehicle control.

• Determine the IC40 (or IC50) values for each drug alone and in combination.

• Analyze the combination data for synergy using a reference model such as Bliss Independence or Loewe Additivity.[8][9] A synergy score greater than zero (for Bliss excess) or a combination index (CI) less than 1 (for Loewe) indicates a synergistic interaction.[10]

In Vivo Xenograft Tumor Model

This protocol outlines a general procedure for evaluating the anti-tumor efficacy of Sar405 and an mTOR inhibitor combination in a mouse xenograft model.

Materials:

• Immunocompromised mice (e.g., nude or NSG mice)

• Cancer cell line (e.g., ACHN, 786-O)

• Matrigel (optional)

• Sar405 and mTOR inhibitor formulated for in vivo administration

• Vehicle control

• Calipers

• Animal scale

Protocol:

• Subcutaneously inject cancer cells (e.g., 5 x 10^6 cells) into the flank of each mouse.[11]

• Monitor tumor growth regularly using calipers.

• When tumors reach a predetermined size (e.g., 150-200 mm³), randomize the mice into treatment groups: Vehicle, Sar405 alone, mTOR inhibitor alone, and Sar405 + mTOR inhibitor combination.[11]

• Administer the treatments according to a predetermined schedule and dosage.

• Measure tumor volume and mouse body weight 2-3 times per week. Tumor volume can be calculated using the formula: (Length x Width²)/2.

• Continue treatment for a specified duration or until tumors in the control group reach a defined endpoint.

• At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., pharmacodynamics, histology).

• Compare the tumor growth inhibition between the different treatment groups. A significantly greater tumor growth inhibition in the combination group compared to the single-agent groups indicates in vivo synergy.

References

• 1. Protocol to calculate the synergy of drug combinations in organoids and primary cells from murine tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. SAR405, a PIK3C3/Vps34 inhibitor that prevents autophagy and synergizes with MTOR inhibition in tumor cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. SAR405, a PIK3C3/Vps34 inhibitor that prevents autophagy and synergizes with MTOR inhibition in tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sigmaaldrich.cn [sigmaaldrich.cn]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. rapamycin.us [rapamycin.us]
• 10. Novel Strategies for Cancer Combat: Drug Combination Using Repurposed Drugs Induces Synergistic Growth Inhibition of MCF-7 Breast and HT-29 Colon Cancer Cells [mdpi.com]
• 11. researchgate.net [researchgate.net]

Technical Notes & Optimization

troubleshooting inconsistent results with Sar405

Welcome to the technical support center for SAR405, a potent and selective inhibitor of the class III phosphoinositide 3-kinase (PI3K), Vps34. This resource is designed for researchers, scientists, and drug development professionals to address common issues and inconsistencies that may arise during experimentation with SAR405. Here you will find troubleshooting guides in a question-and-answer format, detailed experimental protocols, and data summaries to ensure the successful application of SAR405 in your research.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am not observing the expected decrease in LC3-II levels after SAR405 treatment in my western blot. What could be the issue?

A1: Inconsistent results in LC3-II detection via western blot are a common challenge when assessing autophagy.[1][2] Here are several factors to consider:

• Antibody Quality: The specificity and affinity of your primary LC3 antibody are critical. Ensure you are using a validated antibody known to detect both LC3-I and LC3-II forms reliably.[2]

• Autophagic Flux: A static measurement of LC3-II levels can be misleading.[3][4] An increase in autophagosomes could indicate either an induction of autophagy or a blockage in the fusion of autophagosomes with lysosomes.[3] To accurately measure autophagic flux, you should compare LC3-II levels in the presence and absence of a lysosomal inhibitor like Bafilomycin A1 or Chloroquine.[5] SAR405 is expected to prevent the formation of autophagosomes, so in a flux experiment, you should see a block in the accumulation of LC3-II that would otherwise occur with lysosomal inhibition.[6]

• Experimental Controls: Always include a positive control for autophagy induction (e.g., starvation with EBSS medium or treatment with an mTOR inhibitor like AZD8055) and a vehicle control (DMSO).[7][8]

• Cell Line Variability: Different cell lines can exhibit varying basal levels of autophagy and respond differently to inhibitors.[7] The IC50 for SAR405 can vary between cell lines; for example, the IC50 for autophagosome formation in starved GFP-LC3 HeLa cells is 419 nM, while for mTOR inhibitor-induced autophagy in H1299 cells, it is 42 nM.[6]

• Technical Aspects of Western Blotting: LC3 is a small protein, and its detection can be sensitive to technical variables. Ensure optimal transfer conditions (e.g., using a PVDF membrane and appropriate methanol (B129727) concentration in the transfer buffer) and gel percentage to resolve LC3-I and LC3-II bands.[2]

Q2: My results from GFP-LC3 puncta imaging are inconsistent or difficult to interpret after SAR405 treatment. How can I improve this assay?

A2: The GFP-LC3 puncta assay is a powerful tool, but its interpretation requires care.[9][10] Here are some troubleshooting tips:

• Static vs. Flux Measurements: Similar to western blotting for LC3, simply counting GFP-LC3 puncta provides a snapshot in time and does not measure autophagic flux.[9] To assess flux, you must compare the number of puncta in the presence and absence of lysosomal inhibitors. With SAR405 treatment, you should observe a prevention of puncta formation, even when lysosomal degradation is blocked.[8]

• Image Acquisition and Analysis: Ensure your imaging and analysis parameters are consistent and unbiased. Use automated counting software to objectively quantify puncta per cell from a sufficient number of cells.[11]

• Fluorescent Protein Quenching: GFP fluorescence is quenched in the acidic environment of the lysosome.[12] This can be used to your advantage with tandem fluorescent-tagged LC3 (e.g., mRFP-GFP-LC3). In this system, autophagosomes will fluoresce both green and red (appearing yellow), while autolysosomes will only fluoresce red. SAR405 should prevent the formation of both yellow and red puncta.[13]

• Transfection Efficiency and Expression Levels: In transiently transfected cells, variable expression of the GFP-LC3 construct can lead to inconsistent results. The generation of a stable cell line expressing GFP-LC3 is recommended for more reproducible findings.[10]

Q3: I am observing unexpected cytotoxicity or off-target effects in my experiments with SAR405. What could be the cause?

A3: While SAR405 is a highly selective inhibitor of Vps34, off-target effects or cytotoxicity can occur under certain conditions.[6][14]

• Concentration: At high concentrations (greater than 10 µM), SAR405 may exhibit some activity against class I PI3Ks.[14][15] It is crucial to perform dose-response experiments to determine the optimal concentration that inhibits Vps34 without causing significant off-target effects or cytotoxicity in your specific cell line.

• Solubility: SAR405 is soluble in DMSO but poorly soluble in aqueous solutions.[16][17][18] Ensure that the compound is fully dissolved in DMSO before diluting it in your cell culture medium. Precipitation of the compound can lead to inconsistent concentrations and potentially non-specific effects. The use of freshly opened, anhydrous DMSO is recommended as hygroscopic DMSO can reduce solubility.[14][16]

• Cell Line Sensitivity: Some cell lines may be more sensitive to the inhibition of autophagy or may have a greater dependence on Vps34 activity for survival, leading to cytotoxic effects even at concentrations that are effective for autophagy inhibition in other lines.[19]

• Lysosomal Dysfunction: SAR405 not only inhibits autophagosome formation but also disrupts late endosome to lysosome trafficking, which can lead to lysosomal dysfunction.[6][20] This impairment of lysosomal function can, in some contexts, contribute to cytotoxicity.[21]

Quantitative Data Summary

The following tables summarize the inhibitory concentrations of SAR405 in various assays and cell lines, providing a reference for expected experimental outcomes.

Table 1: In Vitro and Cellular IC50 Values for SAR405

Assay Type	Target	Cell Line	IC50 Value	Reference(s)
Biochemical Assay	Vps34	-	1.2 nM	[16]
GFP-FYVE Cellular Assay	Vps34	HeLa	27 nM	[6]
Autophagosome Formation (Starvation-induced)	Autophagy	GFP-LC3 HeLa	419 nM	[6][16]
Autophagosome Formation (mTOR inhibition-induced)	Autophagy	H1299	42 nM	[6][7]

Table 2: Synergistic Effects of SAR405 with Everolimus on Cell Proliferation (IC40 Values)

Cell Line	SAR405 Alone (nM)	SAR405 with Everolimus (nM)	Everolimus Alone (nM)	Everolimus with SAR405 (nM)	Reference(s)
ACHN	20,816	-	46	2.1	[7]
786-O	8,091	-	1.8	0.4	[7]

Key Experimental Protocols

Protocol 1: Western Blotting for LC3 Conversion to Assess Autophagic Flux

This protocol allows for the measurement of autophagic flux by analyzing the levels of LC3-II in the presence and absence of a lysosomal inhibitor.

Materials:

• Cells of interest

• Complete cell culture medium

• Starvation medium (e.g., EBSS)

• SAR405 (dissolved in DMSO)

• Lysosomal inhibitor (e.g., Bafilomycin A1 or Chloroquine)

• Lysis buffer (e.g., RIPA buffer with protease inhibitors)

• BCA protein assay kit

• SDS-PAGE gels (e.g., 12-15%)

• PVDF membrane

• Transfer buffer with 20% methanol

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibody against LC3

• Primary antibody for a loading control (e.g., GAPDH)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell Seeding: Plate cells at an appropriate density to reach 70-80% confluency at the time of the experiment.

• Treatment: Treat cells with four different conditions:

  • Vehicle control (DMSO) in complete medium.

  • SAR405 at the desired concentration in complete medium.

  • Vehicle control + lysosomal inhibitor for the last 2-4 hours of culture.

  • SAR405 + lysosomal inhibitor for the last 2-4 hours of culture. (Optional: Include positive control groups with an autophagy inducer like starvation or an mTOR inhibitor).

• Cell Lysis: Wash cells with ice-cold PBS and lyse with lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel. After electrophoresis, transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane for 1 hour at room temperature.

  • Incubate with primary LC3 antibody overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane with TBST.

• Detection: Apply chemiluminescent substrate and visualize the bands using an imaging system.

• Analysis: Quantify the band intensity for LC3-II and the loading control. Autophagic flux is determined by comparing the accumulation of LC3-II in the presence of the lysosomal inhibitor between the vehicle- and SAR405-treated groups. A reduction in LC3-II accumulation with SAR405 indicates inhibition of autophagic flux.

Protocol 2: GFP-LC3 Puncta Formation Assay by Fluorescence Microscopy

This protocol is for visualizing and quantifying the formation of autophagosomes using cells stably expressing GFP-LC3.

Materials:

• Cells stably expressing GFP-LC3

• Complete cell culture medium

• SAR405 (dissolved in DMSO)

• Lysosomal inhibitor (e.g., Bafilomycin A1 or Chloroquine)

• Fixative (e.g., 4% paraformaldehyde)

• Nuclear stain (e.g., DAPI or Hoechst 33342)

• Mounting medium

• Fluorescence microscope

Procedure:

• Cell Seeding: Plate GFP-LC3 stable cells on glass coverslips or in imaging-compatible plates.

• Treatment: Apply the same four treatment conditions as described in the western blot protocol.

• Fixation and Staining:

  • Wash cells with PBS.

  • Fix cells with 4% paraformaldehyde for 15 minutes at room temperature.

  • Wash cells with PBS.

  • Stain nuclei with DAPI or Hoechst for 5-10 minutes.

  • Wash cells with PBS.

• Imaging: Mount the coverslips onto slides with mounting medium. Acquire images using a fluorescence microscope, ensuring consistent settings for all samples.

• Analysis:

  • Count the number of GFP-LC3 puncta per cell.

  • A cell is typically considered positive if it has more than 5-10 distinct puncta.

  • Quantify the percentage of positive cells and/or the average number of puncta per cell across a large population of cells for each condition.

  • Inhibition of autophagic flux by SAR405 is demonstrated by a reduced number of GFP-LC3 puncta, particularly in the presence of a lysosomal inhibitor.

Visualizations

Signaling Pathway of SAR405 Action

Caption: Mechanism of SAR405 in the autophagy signaling pathway.

Troubleshooting Logic for Inconsistent LC3-II Western Blot Results

Caption: Decision tree for troubleshooting western blot results.

Experimental Workflow for Autophagic Flux Assessment

Caption: Workflow for assessing autophagic flux with SAR405.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. How to Measure Autophagic Flux With LC3 Protein Levels | Bio-Techne [bio-techne.com]
• 4. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 5. Untangling Autophagy Measurements: All Fluxed Up - PMC [pmc.ncbi.nlm.nih.gov]
• 6. SAR405, a PIK3C3/Vps34 inhibitor that prevents autophagy and synergizes with MTOR inhibition in tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Guidelines for the use and interpretation of assays for monitoring autophagy in higher eukaryotes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. GFP-LC3 High-Content Assay for Screening Autophagy Modulators | Springer Nature Experiments [experiments.springernature.com]
• 11. Defining and measuring autophagosome flux—concept and reality - PMC [pmc.ncbi.nlm.nih.gov]
• 12. bitesizebio.com [bitesizebio.com]
• 13. Dissecting the dynamic turnover of GFP-LC3 in the autolysosome - PMC [pmc.ncbi.nlm.nih.gov]
• 14. selleckchem.com [selleckchem.com]
• 15. Targeting PI3K family with small-molecule inhibitors in cancer therapy: current clinical status and future directions - PMC [pmc.ncbi.nlm.nih.gov]
• 16. medchemexpress.com [medchemexpress.com]
• 17. SAR405 | Autophagy | PI3K | TargetMol [targetmol.com]
• 18. apexbt.com [apexbt.com]
• 19. aacrjournals.org [aacrjournals.org]
• 20. axonmedchem.com [axonmedchem.com]
• 21. Impairment of Lysosome Function and Autophagy in Rare Neurodegenerative Diseases - PMC [pmc.ncbi.nlm.nih.gov]

Navigating Sar405 Treatment: A Guide to Optimizing Concentration and Minimizing Cytotoxicity

This technical support center provides researchers, scientists, and drug development professionals with essential information for the effective use of Sar405, a potent and selective inhibitor of the class III phosphoinositide 3-kinase (PI3K), Vps34. This guide focuses on optimizing experimental concentrations to achieve desired autophagy inhibition while mitigating potential cytotoxic effects.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Sar405?

A1: Sar405 is a first-in-class, ATP-competitive inhibitor of Vps34 (also known as PIK3C3).[1][2][3] Vps34 is a crucial lipid kinase involved in the initiation of autophagy, a cellular process for degrading and recycling cellular components.[4][5][6] Sar405 specifically inhibits the catalytic activity of Vps34, which disrupts the trafficking of vesicles from late endosomes to lysosomes and prevents the formation of autophagosomes.[4][5][7][8]

Q2: At what concentration is Sar405 effective at inhibiting autophagy?

A2: The effective concentration of Sar405 for autophagy inhibition is in the low nanomolar range. It has an IC50 of approximately 42 nM for preventing autophagosome formation induced by mTOR inhibitors.[1][4][9] In cellular assays using GFP-FYVE transfected HeLa cells, Sar405 has an on-target IC50 of 27 nM.[4]

Q3: Is Sar405 cytotoxic?

A3: Sar405 is designed to be highly selective for Vps34, which generally translates to low off-target effects and reduced cytotoxicity at effective concentrations.[2][4] Studies have shown that Sar405 treatment maintains general cell viability in A549 lung carcinoma cells at concentrations up to 500 nM for 72 hours.[10] However, as with any compound, cytotoxicity can be cell-line dependent and may be observed at higher concentrations or with prolonged exposure.

Q4: Can Sar405 be used in combination with other drugs?

A4: Yes, Sar405 has been shown to have synergistic effects when used with other drugs, particularly mTOR inhibitors like everolimus (B549166) and AZD8055.[4][7][11] This combination can lead to a significant reduction in cancer cell proliferation.[4][5][6]

Troubleshooting Guide

Issue: I am observing significant cell death in my experiments with Sar405.

Possible Causes and Solutions:

• Concentration is too high: While Sar405 has a good safety profile, excessively high concentrations can lead to cytotoxicity.

  • Recommendation: Perform a dose-response experiment to determine the optimal, non-toxic concentration for your specific cell line. Start with a concentration range around the known IC50 for autophagy inhibition (e.g., 25-100 nM) and assess both autophagy inhibition and cell viability.

• Solvent toxicity: Sar405 is typically dissolved in DMSO. High concentrations of DMSO can be toxic to cells.

  • Recommendation: Ensure the final concentration of DMSO in your cell culture medium is low, typically below 0.1-0.2%.[12] Prepare a high-concentration stock solution of Sar405 in DMSO and then dilute it serially in culture medium to achieve the desired final concentration. Always include a vehicle control (medium with the same final DMSO concentration as your highest Sar405 treatment) in your experiments.

• Cell line sensitivity: Different cell lines can have varying sensitivities to Sar405.

  • Recommendation: Consult the literature for studies using Sar405 in your cell line of interest. If limited data is available, a thorough dose-response evaluation is critical.

• Prolonged incubation time: Continuous exposure to any inhibitor can eventually lead to cytotoxic effects.

  • Recommendation: Optimize the incubation time. For many autophagy inhibition studies, an incubation period of 16-24 hours is sufficient.[13]

Issue: I am not observing the expected inhibition of autophagy.

Possible Causes and Solutions:

• Suboptimal concentration: The concentration of Sar405 may be too low to effectively inhibit Vps34 in your experimental system.

  • Recommendation: Increase the concentration of Sar405. Refer to the dose-response data to select a concentration that is effective but not cytotoxic.

• Compound degradation: Improper storage or handling can lead to the degradation of Sar405.

  • Recommendation: Store Sar405 stock solutions at -20°C or -80°C as recommended by the supplier.[12] Avoid repeated freeze-thaw cycles by preparing single-use aliquots.

• Assay sensitivity: The method used to assess autophagy may not be sensitive enough to detect the changes.

  • Recommendation: Use multiple, well-validated assays to measure autophagy. Common methods include monitoring LC3-II conversion by Western blot, counting LC3 puncta by immunofluorescence, and measuring p62/SQSTM1 degradation.

Quantitative Data Summary

The following tables summarize key quantitative data for Sar405 activity.

Table 1: In Vitro Potency of Sar405

Parameter	Value	Cell Line/System	Reference
Vps34 IC50 (biochemical)	1.2 nM	Recombinant Human Vps34	[1][14]
Binding Affinity (Kd)	1.5 nM	Recombinant Human Vps34	[1][2][4]
On-target IC50 (cellular)	27 nM	GFP-FYVE HeLa cells	[4]
Autophagy Inhibition IC50	42 nM	H1299 cells (mTOR inhibition-induced)	[1][4][9]
Autophagy Inhibition IC50	419 nM	HeLa cells (starvation-induced)	[1][4]

Table 2: Anti-proliferative Activity (IC40) of Sar405 in Renal Cancer Cell Lines

Cell Line	Sar405 Alone (nM)	Sar405 in Combination with Everolimus (nM)	Reference
H1299	6,039	380	[15]
ACHN	20,816	Not specified	[15]
786-O	8,091	Not specified	[15]

Experimental Protocols

Protocol 1: Determining the Optimal Non-Toxic Concentration of Sar405 using an MTT Assay

This protocol provides a general framework for assessing cell viability upon Sar405 treatment using a standard MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Materials:

• Your cell line of interest

• Complete cell culture medium

• Sar405 stock solution (e.g., 10 mM in DMSO)

• 96-well cell culture plates

• MTT solution (5 mg/mL in PBS)

• DMSO

• Phosphate-buffered saline (PBS)

• Multichannel pipette

• Plate reader (570 nm absorbance)

Procedure:

• Cell Seeding: Seed your cells in a 96-well plate at a density that will ensure they are in the exponential growth phase at the end of the experiment (e.g., 5,000-10,000 cells/well). Incubate overnight to allow for cell attachment.

• Sar405 Treatment:

  • Prepare serial dilutions of Sar405 in complete culture medium from your stock solution. A suggested starting range is 10 nM to 10 µM.

  • Include a vehicle control (medium with the highest concentration of DMSO used in the dilutions) and a no-treatment control.

  • Carefully remove the old medium from the wells and add 100 µL of the prepared Sar405 dilutions or control medium to the respective wells.

• Incubation: Incubate the plate for the desired experimental duration (e.g., 24, 48, or 72 hours).

• MTT Addition:

  • After incubation, add 10 µL of MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C, allowing for the formation of formazan (B1609692) crystals.

• Formazan Solubilization:

  • Carefully remove the medium from each well.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 5-10 minutes to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance at 570 nm using a plate reader.

• Data Analysis:

  • Subtract the absorbance of blank wells (medium only) from all other readings.

  • Calculate cell viability as a percentage relative to the no-treatment control:

    • % Viability = (Absorbance of treated cells / Absorbance of control cells) * 100

  • Plot the % viability against the Sar405 concentration to determine the cytotoxic profile.

Visualizations

Caption: Mechanism of Sar405 action on the autophagy pathway.

Caption: Workflow for determining Sar405 cytotoxicity.

Caption: Troubleshooting logic for Sar405-induced cytotoxicity.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. axonmedchem.com [axonmedchem.com]
• 4. SAR405, a PIK3C3/Vps34 inhibitor that prevents autophagy and synergizes with MTOR inhibition in tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. SAR405, a PIK3C3/Vps34 inhibitor that prevents autophagy and synergizes with MTOR inhibition in tumor cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. apexbt.com [apexbt.com]
• 9. SAR405 | CAS:1523406-39-4 | Selective ATP-competitive inhibitor of Vps34 | High Purity | Manufacturer BioCrick [biocrick.com]
• 10. researchgate.net [researchgate.net]
• 11. aacrjournals.org [aacrjournals.org]
• 12. tamra-azide-5-isomer.com [tamra-azide-5-isomer.com]
• 13. apexbt.com [apexbt.com]
• 14. VPS34 Inhibitor, SAR405 | Sigma-Aldrich [sigmaaldrich.com]
• 15. researchgate.net [researchgate.net]

Navigating SAR405 Experiments: A Technical Support Guide on Potential Off-Target Effects

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance for researchers utilizing SAR405, a potent and selective Vps34 inhibitor. Addressing potential off-target effects is critical for the accurate interpretation of experimental results. This resource offers detailed troubleshooting advice, frequently asked questions, comprehensive experimental protocols, and clear visualizations to ensure the precision and reliability of your research.

Troubleshooting Guide: Interpreting Unexpected Results

Observed Issue	Potential Cause (Off-Target Related)	Recommended Action
Effects at high concentrations (>1µM) unrelated to autophagy inhibition.	At concentrations significantly exceeding the Vps34 IC50, SAR405 may exhibit moderate binding to Class I PI3K isoforms (α, β, δ) and the SMG1 kinase.[1] This could lead to confounding effects on pathways regulated by these kinases, such as cell survival and proliferation.	1. Perform a dose-response curve: Determine the lowest effective concentration of SAR405 that inhibits autophagy in your system. 2. Use orthogonal controls: Employ siRNA or shRNA to specifically knock down Vps34 and compare the phenotype to that observed with SAR405 treatment.[2] 3. Assess Class I PI3K pathway activation: At high SAR405 concentrations, check the phosphorylation status of Akt, a downstream effector of Class I PI3Ks, to rule out off-target inhibition.[3][4]
Alterations in vesicle trafficking not solely attributable to autophagy blockade.	SAR405's primary target, Vps34, is also involved in endocytosis and vesicle trafficking from late endosomes to lysosomes.[4][5][6] Observed phenotypes may be a composite of effects on both autophagy and endo-lysosomal function.	1. Utilize specific markers: Employ markers for different endosomal compartments (e.g., EEA1 for early endosomes, LAMP1/LAMP2 for lysosomes) to dissect the specific stage of vesicle trafficking being affected. 2. Conduct functional assays: Assess endocytic uptake (e.g., using fluorescently labeled dextran) and lysosomal function (e.g., using Magic Red cathepsin assays) to distinguish from direct autophagy inhibition.
Inconsistent results between different cell lines.	Cell lines may have varying dependencies on autophagy for survival and proliferation. Additionally, the expression levels of Vps34 and potential off-target kinases can differ, leading to variable responses to SAR405.	1. Characterize your cell line: Perform baseline characterization of autophagy levels and the expression of Vps34 and key Class I PI3K isoforms. 2. Titrate SAR405 for each cell line: Establish the optimal concentration of SAR405 for each specific cell line being used in your experiments.
Synergistic or antagonistic effects when co-administered with other drugs.	SAR405 can synergize with mTOR inhibitors like everolimus (B549166) by blocking the autophagy induction that can be a resistance mechanism to mTOR inhibition.[5][6][7] Unexpected interactions could arise from off-target effects on pathways modulated by the co-administered drug.	1. Evaluate single-agent effects: Thoroughly characterize the effects of each compound individually before interpreting the results of combination treatments. 2. Perform synergy analysis: Use methodologies like the Chou-Talalay method to quantitatively assess whether the observed combination effect is synergistic, additive, or antagonistic.

Frequently Asked Questions (FAQs)

Q1: What is the primary target of SAR405 and its mechanism of action?

A1: SAR405 is a first-in-class, potent, and selective ATP-competitive inhibitor of the class III phosphoinositide 3-kinase (PI3K), Vps34 (also known as PIK3C3).[3][8] It has an IC50 of approximately 1.2 nM and a Kd of 1.5 nM for Vps34.[8][9] By inhibiting Vps34, SAR405 blocks the production of phosphatidylinositol 3-phosphate (PI3P), a key lipid second messenger involved in the initiation of autophagy and in vesicle trafficking.[4][7] This leads to the inhibition of autophagosome formation and disruption of the maturation of late endosomes into lysosomes.[4][5][6]

Q2: What are the known off-targets of SAR405?

A2: SAR405 displays a high degree of selectivity for Vps34. It is not active against class I and class II PI3Ks or mTOR at concentrations up to 10 µM.[1][4] However, chemoproteomic profiling in Jurkat cells at a high concentration of 1 µM showed moderate binding to PI3K class I α (39% inhibition), β (68% inhibition), and δ (63% inhibition) isoforms, as well as to the SMG1 kinase (52% inhibition).[1] It is crucial to use SAR405 at the lowest effective concentration to minimize the risk of these off-target interactions.

Q3: How can I be sure the phenotype I'm observing is due to Vps34 inhibition and not an off-target effect?

A3: To ensure the observed phenotype is a direct result of Vps34 inhibition, a multi-pronged approach is recommended:

• Use the lowest effective concentration: Perform a dose-response analysis to identify the minimal concentration of SAR405 required to inhibit autophagy in your experimental system.

• Employ genetic controls: Use siRNA or shRNA to specifically knock down Vps34 and verify that this recapitulates the phenotype observed with SAR405 treatment.[2]

• Utilize orthogonal chemical probes: If available, use other structurally distinct Vps34 inhibitors to confirm the phenotype.

• Conduct rescue experiments: If possible, express a SAR405-resistant mutant of Vps34 to see if it reverses the observed phenotype.

• Assess downstream signaling: Confirm the inhibition of Vps34 activity by measuring downstream markers, such as the reduction of LC3-II formation.[6][8]

Q4: What are the best practices for handling and preparing SAR405?

A4: To ensure the stability and reproducibility of your experiments, follow these handling guidelines:

• Stock Solutions: Prepare high-concentration stock solutions in DMSO. Aliquot into single-use vials to avoid repeated freeze-thaw cycles and store at -20°C.[2]

• Working Solutions: Freshly prepare working solutions from the stock for each experiment.

• Solvent Concentration: Keep the final DMSO concentration in your cell culture media low (typically below 0.1-0.2%) to avoid solvent-induced artifacts.[2]

• In Vivo Preparation: For animal experiments, a common formulation is 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[9] However, it is always recommended to consult the literature for model-specific formulations.

Quantitative Data Summary

Table 1: In Vitro Potency and Selectivity of SAR405

Target	Assay Type	Value	Reference
Vps34 (PIK3C3)	IC50	1.2 nM	[8][9]
Vps34 (PIK3C3)	Kd	1.5 nM	[1][4][8]
Class I PI3Ks (α, β, δ, γ)	IC50	> 10,000 nM	[1]
Class II PI3Ks (α, β, γ)	IC50	> 10,000 nM	[1]
mTOR	IC50	> 10,000 nM	[1]

Table 2: Off-Target Binding Profile of SAR405 at 1 µM in Jurkat Cells

Off-Target	Assay Type	% Inhibition	Reference
PI3K Class I α	Chemoproteomics	39%	[1]
PI3K Class I β	Chemoproteomics	68%	[1]
PI3K Class I δ	Chemoproteomics	63%	[1]
SMG1	Chemoproteomics	52%	[1]

Key Experimental Protocols

Protocol 1: Monitoring Autophagy by LC3-II Western Blotting

• Cell Treatment: Plate cells and allow them to adhere overnight. Treat cells with SAR405 at the desired concentrations for the appropriate duration. Include a positive control for autophagy induction (e.g., starvation with EBSS or treatment with an mTOR inhibitor like AZD8055) and a negative (vehicle) control.[7][8]

• Lysate Preparation: Wash cells with ice-cold PBS and lyse in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Western Blotting: Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-PAGE gel and transfer to a PVDF membrane.

• Antibody Incubation: Block the membrane and probe with a primary antibody against LC3. Subsequently, probe with an appropriate HRP-conjugated secondary antibody.

• Detection: Visualize the bands using an enhanced chemiluminescence (ECL) substrate.

• Analysis: Quantify the band intensities for LC3-I and LC3-II. An accumulation of LC3-I and a decrease in the LC3-II/LC3-I ratio upon SAR405 treatment indicates autophagy inhibition. Also, probe for a loading control like GAPDH or β-actin to ensure equal protein loading.

Protocol 2: GFP-LC3 Puncta Formation Assay

• Cell Transfection and Treatment: Plate cells stably or transiently expressing GFP-LC3. Treat with SAR405 and appropriate controls as described in Protocol 1.[3][7]

• Cell Fixation and Staining: Fix the cells with 4% paraformaldehyde (PFA). Stain the nuclei with a fluorescent dye like Hoechst 33342.[3]

• Imaging: Acquire images using a fluorescence microscope or a high-content imaging system.

• Analysis: Quantify the number of GFP-LC3 puncta per cell. A decrease in the number of puncta in SAR405-treated cells compared to the autophagy-induced control indicates inhibition of autophagosome formation.[7]

Visualizations

Caption: SAR405 inhibits autophagy by targeting the Vps34 complex.

Caption: Workflow for assessing SAR405's effect on autophagy.

Caption: Decision tree for troubleshooting SAR405 experiments.

References

• 1. Probe SAR405 | Chemical Probes Portal [chemicalprobes.org]
• 2. tamra-azide-5-isomer.com [tamra-azide-5-isomer.com]
• 3. selleckchem.com [selleckchem.com]
• 4. apexbt.com [apexbt.com]
• 5. researchgate.net [researchgate.net]
• 6. SAR405, a PIK3C3/Vps34 inhibitor that prevents autophagy and synergizes with MTOR inhibition in tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. medchemexpress.com [medchemexpress.com]
• 9. SAR405 | Autophagy | PI3K | TargetMol [targetmol.com]

Technical Support Center: Ensuring SAR405 Stability in Long-Term Experiments

Welcome to the technical support center for SAR405, a potent and selective inhibitor of the class III phosphoinositide 3-kinase (PI3K), Vps34. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on ensuring the stability and efficacy of SAR405 in long-term experiments. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of SAR405?

A1: SAR405 is a selective, ATP-competitive inhibitor of the vacuolar protein sorting 34 (Vps34) kinase, which is the catalytic subunit of the class III PI3K complex.[1][2][3] Vps34 plays a crucial role in the initiation of autophagy by producing phosphatidylinositol 3-phosphate (PI3P) on cellular membranes. By inhibiting Vps34, SAR405 blocks the formation of autophagosomes, thereby inhibiting the autophagic process.[2][4][5] It also disrupts vesicle trafficking from late endosomes to lysosomes.[2][4][5]

Q2: What are the recommended storage conditions for SAR405?

A2: Proper storage is critical for maintaining the stability of SAR405. For long-term storage, the solid powder form should be kept at -20°C for up to 3 years.[3] Stock solutions prepared in anhydrous dimethyl sulfoxide (B87167) (DMSO) should be aliquoted into single-use vials to avoid repeated freeze-thaw cycles and stored at -80°C for up to 1 year.[6] For shorter periods, stock solutions can be stored at -20°C for up to 1 month.[7]

Q3: How should I prepare SAR405 stock and working solutions?

A3: It is recommended to prepare a high-concentration stock solution (e.g., 10 mM) in anhydrous DMSO.[1][8] To ensure complete dissolution, vortexing or brief sonication may be necessary.[3] For cell culture experiments, the DMSO stock solution should be diluted in pre-warmed cell culture medium to the final desired concentration immediately before use. It is advisable to perform serial dilutions in DMSO to get closer to the final working concentration before adding it to the aqueous medium to prevent precipitation.[1] The final concentration of DMSO in the cell culture medium should be kept low (typically below 0.5%) to avoid solvent-induced cellular effects.

Q4: How stable is SAR405 in aqueous solutions and cell culture media?

A4: While specific quantitative data on the half-life of SAR405 in various cell culture media is limited in publicly available literature, it is a common characteristic of small molecule inhibitors to have limited stability in aqueous solutions at 37°C.[8][9][10] It is recommended to prepare fresh working solutions for each experiment and not to store SAR405 in aqueous buffers for more than a day. The stability can be affected by the pH of the medium and interactions with media components such as amino acids and vitamins.[11][12] The presence of serum may either stabilize or destabilize the compound, and this should be empirically determined for your specific experimental conditions.[13][14][15]

Troubleshooting Guide

This guide addresses common issues that may arise during long-term experiments with SAR405.

Issue	Possible Cause(s)	Recommended Solution(s)
Loss of SAR405 activity over time in cell culture	Degradation in aqueous media: SAR405 may be unstable in cell culture media at 37°C.	- Prepare fresh working solutions of SAR405 for each experiment. - For long-term experiments, replenish the media with freshly prepared SAR405 every 24-48 hours. - Perform a stability study of SAR405 in your specific cell culture medium to determine its half-life (see Protocol 1).
Adsorption to plasticware: Hydrophobic compounds can adsorb to the surface of plastic cell culture plates and tubes, reducing the effective concentration.	- Use low-binding plasticware. - Consider using glass vessels for storage of solutions where appropriate, though stability should still be verified.
Precipitation of SAR405 in cell culture media	Low aqueous solubility: SAR405 has limited solubility in aqueous solutions.	- Ensure the final DMSO concentration is as low as possible while maintaining solubility. - Prepare the final working solution by adding the DMSO stock to pre-warmed media and mixing thoroughly. - Perform a kinetic solubility assay to determine the solubility limit in your specific medium (see Protocol 2).
Inconsistent results between experiments	Variability in stock solution: Incomplete initial dissolution or degradation of the stock solution.	- Ensure the initial stock solution in DMSO is fully dissolved. - Aliquot the stock solution to avoid multiple freeze-thaw cycles.[1]
Inconsistent cell conditions: Cell density, passage number, and overall health can affect the response to inhibitors.	- Maintain consistent cell culture practices, including seeding density and passage number. - Regularly check for mycoplasma contamination.
Unexpected cellular phenotypes or off-target effects	High concentration of SAR405: Although highly selective for Vps34, at very high concentrations, off-target effects can occur.[4]	- Perform a dose-response experiment to determine the optimal concentration that inhibits autophagy without causing significant toxicity or off-target effects. - SAR405 has been shown to be highly selective for Vps34 over other PI3K isoforms and mTOR.[4][16] However, weak inhibition of other kinases like SMG1 has been reported at higher concentrations.

Data Presentation

SAR405 Stability in DMSO

Storage Temperature	Duration	Recommendation	Citation(s)
-20°C	Up to 3 years (powder)	Store in a tightly sealed container, protected from light.	[3]
-20°C	Up to 1 year (in DMSO)	Aliquot to avoid freeze-thaw cycles.	[6]
-80°C	Up to 2 years (in DMSO)	Recommended for long-term storage of stock solutions.	[6]
Room Temperature	Not Recommended	Significant degradation can occur.	[17][18]

Experimental Protocols

Protocol 1: Assessment of SAR405 Stability in Cell Culture Media via HPLC

This protocol provides a framework for determining the stability of SAR405 in your specific cell culture medium.

1. Materials:

• SAR405

• Anhydrous DMSO

• Your cell culture medium of interest (e.g., DMEM with 10% FBS)

• Acetonitrile (B52724) (HPLC grade) with 0.1% formic acid

• Water (HPLC grade) with 0.1% formic acid

• C18 reverse-phase HPLC column

• HPLC system with UV or MS detector

2. Procedure:

• Prepare a 10 mM stock solution of SAR405 in anhydrous DMSO.

• Dilute the stock solution in your cell culture medium to a final working concentration (e.g., 10 µM).

• Immediately after preparation (t=0), take an aliquot (e.g., 100 µL) and mix it with an equal volume of cold acetonitrile to precipitate proteins and stop degradation.

• Incubate the remaining medium containing SAR405 in a cell culture incubator at 37°C and 5% CO₂.

• At various time points (e.g., 2, 4, 8, 24, 48 hours), collect additional aliquots and process them as in step 3.

• Centrifuge all processed samples at high speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet precipitated proteins.

• Transfer the supernatant to HPLC vials.

• Analyze the samples by HPLC. A typical gradient could be from 5% to 95% acetonitrile over 5-10 minutes.

• Quantify the peak area of SAR405 at each time point and normalize it to the peak area at t=0 to determine the percentage of SAR405 remaining.

Protocol 2: Western Blot for Monitoring Autophagic Flux

This protocol allows for the assessment of SAR405's inhibitory effect on autophagy by measuring the levels of key autophagy markers, LC3-II and p62.

1. Materials:

• Cells of interest

• SAR405

• Lysosomal inhibitor (e.g., Bafilomycin A1 or Chloroquine)

• Complete cell culture medium

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels, buffers, and transfer system

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-LC3B, anti-p62/SQSTM1, and a loading control (e.g., anti-β-actin or anti-GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

2. Procedure:

• Seed cells and allow them to adhere and grow to the desired confluency.

• Treat cells with SAR405 at the desired concentration for the desired time. Include the following controls:

  • Vehicle control (e.g., DMSO)

  • Positive control for autophagy induction (e.g., starvation or rapamycin (B549165) treatment)

  • Vehicle control + lysosomal inhibitor (added for the last 2-4 hours of the experiment)

  • SAR405 + lysosomal inhibitor (added for the last 2-4 hours of the experiment)

• Harvest the cells and prepare protein lysates.

• Determine the protein concentration of each lysate.

• Perform SDS-PAGE and Western blotting according to standard procedures.

• Probe the membrane with primary antibodies against LC3B, p62, and a loading control.

• Incubate with the appropriate HRP-conjugated secondary antibodies.

• Develop the blot using a chemiluminescent substrate and image the results.

3. Interpretation:

• LC3-II: An increase in the lipidated form, LC3-II, upon treatment with a lysosomal inhibitor indicates active autophagic flux. If SAR405 is an effective autophagy inhibitor, the accumulation of LC3-II in the presence of a lysosomal inhibitor will be reduced compared to the control.[19][20][21][22]

• p62/SQSTM1: This protein is a substrate of autophagy and is degraded in autolysosomes. Inhibition of autophagy by SAR405 will lead to an accumulation of p62.[22]

Visualizations

Caption: Vps34 Signaling Pathway in Autophagy Initiation.

Caption: Troubleshooting Workflow for SAR405 in Long-Term Experiments.

References

• 1. benchchem.com [benchchem.com]
• 2. SAR405, a PIK3C3/Vps34 inhibitor that prevents autophagy and synergizes with MTOR inhibition in tumor cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. SAR405 | Autophagy | PI3K | TargetMol [targetmol.com]
• 4. SAR405, a PIK3C3/Vps34 inhibitor that prevents autophagy and synergizes with MTOR inhibition in tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Vitamins in cell culture media: Stability and stabilization strategies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Cell culture media impact on drug product solution stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Degradation kinetics of somatostatin in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. The Impact of Serum Proteins and Surface Chemistry on Magnetic Nanoparticle Colloidal Stability and Cellular Uptake in Breast Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. The influence of serum-supplemented culture media in a transwell migration assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. selleckchem.com [selleckchem.com]
• 17. Measuring autophagosome flux - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Targeting Autophagy in Cancer: Update on Clinical Trials and Novel Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 19. How to Measure Autophagic Flux With LC3 Protein Levels | Bio-Techne [bio-techne.com]
• 20. Autophagic flux analysis [protocols.io]
• 21. researchgate.net [researchgate.net]
• 22. stressmarq.com [stressmarq.com]

Technical Support Center: Minimizing Variability in Sar405 Autophagy Inhibition Assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to minimize variability in autophagy inhibition assays using Sar405, a potent and selective VPS34 inhibitor.

Understanding Sar405 and its Role in Autophagy

Sar405 is a first-in-class, selective, and ATP-competitive inhibitor of the class III phosphoinositide 3-kinase (PI3K) Vps34.[1][2] Vps34 plays a crucial role in the initiation of autophagy by producing phosphatidylinositol 3-phosphate (PI3P), which is essential for the formation of autophagosomes.[3] By inhibiting Vps34, Sar405 effectively blocks the autophagic process at an early stage, preventing the formation of autophagosomes.[1][4][5] This makes it a valuable tool for studying the role of autophagy in various physiological and pathological processes, including cancer.[1][4]

Troubleshooting Guides

Variability in experimental results can be a significant challenge. This section provides a structured approach to troubleshooting common issues encountered during Sar405-mediated autophagy inhibition assays.

Problem 1: Inconsistent or No Inhibition of Autophagy with Sar405

Possible Causes and Solutions

Possible Cause	Recommended Action
Incorrect Sar405 Concentration	Determine the optimal IC50 for your specific cell line. The IC50 for Sar405 can vary between cell types, with reported values around 42 nM for preventing autophagosome formation.[2] Perform a dose-response experiment to identify the most effective concentration.
Inadequate Treatment Duration	Optimize the incubation time with Sar405. The time required to observe significant inhibition of autophagy can vary depending on the cell line and the basal rate of autophagy. A time-course experiment is recommended.
Low Basal Autophagy Levels	Some cell lines exhibit low basal autophagic activity.[6] To confirm Sar405's inhibitory effect, consider inducing autophagy with a known stimulus like starvation (e.g., using Earle's Balanced Salt Solution - EBSS) or an mTOR inhibitor (e.g., rapamycin (B549165) or everolimus) before or during Sar405 treatment.[4][7]
Sar405 Degradation	Ensure proper storage and handling of Sar405. Prepare fresh dilutions from a stock solution for each experiment. Check the manufacturer's recommendations for storage conditions.
Cell Line Specific Effects	Different cell lines may have varying sensitivities to Sar405 due to differences in signaling pathways or drug metabolism. It is crucial to validate the assay in your specific cell model.

Troubleshooting Workflow: Inconsistent Autophagy Inhibition

References

• 1. A highly potent and selective Vps34 inhibitor alters vesicle trafficking and autophagy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Regulatory Mechanisms Governing the Autophagy-Initiating VPS34 Complex and Its inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. SAR405, a PIK3C3/Vps34 inhibitor that prevents autophagy and synergizes with MTOR inhibition in tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. SAR405, a PIK3C3/Vps34 inhibitor that prevents autophagy and synergizes with MTOR inhibition in tumor cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Assessing SAR405's Impact on Cell Viability Assays

This technical support center provides guidance for researchers and drug development professionals utilizing SAR405 in their experiments. It offers troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered when assessing cell viability in the context of SAR405 treatment.

Frequently Asked Questions (FAQs)

Q1: What is SAR405 and what is its primary mechanism of action?

A1: SAR405 is a potent and highly selective, ATP-competitive inhibitor of the class III phosphoinositide 3-kinase (PI3K), Vps34 (PIK3C3).[1][2][3] Its primary mechanism of action is the inhibition of autophagy, a cellular process for degrading and recycling cellular components.[1][4][5] SAR405 also disrupts vesicle trafficking from late endosomes to lysosomes.[3][4][5]

Q2: Does SAR405 directly impact cell viability?

A2: At concentrations effective for inhibiting autophagy, SAR405 has been shown to not be directly cytotoxic. For instance, in an MTT assay on A549 lung carcinoma cells, SAR405 at concentrations ranging from 15.6 to 500 nM for up to 72 hours did not significantly affect cell viability.[6] This suggests that observed effects on autophagy are not a secondary consequence of general cytotoxicity.[6]

Q3: Can SAR405 affect the results of my cell viability assay?

A3: While SAR405 itself may not be cytotoxic at effective concentrations, it is crucial to consider potential artifacts in any cell viability assay. High concentrations of any compound can lead to issues like precipitation, which may interfere with optical readings.[7] Additionally, the solvent used to dissolve SAR405 (e.g., DMSO) can have its own cytotoxic effects, so a vehicle control is essential.[8]

Q4: I am observing a decrease in cell proliferation with SAR405 treatment. Is this expected?

A4: Yes, a reduction in cell proliferation can be an expected outcome of SAR405 treatment, particularly in combination with other agents. SAR405 has been shown to synergize with mTOR inhibitors, such as everolimus, to significantly reduce cell proliferation in tumor cells.[4][5][9][10] This anti-proliferative effect is a key area of interest for its potential therapeutic applications.

Q5: How can I confirm that SAR405 is inhibiting autophagy in my cell line?

A5: The most common method to monitor autophagy is by observing the conversion of LC3-I to LC3-II via Western blotting.[1] An increase in the LC3-II/LC3-I ratio is indicative of autophagosome formation. Treatment with SAR405 should prevent this conversion.[1][4] Another method is to use fluorescence microscopy to observe the localization of GFP-LC3. In untreated, autophagy-induced cells, GFP-LC3 will appear as puncta, while SAR405 treatment should result in a more diffuse cytoplasmic signal.[11]

Troubleshooting Guide

Observation	Potential Cause	Recommended Action
Unexpectedly high cell viability at high SAR405 concentrations.	1. Compound Precipitation: At high concentrations, SAR405 may precipitate out of the solution, scattering light and leading to artificially high absorbance readings in assays like MTT.[7] 2. Direct Assay Interference: The compound may directly react with the assay reagent (e.g., reducing MTT tetrazolium salt).[7]	1. Visual Inspection: Carefully inspect the wells of your assay plate under a microscope for any signs of precipitation. 2. Solubility Check: Determine the solubility limit of SAR405 in your specific cell culture medium. 3. "No-Cell" Control: Run a control plate with media, SAR405 at various concentrations, and the viability assay reagent, but without cells, to check for direct chemical interference.[12]
High background in control wells (vehicle only).	1. Solvent Cytotoxicity: The solvent (e.g., DMSO) used to dissolve SAR405 may be at a toxic concentration.[8] 2. Media Component Interference: Phenol (B47542) red or other media components can interfere with some assay reagents.[13]	1. Optimize Solvent Concentration: Ensure the final concentration of the solvent in the culture medium is non-toxic (typically <0.5% for DMSO). Run a solvent toxicity curve. 2. Use Phenol Red-Free Media: If interference is suspected, switch to a phenol red-free medium for the duration of the assay.
Inconsistent results between experiments.	1. Cell Density Variation: The initial number of cells seeded can significantly impact the final readout of a viability assay. 2. Reagent Instability: Assay reagents can be sensitive to light and temperature.[12]	1. Optimize Seeding Density: Perform a cell titration experiment to determine the optimal seeding density for your cell line and assay duration. 2. Proper Reagent Handling: Store and handle all assay reagents according to the manufacturer's instructions, protecting them from light and ensuring they are at the correct temperature before use.
SAR405 does not appear to inhibit autophagy.	1. Suboptimal Concentration: The concentration of SAR405 used may be too low to effectively inhibit Vps34 in your specific cell line. 2. Incorrect Assay Timing: The time point chosen for analysis may not be optimal to observe the effect.	1. Dose-Response Curve: Perform a dose-response experiment to determine the IC50 for autophagy inhibition in your cell line. 2. Time-Course Experiment: Conduct a time-course experiment to identify the optimal duration of SAR405 treatment for observing autophagy inhibition.

Data Presentation

Table 1: SAR405 Potency Across Different Assays

Assay Type	Target/Process	Cell Line	IC50 / Kd	Reference
Biochemical Assay	Vps34 (PIK3C3)	Recombinant Human	1.2 nM (IC50)	[1]
Biophysical Assay	Vps34 (PIK3C3)	Recombinant Human	1.5 nM (Kd)	[2][3]
Cellular Assay (Autophagy)	Autophagosome Formation	GFP-FYVE HeLa	42 nM (IC50)	[1]
Cellular Assay (Autophagy)	Starvation-induced Autophagy	GFP-LC3 HeLa	419 nM (IC50)	[1]
Cellular Assay (Proliferation)	Cell Proliferation (in combination with Everolimus)	H1299	380 nM (IC40)	[11]

Table 2: Example MTT Assay Data for SAR405 in A549 Cells (72h)

SAR405 Concentration (nM)	Mean Cell Viability (%)	Standard Deviation
0 (Control)	100	5.2
15.6	98.7	4.8
31.25	99.1	5.1
62.5	97.5	4.9
125	96.8	5.3
250	95.4	5.5
500	94.9	5.7
Data is illustrative and based on findings reported in literature where no significant cytotoxicity was observed at these concentrations.[6]

Experimental Protocols

1. MTT Cell Viability Assay

This protocol is adapted for assessing the cytotoxic effect of SAR405.

• Cell Seeding: Seed cells into a 96-well plate at a pre-determined optimal density and allow them to attach overnight.

• Compound Treatment: Prepare serial dilutions of SAR405 in complete culture medium. Remove the old medium from the cells and add the medium containing different concentrations of SAR405. Include a vehicle-only control (e.g., DMSO at the same final concentration as in the highest SAR405 treatment).[8]

• Incubation: Incubate the plate for the desired duration (e.g., 24, 48, 72 hours) in a humidified incubator at 37°C and 5% CO2.

• MTT Addition: Prepare a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in sterile PBS. Add 10 µL of the MTT solution to each well and incubate for 2-4 hours at 37°C.

• Formazan (B1609692) Solubilization: After the incubation, carefully remove the medium and add 100 µL of DMSO or another suitable solubilizing agent to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Express the viability of treated cells as a percentage of the vehicle-treated control cells.

2. Western Blot for LC3 Conversion

This protocol is for monitoring the inhibition of autophagy by SAR405.

• Cell Treatment: Plate cells and treat with SAR405 at the desired concentrations and for the appropriate time. Include positive (e.g., starvation or mTOR inhibitor treatment) and negative controls.

• Cell Lysis: Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Load equal amounts of protein onto an SDS-polyacrylamide gel. Separate the proteins by electrophoresis and then transfer them to a PVDF or nitrocellulose membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate the membrane with a primary antibody against LC3 overnight at 4°C. Wash the membrane and then incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities for LC3-I and LC3-II. An inhibition of the increase in the LC3-II/LC3-I ratio in SAR405-treated cells compared to the positive control indicates autophagy inhibition.

Mandatory Visualizations

Caption: SAR405 inhibits the Vps34 complex, a key step in autophagosome formation.

Caption: Workflow for assessing cell viability after SAR405 treatment.

Caption: Logical approach to troubleshooting inconsistent cell viability results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. apexbt.com [apexbt.com]
• 4. SAR405, a PIK3C3/Vps34 inhibitor that prevents autophagy and synergizes with MTOR inhibition in tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. SAR405 | Autophagy | PI3K | TargetMol [targetmol.com]
• 10. SAR405, a PIK3C3/Vps34 inhibitor that prevents autophagy and synergizes with MTOR inhibition in tumor cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validating the On-Target Effects of Sar405 on Vps34: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Sar405, a potent and selective inhibitor of the class III phosphoinositide 3-kinase (PI3K), Vps34, with other known Vps34 inhibitors. The on-target effects of Sar405 are validated through experimental data, with detailed methodologies provided for key assays. This information is intended to assist researchers in selecting the most appropriate tool compound for their studies in autophagy, vesicle trafficking, and cancer biology.

Introduction to Vps34 and the Role of Sar405

Vacuolar protein sorting 34 (Vps34) is a lipid kinase that plays a critical role in fundamental cellular processes, including autophagy and endosomal trafficking.[1] It catalyzes the phosphorylation of phosphatidylinositol (PI) to generate phosphatidylinositol 3-phosphate (PI(3)P), a key lipid messenger that recruits effector proteins to initiate the formation of autophagosomes and to regulate vesicle sorting.[1] Given its central role in these pathways, dysregulation of Vps34 activity has been implicated in various diseases, including cancer, making it an attractive therapeutic target.[1]

Sar405 is a first-in-class, potent, and highly selective ATP-competitive inhibitor of Vps34.[2] It has been shown to effectively block autophagy and disrupt vesicle trafficking by binding to the ATP-binding cleft of Vps34.[2] This guide will delve into the experimental validation of these on-target effects and compare the performance of Sar405 with other commercially available Vps34 inhibitors.

Comparative Analysis of Vps34 Inhibitors

The following table summarizes the key performance indicators of Sar405 and other well-characterized Vps34 inhibitors.

Inhibitor	Target	IC50 (in vitro)	Kd	Cellular Potency (IC50)	Selectivity Highlights
Sar405	Vps34	1.2 nM [3]	1.5 nM [4]	27 nM (GFP-FYVE assay) [2]	Highly selective over class I and II PI3Ks and mTOR. [2]
VPS34-IN1	Vps34	~25 nM[5]	Not Reported	~100 nM (PtdIns(3)P reduction)[5]	Highly selective; no significant inhibition of 340 protein kinases and 25 lipid kinases at 1 µM.[5]
PIK-III	Vps34	18 nM[6]	Not Reported	Not Reported	Selective for Vps34 over PI(3)Kδ (IC50 = 1.2 µM).[6]
Autophinib	Vps34	19 nM[7]	Not Reported	40 nM (Rapamycin-induced autophagy)[1]	Targets Vps34; does not inhibit other lipid kinases, mTOR, and TBK1.[7]

On-Target Validation of Sar405

The efficacy and specificity of Sar405 in targeting Vps34 are validated through a series of biochemical and cellular assays.

Biochemical Validation: Direct Inhibition of Vps34 Kinase Activity

The most direct measure of a kinase inhibitor's potency is its ability to inhibit the enzymatic activity of its target in a cell-free system. The IC50 value of Sar405 against recombinant Vps34 has been determined to be 1.2 nM, demonstrating its high potency at the biochemical level.[3]

Cellular Validation: Inhibition of Cellular Vps34 Activity (GFP-FYVE Assay)

The on-target activity of Sar405 within a cellular context is crucial to validate its utility as a research tool. The GFP-FYVE assay is a widely used method to monitor cellular Vps34 activity. This assay utilizes a fusion protein of Green Fluorescent Protein (GFP) and the FYVE domain, which specifically binds to PI(3)P. Under normal conditions, Vps34-produced PI(3)P on endosomal membranes recruits the GFP-FYVE probe, resulting in a punctate fluorescence pattern. Inhibition of Vps34 leads to a decrease in PI(3)P levels, causing the GFP-FYVE probe to disperse throughout the cytoplasm. Sar405 treatment of cells expressing GFP-FYVE results in a dose-dependent dispersal of the punctate fluorescence, with a cellular IC50 of 27 nM.[2]

Cellular Validation: Inhibition of Autophagy (GFP-LC3 Assay)

A primary downstream consequence of Vps34 inhibition is the blockade of autophagy. The GFP-LC3 assay is a standard method for monitoring autophagosome formation. In this assay, the microtubule-associated protein 1A/1B-light chain 3 (LC3) is tagged with GFP. Upon autophagy induction, the cytosolic GFP-LC3 is lipidated and recruited to the autophagosome membrane, appearing as fluorescent puncta. Treatment with a Vps34 inhibitor prevents the formation of these puncta. Sar405 has been shown to potently inhibit starvation- and mTOR inhibitor-induced autophagosome formation.[2] For instance, in cells treated with the mTOR inhibitor AZD8055 to induce autophagy, Sar405 prevented the formation of GFP-LC3 puncta with an IC50 of 42 nM.[2]

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms and experimental procedures discussed, the following diagrams have been generated.

Caption: Vps34 signaling pathway in autophagy.

Caption: Experimental workflow for the GFP-FYVE assay.

Caption: Experimental workflow for the GFP-LC3 assay.

Experimental Protocols

GFP-FYVE Assay for Vps34 Inhibition

This protocol is adapted from established methods to assess the cellular activity of Vps34 inhibitors.

1. Cell Culture and Seeding:

• Culture U2OS cells stably expressing a GFP-2xFYVE construct in DMEM supplemented with 10% FBS, penicillin/streptomycin, and G418 for selection.
• Seed cells in a 96-well imaging plate at a density that allows for individual cell analysis after overnight incubation.

2. Compound Treatment:

• Prepare serial dilutions of Sar405 and control compounds in assay buffer.
• Add the compounds to the cells and incubate for 1 hour at 37°C. A vehicle control (e.g., DMSO) should be included.

3. Cell Fixation and Staining:

• Gently remove the treatment media and fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.
• Wash the cells three times with PBS.
• Stain the nuclei with a fluorescent DNA dye (e.g., Hoechst) for 10 minutes.
• Wash the cells again with PBS.

4. Imaging and Analysis:

• Acquire images using a high-content imaging system or a fluorescence microscope.
• Use image analysis software to identify individual cells based on the nuclear stain.
• Quantify the distribution of the GFP-FYVE signal within each cell. A common metric is the ratio of the standard deviation of pixel intensities in the cytoplasm to the mean intensity, where a decrease indicates dispersal of the signal.
• Calculate the IC50 value by fitting the dose-response curve.

GFP-LC3 Autophagy Assay

This protocol outlines the steps to measure the inhibition of autophagosome formation.[8]

1. Cell Culture and Seeding:

• Culture cells stably expressing GFP-LC3 (e.g., MEF-GFP-LC3 or HeLa-GFP-LC3) in appropriate media.[8]
• Seed cells in a 96-well imaging plate and allow them to adhere overnight.[8]

2. Autophagy Induction and Compound Treatment:

• To induce autophagy, replace the complete medium with starvation medium (e.g., Earle's Balanced Salt Solution) or treat with an mTOR inhibitor (e.g., AZD8055).
• Simultaneously, treat the cells with a dilution series of Sar405 or control compounds. Include a vehicle control.
• Incubate for a period sufficient to induce robust autophagy (e.g., 2-4 hours).

3. Cell Fixation and Staining:

• Fix the cells with 4% paraformaldehyde in PBS for 15 minutes.
• Wash three times with PBS.
• Stain the nuclei with a fluorescent DNA dye.
• Wash again with PBS.

4. Imaging and Analysis:

• Acquire images using a high-content imaging system.
• Use image analysis software to identify individual cells and quantify the number and/or area of GFP-LC3 puncta per cell.[8]
• Normalize the puncta count to the number of cells.
• Determine the IC50 value by plotting the normalized puncta count against the inhibitor concentration.

Conclusion

The experimental data presented in this guide validate Sar405 as a highly potent and selective inhibitor of Vps34. Its on-target effects, including the disruption of PI(3)P-dependent signaling and the inhibition of autophagy, have been robustly demonstrated in established cellular assays. When compared to other Vps34 inhibitors, Sar405 exhibits excellent potency and a favorable selectivity profile, making it a valuable tool for researchers investigating the multifaceted roles of Vps34 in health and disease. The detailed protocols provided herein should enable researchers to effectively utilize these assays to further explore the function of Vps34 and the effects of its inhibition.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. SAR405, a PIK3C3/Vps34 inhibitor that prevents autophagy and synergizes with MTOR inhibition in tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. SAR405 | CAS:1523406-39-4 | Selective ATP-competitive inhibitor of Vps34 | High Purity | Manufacturer BioCrick [biocrick.com]
• 4. axonmedchem.com [axonmedchem.com]
• 5. Characterization of VPS34-IN1, a selective inhibitor of Vps34, reveals that the phosphatidylinositol 3-phosphate-binding SGK3 protein kinase is a downstream target of class III phosphoinositide 3-kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. selleckchem.com [selleckchem.com]
• 7. selleckchem.com [selleckchem.com]
• 8. GFP-LC3 High-content Assay for Screening Autophagy Modulators - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to PI3K Inhibition: Sar405 vs. Wortmannin

For researchers and drug development professionals navigating the complexities of the phosphoinositide 3-kinase (PI3K) signaling pathway, the choice of a suitable inhibitor is paramount. This guide provides an objective comparison of two prominent PI3K inhibitors, Sar405 and wortmannin (B1684655), highlighting their distinct mechanisms, selectivity profiles, and experimental considerations.

At a Glance: Key Differences

Sar405 emerges as a highly selective, ATP-competitive inhibitor of the class III PI3K, Vps34, crucial for autophagy and vesicle trafficking.[1][2][3] In stark contrast, wortmannin is a broad-spectrum, covalent, and irreversible inhibitor of class I, II, and III PI3Ks.[4][5] This fundamental difference in their mode of action and target specificity dictates their application in research. While Sar405 is a tool for dissecting the specific roles of Vps34, wortmannin is often employed for pan-PI3K inhibition, albeit with a higher potential for off-target effects.[4][6]

Quantitative Comparison of Inhibitor Potency and Selectivity

The following tables summarize the quantitative data for Sar405 and wortmannin, providing a clear comparison of their inhibitory activities.

Table 1: Inhibitor Potency against Primary Targets

Inhibitor	Target	IC50	Kd	Mechanism of Action
Sar405	Vps34 (PIK3C3)	~1 nM[1][3]	1.5 nM[1][2]	ATP-competitive, Reversible
Wortmannin	Pan-PI3K (Class I, II, III)	~2-5 nM[4][7]	N/A	Covalent, Irreversible

Table 2: Selectivity Profile and Off-Target Effects

Inhibitor	High-Affinity Targets	Known Off-Targets (at higher concentrations)	Notes
Sar405	Vps34 (Class III PI3K)	Not active against Class I and II PI3Ks or mTOR at concentrations up to 10 µM.[1][3][6]	Exhibits an exquisite selectivity profile, making it a precise tool for studying Vps34.[2][6]
Wortmannin	Pan-PI3K (Class I, II, III)	mTOR, DNA-PKcs, ATM, ATR, PLK1, PLK3, MLCK, MAPK.[4][5][8]	Non-specific inhibition profile.[4] It is unstable in solution with a short half-life of about 10 minutes in tissue culture.[4]

Signaling Pathways and Inhibitor Mechanisms

The PI3K signaling pathway is a critical regulator of diverse cellular processes. The following diagrams illustrate the pathway and the distinct mechanisms of Sar405 and wortmannin.

References

• 1. selleckchem.com [selleckchem.com]
• 2. axonmedchem.com [axonmedchem.com]
• 3. apexbt.com [apexbt.com]
• 4. Wortmannin - Wikipedia [en.wikipedia.org]
• 5. stemcell.com [stemcell.com]
• 6. tandfonline.com [tandfonline.com]
• 7. Wortmannin, a potent and selective inhibitor of phosphatidylinositol-3-kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. selleckchem.com [selleckchem.com]

A Comparative Analysis of Sar405 and Other Vps34 Inhibitors for Researchers

A deep dive into the performance, experimental validation, and signaling pathways of leading Vacuolar Protein Sorting 34 (Vps34) inhibitors, providing a critical resource for researchers in autophagy, oncology, and neurodegenerative diseases.

This guide offers an objective comparison of Sar405 with other prominent Vps34 inhibitors, including PIK-III and Vps34-IN1. The information presented is curated from peer-reviewed studies and technical datasheets to aid researchers, scientists, and drug development professionals in selecting the appropriate tool for their experimental needs.

Introduction to Vps34

Vacuolar protein sorting 34 (Vps34) is the sole member of the class III phosphoinositide 3-kinase (PI3K) family, playing a crucial role in intracellular membrane trafficking.[1] It catalyzes the phosphorylation of phosphatidylinositol to generate phosphatidylinositol 3-phosphate (PI(3)P).[2] This lipid second messenger is essential for the initiation of autophagy, a cellular recycling process, and for endosomal sorting.[2][3] Vps34 exists in two main complexes: Complex I, with ATG14L, is primarily involved in autophagy, while Complex II, containing UVRAG, regulates endocytic trafficking.[4][5] Given its central role in these fundamental cellular processes, Vps34 has emerged as a significant therapeutic target for various diseases, including cancer and neurodegenerative disorders.

Comparative Performance of Vps34 Inhibitors

The development of potent and selective Vps34 inhibitors has been instrumental in dissecting its physiological and pathological roles. Sar405, PIK-III, and Vps34-IN1 are among the most characterized small molecule inhibitors. Their performance metrics are summarized below.

Inhibitor	Target	IC50 (in vitro)	Kd	Selectivity	Key Cellular Effects
Sar405	Vps34	1.2 nM[6], 1 nM[7]	1.5 nM[6][7]	Highly selective against class I and II PI3Ks and mTOR.[7][8][9]	Potent inhibitor of autophagy induced by starvation or mTOR inhibition.[6][10] Disrupts vesicle trafficking from late endosomes to lysosomes.[7][8]
PIK-III	Vps34	18 nM[11][12]	Not Reported	At least 100-fold selectivity for Vps34 over other PI3Ks.[5]	Effectively inhibits autophagy and LC3 lipidation.[11][12] Stabilizes autophagy substrates.[12]
Vps34-IN1	Vps34	~25 nM[13][14]	Not Reported	Highly selective; does not significantly inhibit class I or II PI3Ks.[14][15]	Modulates autophagy.[13][14] Reduces PtdIns(3)P levels at endosomes and suppresses SGK3 activation.[13]

Signaling Pathways and Experimental Workflows

To visualize the mechanism of action and the experimental approaches used to characterize these inhibitors, the following diagrams are provided.

Caption: Vps34 signaling pathway in autophagy initiation.

Caption: Experimental workflow for Vps34 inhibitor characterization.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are representative protocols for key assays used in the characterization of Vps34 inhibitors.

In Vitro Vps34 Kinase Assay (Radiolabeling)

This assay measures the direct inhibitory effect of a compound on the enzymatic activity of Vps34.

Materials:

• Recombinant human Vps34/Vps15 complex

• Phosphatidylinositol (PtdIns) liposomes

• Assay Buffer: 20 mM Tris-HCl (pH 7.4), 67 mM NaCl, 10 mM MnCl₂, 1 mM DTT, 0.02% CHAPS

• ATP Mix: 5 µM ATP with 3 µCi [γ-³²P]ATP per reaction

• Inhibitor of choice (e.g., Sar405) dissolved in DMSO

• Reaction termination solution: Chloroform/Methanol/HCl (100:200:3.5 by vol.)

• Silica 60 TLC plates

• Phosphorimager for detection

Procedure:

• Prepare serial dilutions of the Vps34 inhibitor in DMSO.

• In a reaction tube, combine 50 ng of the recombinant Vps34/Vps15 complex with PtdIns liposomes in the assay buffer.

• Add the diluted inhibitor or DMSO (for control) to the reaction tubes and incubate for 10-15 minutes at room temperature.

• Initiate the kinase reaction by adding the ATP mix.

• Incubate the reaction for 30 minutes at 30°C with gentle agitation.[16]

• Stop the reaction by adding the termination solution.

• Extract the lipids (containing the radiolabeled product).

• Spot the extracted lipids onto a Silica 60 TLC plate and separate them using an appropriate solvent system.

• Dry the TLC plate and expose it to a phosphor screen.

• Analyze the radioactive signal corresponding to PI(3)P using a phosphorimager to quantify Vps34 activity and determine the IC50 of the inhibitor.[15]

Cellular Autophagy Assay (GFP-LC3 Puncta Formation)

This cell-based assay visualizes and quantifies the formation of autophagosomes, a key step in autophagy that is inhibited by Vps34 inhibitors.

Materials:

• HeLa or H1299 cells stably expressing GFP-LC3.

• Complete culture medium (e.g., DMEM with 10% FBS).

• Starvation medium (e.g., EBSS).

• Vps34 inhibitor (e.g., Sar405) and/or mTOR inhibitor (e.g., AZD8055) as a positive control for autophagy induction.

• Hoechst 33342 for nuclear staining.

• 4% Paraformaldehyde (PFA) for cell fixation.

• High-content imaging system or fluorescence microscope.

Procedure:

• Seed GFP-LC3 expressing cells in a multi-well imaging plate and allow them to adhere overnight.

• To induce autophagy, replace the complete medium with starvation medium (EBSS).

• Treat the cells with a dose-range of the Vps34 inhibitor (e.g., Sar405 at various concentrations) for 2-4 hours.[7] Include a vehicle control (DMSO) and a positive control for autophagy induction (starvation medium without inhibitor).

• Alternatively, to test inhibition of mTOR-inhibitor-induced autophagy, treat cells in complete medium with an mTOR inhibitor (e.g., 1 µM AZD8055) in the presence or absence of the Vps34 inhibitor.[8]

• After treatment, fix the cells with 4% PFA.

• Stain the nuclei with Hoechst 33342.

• Acquire images using a high-content imaging system.

• Quantify the number of GFP-LC3 puncta (autophagosomes) per cell. A significant decrease in puncta in inhibitor-treated cells compared to the autophagy-induced control indicates inhibition.[7] The percentage of cells with puncta or the total fluorescence intensity of the puncta can be used to determine the IC50 value for autophagy inhibition.[17]

Conclusion

Sar405 stands out as a highly potent and exquisitely selective inhibitor of Vps34, with an IC50 in the low nanomolar range.[6][7] Its specificity for Vps34 over other PI3K isoforms and mTOR makes it a precise tool for studying the roles of Vps34 in cellular processes.[7][8][9] PIK-III and Vps34-IN1 are also potent and selective inhibitors that serve as valuable alternatives for validating findings and for use in different experimental contexts.[11][13] The choice of inhibitor will depend on the specific requirements of the experiment, including the desired potency, the cellular context, and the need to control for potential off-target effects. The provided protocols and pathway diagrams offer a foundational framework for researchers to design and interpret experiments aimed at understanding the multifaceted roles of Vps34.

References

• 1. Targeting VPS34 in autophagy: An update on pharmacological small-molecule compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Class III PI3K Vps34 plays an essential role in autophagy and in heart and liver function - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Class III PI3K Vps34: essential roles in autophagy, endocytosis, and heart and liver function - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Regulatory Mechanisms Governing the Autophagy-Initiating VPS34 Complex and Its inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. selleckchem.com [selleckchem.com]
• 8. SAR405, a PIK3C3/Vps34 inhibitor that prevents autophagy and synergizes with MTOR inhibition in tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. apexbt.com [apexbt.com]
• 10. SAR405 | Autophagy | PI3K | TargetMol [targetmol.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. selleckchem.com [selleckchem.com]
• 13. medchemexpress.com [medchemexpress.com]
• 14. selleckchem.com [selleckchem.com]
• 15. Characterization of VPS34-IN1, a selective inhibitor of Vps34, reveals that the phosphatidylinositol 3-phosphate-binding SGK3 protein kinase is a downstream target of class III phosphoinositide 3-kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Determination of VPS34/PIK3C3 Activity in vitro Utilising 32P-γATP [bio-protocol.org]
• 17. researchgate.net [researchgate.net]

Cross-Validation of SAR405 Results with Different Autophagy Markers: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of SAR405, a potent and selective Vps34/PIK3C3 inhibitor, with other autophagy modulators. We present supporting experimental data and detailed protocols to facilitate the cross-validation of SAR405's effects using various key autophagy markers.

Introduction to SAR405 and Autophagy Inhibition

Autophagy is a fundamental cellular process for the degradation and recycling of cellular components, playing a critical role in cellular homeostasis. Dysregulation of autophagy is implicated in various diseases, including cancer and neurodegenerative disorders. SAR405 is a first-in-class, selective ATP-competitive inhibitor of the class III phosphoinositide 3-kinase (PI3K) Vps34.[1][2] Vps34 is a key component of the autophagy machinery, responsible for generating phosphatidylinositol 3-phosphate (PI3P), which is essential for the initiation and progression of autophagosome formation.[3] By inhibiting Vps34, SAR405 effectively blocks the autophagic process at an early stage.[4][5] This guide will explore how the inhibitory effect of SAR405 can be monitored and validated across multiple well-established autophagy markers.

Comparative Data of SAR405 with Other Autophagy Inhibitors

A study led by the University of Lleida highlighted SAR405 as a highly effective autophagy inhibitor with low cytotoxicity compared to other commonly used inhibitors.[6] The table below summarizes the inhibitory concentrations of SAR405 on different autophagy-related processes.

Assay	Cell Line	Parameter Measured	SAR405 IC50	Reference
Vps34 Kinase Activity	-	Biochemical Assay	1.2 nM	[1][2]
GFP-FYVE Cellular Assay	HeLa	Vps34 cellular activity	27 nM	[4]
Autophagosome Formation (mTOR inhibition-induced)	GFP-LC3 H1299	GFP-LC3 spots	42 nM	[1][7]
Autophagy (Starvation-induced)	GFP-LC3 HeLa	GFP-LC3 puncta	419 nM	[1][4]

Cross-Validation of SAR405's Effect Using Key Autophagy Markers

The efficacy of an autophagy inhibitor is best assessed by observing its effects on multiple markers of the autophagy pathway. Below, we compare the expected outcomes of SAR405 treatment on key markers versus other common autophagy modulators.

Autophagy Marker	SAR405	Bafilomycin A1 / Chloroquine (Late-stage inhibitors)	Rapamycin (mTOR inhibitor - Autophagy Inducer)
LC3-II Levels	Decrease	Increase (due to blocked degradation)	Increase (due to induced formation)
p62/SQSTM1 Levels	Increase (due to blocked degradation)	Increase (due to blocked degradation)	Decrease (due to enhanced degradation)
WIPI-1/DFCP1 Puncta	Decrease/Abolish	No direct effect on formation	Increase
Autophagic Flux	Blocked	Blocked	Induced

Experimental Protocols

Western Blot for LC3-I to LC3-II Conversion

This is one of the most common methods to monitor autophagy. During autophagy, the cytosolic form of LC3 (LC3-I) is lipidated to form LC3-II, which is recruited to autophagosomal membranes.[8] A decrease in the LC3-II/LC3-I ratio or the total LC3-II level upon treatment with an inhibitor like SAR405 indicates a blockage in autophagosome formation.

Protocol:

• Cell Culture and Treatment: Plate cells (e.g., HeLa, H1299) and grow to 70-80% confluency. Treat cells with SAR405 at various concentrations for the desired time. Include positive (e.g., starvation, rapamycin) and negative controls.

• Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer supplemented with protease inhibitors.[9]

• Protein Quantification: Determine protein concentration using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Load 20-30 µg of protein per lane on a 12-15% polyacrylamide gel. Transfer proteins to a 0.2 µm PVDF membrane.[9]

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature. Incubate with a primary antibody against LC3 overnight at 4°C.[9]

• Secondary Antibody and Detection: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature. Detect the signal using an enhanced chemiluminescence (ECL) substrate.[9]

Autophagic Flux Assay with Bafilomycin A1

To distinguish between a block in autophagosome formation and an increase in their degradation, an autophagic flux assay is crucial.[10] This is typically done by co-treating cells with the compound of interest and a late-stage autophagy inhibitor like Bafilomycin A1, which prevents the fusion of autophagosomes with lysosomes.[11][12]

Protocol:

• Cell Treatment: Treat cells with SAR405. For the last 2-4 hours of the treatment, add Bafilomycin A1 (100 nM) to a subset of the wells.[13]

• Western Blot Analysis: Perform western blotting for LC3 as described above.

• Interpretation: In control cells, Bafilomycin A1 treatment will lead to an accumulation of LC3-II. If SAR405 blocks autophagosome formation, there will be no significant increase in LC3-II levels in the presence of Bafilomycin A1 compared to SAR405 alone.[12]

p62/SQSTM1 Degradation Assay

p62/SQSTM1 is a cargo receptor that is selectively degraded by autophagy.[14][15] Inhibition of autophagy leads to the accumulation of p62.

Protocol:

• Cell Treatment and Lysis: Treat and lyse cells as described for the LC3 western blot.

• Western Blot Analysis: Perform western blotting using a primary antibody against p62/SQSTM1.

• Interpretation: An increase in p62 levels upon SAR405 treatment indicates a blockage of autophagic degradation.[15]

WIPI-1 and DFCP1 Puncta Formation Assay

WIPI-1 and DFCP1 are PI3P-binding proteins that are recruited to the phagophore during the early stages of autophagosome formation.[3][16] SAR405, by inhibiting Vps34 and thus PI3P production, is expected to prevent the formation of these puncta.

Protocol:

• Cell Culture and Transfection: Plate cells on coverslips. If not using a stable cell line, transiently transfect cells with GFP-WIPI-1 or GFP-DFCP1 constructs.

• Cell Treatment: Induce autophagy (e.g., by starvation) in the presence or absence of SAR405.

• Immunofluorescence: Fix, permeabilize, and mount the cells.

• Microscopy: Visualize the cells using a fluorescence or confocal microscope.

• Quantification: Count the number of cells with distinct GFP puncta.

• Interpretation: A significant reduction in the number of WIPI-1 or DFCP1 puncta in SAR405-treated cells indicates inhibition of the initial steps of autophagy.[3]

Signaling Pathways and Experimental Workflows

Conclusion

SAR405 is a highly potent and selective inhibitor of Vps34, effectively blocking autophagy at an early stage. Cross-validation of its activity using a panel of autophagy markers, including LC3-II conversion, p62/SQSTM1 degradation, and WIPI-1/DFCP1 puncta formation, provides a robust assessment of its mechanism of action. The experimental protocols and workflows provided in this guide offer a comprehensive framework for researchers to investigate the effects of SAR405 and other autophagy modulators in their specific experimental systems. The low cytotoxicity profile of SAR405, as suggested by comparative studies, makes it a valuable tool for both basic research and potential therapeutic applications.[6]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. SAR405 | Autophagy | PI3K | TargetMol [targetmol.com]
• 3. Characterization of autophagosome formation site by a hierarchical analysis of mammalian Atg proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. SAR405, a PIK3C3/Vps34 inhibitor that prevents autophagy and synergizes with MTOR inhibition in tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The drug SAR405, the best inhibitor of autophagy | News | IRBLleida [irblleida.org]
• 7. researchgate.net [researchgate.net]
• 8. Western Blot protocol specific for LC3 Antibody (NB100-2331): Novus Biologicals [novusbio.com]
• 9. benchchem.com [benchchem.com]
• 10. evandrofanglab.com [evandrofanglab.com]
• 11. LC3-II Tagging and Western Blotting for Monitoring Autophagic Activity in Mammalian Cells | Springer Nature Experiments [experiments.springernature.com]
• 12. Monitoring and Measuring Autophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Autophagic flux analysis [protocols.io]
• 14. Monitoring autophagic degradation of p62/SQSTM1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Assessing mammalian autophagy by WIPI-1/Atg18 puncta formation - PubMed [pubmed.ncbi.nlm.nih.gov]

Synergistic Potential of Saracatinib: A Comparative Guide for Drug Development Professionals

An In-depth Analysis of Saracatinib's Combination Therapies in Oncology

Saracatinib (B1683781) (AZD0530), a potent inhibitor of Src family kinases (SFKs), has demonstrated significant promise in preclinical studies for its synergistic effects when combined with a range of anti-cancer agents. This guide provides a comprehensive comparison of Saracatinib's performance in combination with other drugs, supported by experimental data, to inform researchers, scientists, and drug development professionals on its potential in advancing cancer therapeutics.

I. Comparative Efficacy of Saracatinib Combinations

The synergistic potential of Saracatinib has been evaluated across various cancer types, including gastric, prostate, and breast cancer, in combination with chemotherapy, targeted therapies, and endocrine therapies. The following tables summarize the quantitative data from key preclinical studies, highlighting the synergistic interactions observed.

Table 1: Synergistic Effects of Saracatinib with Chemotherapeutic Agents in Gastric Cancer

Gastric Cancer Cell Line	Combination Drug	Saracatinib IC50 (μM)	Combination Drug IC50 (μM)	Combination Index (CI) at ED50	Synergy Level
SNU216	5-Fluorouracil	< 1	> 100	0.61	Synergy
Cisplatin	< 1	19.9	0.72	Synergy
NCI-N87	5-Fluorouracil	< 1	2.5	0.78	Synergy
Cisplatin	< 1	1.8	0.82	Synergy
SNU16	5-Fluorouracil	> 10	> 100	0.71	Synergy
Cisplatin	> 10	25.1	0.85	Synergy
SNU601	5-Fluorouracil	> 10	1.2	0.58	Synergy
Cisplatin	> 10	1.7	0.65	Synergy
SNU620	5-Fluorouracil	> 10	4.3	0.75	Synergy
Cisplatin	> 10	3.5	0.81	Synergy
SNU638	5-Fluorouracil	> 10	10.1	0.69	Synergy
Cisplatin	> 10	6.8	0.77	Synergy
SNU1	5-Fluorouracil	> 10	0.2	1.02	Additive
Cisplatin	> 10	0.9	0.95	Additive
SNU5	5-Fluorouracil	> 10	0.3	0.98	Additive
Cisplatin	> 10	1.1	1.05	Additive
SNU668	5-Fluorouracil	> 10	2.1	0.88	Synergy
Cisplatin	> 10	2.9	0.92	Additive
SNU719	5-Fluorouracil	> 10	0.8	0.73	Synergy
Cisplatin	> 10	1.5	0.80	Synergy

Data extracted from Nam et al., Molecular Cancer Therapeutics, 2013.

Table 2: Synergistic Effects of Saracatinib with Targeted and Endocrine Therapies

Cancer Type	Cell Line	Combination Drug	Key Synergistic Outcomes
Prostate Cancer	22Rv1	Enzalutamide (B1683756)	Marked increase in apoptosis (Caspase 3/7 activation and cleaved PARP)[1][2][3][4].
Breast Cancer	MDA-MB-361-LR, JIMT-1 (Lapatinib-resistant)	Lapatinib (B449)	Synergistically inhibited cell survival and proliferation[5][6].
Breast Cancer	MCF-7	Tamoxifen	Enhanced inhibition of cell proliferation and invasion.

II. Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Cell Viability Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to measure cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Drug Treatment: Treat the cells with Saracatinib, the combination drug, or the combination of both at various concentrations for a specified period (e.g., 72 hours). Include a vehicle-treated control group.

• MTT Addition: Following treatment, add MTT solution (typically 5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the MTT solution and add a solubilizing agent, such as dimethyl sulfoxide (B87167) (DMSO), to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solubilized formazan at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control. The IC50 values (the concentration of a drug that inhibits 50% of cell growth) are determined from the dose-response curves.

Apoptosis Detection: Annexin V Assay

The Annexin V assay is used to detect apoptosis by identifying the externalization of phosphatidylserine (B164497) (PS) on the cell surface, an early marker of apoptosis.

Protocol:

• Cell Treatment: Treat cells with Saracatinib, the combination drug, or the combination of both for the desired time.

• Cell Harvesting: Harvest the cells by trypsinization and wash them with cold phosphate-buffered saline (PBS).

• Annexin V Staining: Resuspend the cells in Annexin V binding buffer and add fluorochrome-conjugated Annexin V and a viability dye such as propidium (B1200493) iodide (PI).

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry. Annexin V-positive and PI-negative cells are considered early apoptotic, while cells positive for both are late apoptotic or necrotic.

• Data Quantification: Quantify the percentage of apoptotic cells in each treatment group.

Synergy Quantification: Combination Index (CI)

The Chou-Talalay method is a widely accepted method for quantifying drug synergy. The Combination Index (CI) is calculated to determine the nature of the drug interaction.

• CI < 1: Synergism

• CI = 1: Additive effect

• CI > 1: Antagonism

The CI is calculated using software such as CompuSyn, based on the dose-effect data from single and combination drug treatments.

III. Signaling Pathways and Mechanisms of Synergy

The synergistic effects of Saracatinib combinations can be attributed to the simultaneous inhibition of multiple key signaling pathways that drive cancer cell proliferation, survival, and resistance.

A. Saracatinib in Combination with Chemotherapy and Lapatinib in Gastric Cancer

In gastric cancer, Saracatinib synergizes with chemotherapeutic agents and the HER2 inhibitor lapatinib by co-targeting critical survival pathways. Saracatinib, as a Src inhibitor, blocks the Src/FAK signaling cascade, which is crucial for cell adhesion, migration, and invasion. Furthermore, it inhibits downstream pathways including PI3K/AKT and Ras/Raf/MEK, which are central to cell proliferation and survival. When combined with lapatinib, Saracatinib enhances the inhibition of the HER2 signaling pathway, leading to a more profound blockade of downstream AKT and ERK signaling[5][7][8]. This dual inhibition overcomes potential resistance mechanisms and leads to enhanced apoptosis.

Caption: Saracatinib's synergistic mechanism in gastric cancer.

B. Saracatinib in Combination with Enzalutamide in Prostate Cancer

In castration-resistant prostate cancer (CRPC), the androgen receptor (AR) signaling pathway remains a key driver of tumor growth. Src kinase can phosphorylate and activate the AR, contributing to its ligand-independent activation and resistance to anti-androgen therapies like enzalutamide. Saracatinib, by inhibiting Src, prevents this phosphorylation of the AR, thereby resensitizing cancer cells to enzalutamide[1][2][3][9]. This combination leads to a significant downregulation of AR activity and a marked increase in apoptosis[1][2][3][9][4].

Caption: Saracatinib and Enzalutamide synergy in prostate cancer.

C. Experimental Workflow for Assessing Synergy

The following workflow outlines the key steps in evaluating the synergistic effects of Saracatinib in combination with another drug.

Caption: Workflow for assessing Saracatinib's drug synergy.

IV. Conclusion

The preclinical data presented in this guide strongly support the synergistic potential of Saracatinib when combined with various anti-cancer agents. By targeting the Src signaling pathway, Saracatinib can overcome resistance mechanisms and enhance the efficacy of existing therapies. The quantitative data, particularly the Combination Index values, provide a solid rationale for further investigation of these combinations in clinical settings. The detailed experimental protocols and an understanding of the underlying signaling pathways are crucial for designing future studies to fully elucidate and exploit the therapeutic benefits of Saracatinib-based combination therapies. Further research is warranted to translate these promising preclinical findings into effective clinical strategies for patients with advanced cancers.

References

• 1. Saracatinib synergizes with enzalutamide to downregulate AR activity in CRPC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. aacrjournals.org [aacrjournals.org]
• 8. Antitumor activity of saracatinib (AZD0530), a c-Src/Abl kinase inhibitor, alone or in combination with chemotherapeutic agents in gastric cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Saracatinib synergizes with enzalutamide to downregulate AR activity in CRPC - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Potency and Selectivity of Sar405

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the potency and selectivity of Sar405, a first-in-class inhibitor of the class III phosphoinositide 3-kinase (PI3K), Vps34. The information presented is supported by experimental data to offer an objective analysis for research and drug development applications.

Introduction to Sar405

Sar405 is a potent and highly selective, ATP-competitive inhibitor of Vps34 (also known as PIK3C3).[1][2][3][4][5][6][7] Vps34 is a crucial enzyme in the initiation of autophagy, a cellular process responsible for the degradation of cellular components. By inhibiting Vps34, Sar405 effectively blocks autophagosome formation.[2][4][6][8] Its high selectivity makes it a valuable tool for studying the specific roles of Vps34 in cellular processes and as a potential therapeutic agent.

Potency and Selectivity of Sar405

Sar405 demonstrates nanomolar potency against Vps34. Experimental data reveals an IC50 of approximately 1 nM in enzymatic assays and a binding equilibrium constant (Kd) of 1.5 nM.[1][3][4][5][6] In cellular assays, Sar405 inhibits the Vps34-dependent localization of a GFP-FYVE reporter with an IC50 of 27 nM and prevents autophagosome formation with an IC50 of 42 nM.[2][6][7]

A key feature of Sar405 is its exceptional selectivity. It shows minimal activity against other PI3K class I and class II isoforms, as well as mTOR, at concentrations up to 10 μM.[1][3] This high degree of selectivity is attributed to its unique binding mode within the ATP-binding cleft of Vps34.[3][5]

Comparative Analysis with Other Kinase Inhibitors

For a broader perspective, this guide includes a comparison with inhibitors of a different kinase family, the Pim kinases, which are involved in cell proliferation and survival. AZD1208 and SGI-1776 are presented here as examples of potent kinase inhibitors. It is important to note that these inhibitors target a different class of kinases and are not direct alternatives to Sar405 but serve to benchmark its potency and selectivity profile within the broader landscape of kinase inhibitors.

Quantitative Data Summary

Inhibitor	Target Kinase(s)	IC50 (Enzymatic Assay)	Kd	Cellular IC50
Sar405	Vps34/PIK3C3	~1 nM[1][3]	1.5 nM[1][3][4][5][6]	27 nM (GFP-FYVE)[2][7], 42 nM (Autophagy)[4][6]
AZD1208	Pim-1, Pim-2, Pim-3	0.4 nM, 5 nM, 1.9 nM[9][10]	0.1 nM, 1.92 nM, 0.4 nM[11][12]	<150 nM[11][12][13]
SGI-1776	Pim-1, Pim-2, Pim-3	7 nM, 363 nM, 69 nM[14][15][16]	Not Reported	Not Reported

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of Sar405's potency and selectivity.

Vps34 Enzymatic Assay (In Vitro Potency)

This assay quantifies the ability of an inhibitor to block the enzymatic activity of recombinant Vps34.

• Reaction Mixture Preparation : A reaction buffer is prepared containing a lipid substrate (e.g., phosphatidylinositol), purified recombinant human Vps34 enzyme, and ATP.

• Inhibitor Addition : Serial dilutions of Sar405 are added to the reaction mixture.

• Initiation and Incubation : The kinase reaction is initiated by the addition of [γ-³²P]ATP or by using a non-radioactive detection method (e.g., ADP-Glo™ Kinase Assay). The mixture is incubated at room temperature for a specified period.

• Detection of Activity : The amount of phosphorylated substrate is measured. For radioactive assays, this involves capturing the phosphorylated lipid on a filter and measuring radioactivity using a scintillation counter. For non-radioactive assays, the amount of ADP produced is quantified via a luminescence-based method.

• IC50 Determination : The concentration of Sar405 that inhibits 50% of the Vps34 enzymatic activity (IC50) is calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Cellular Autophagy Assay (Cellular Potency)

This assay measures the effect of the inhibitor on autophagy in a cellular context.

• Cell Culture and Treatment : A suitable cell line (e.g., GFP-LC3 HeLa or H1299 cells) is cultured.[1][4] The cells are then treated with varying concentrations of Sar405. Autophagy can be induced by starvation (e.g., incubation in EBSS) or by treatment with an mTOR inhibitor like AZD8055.[1][4][8]

• LC3-II Conversion Analysis : The conversion of LC3-I to LC3-II, a marker of autophagosome formation, is assessed. This can be done via Western blotting to detect the lipidated form (LC3-II) or by fluorescence microscopy/imaging cytometry to quantify the formation of GFP-LC3 puncta (autophagosomes).[1][4]

• IC50 Calculation : The concentration of Sar405 that causes a 50% reduction in LC3-II conversion or GFP-LC3 puncta formation is determined.

Kinase Selectivity Profiling

This experiment assesses the specificity of the inhibitor against a panel of other kinases.

• Kinase Panel : A broad panel of purified recombinant kinases (e.g., other PI3K isoforms, mTOR, protein kinases) is used.

• Inhibitor Concentration : Sar405 is tested at a fixed, high concentration (e.g., 1 µM or 10 µM) against each kinase in the panel.[1][3]

• Activity Measurement : The enzymatic activity of each kinase in the presence of Sar405 is measured using methods similar to the in vitro potency assay.

• Selectivity Determination : The percentage of inhibition for each kinase is calculated. High selectivity is demonstrated if Sar405 potently inhibits the target kinase (Vps34) while showing minimal inhibition of other kinases in the panel.

Visualizations

Signaling Pathway of Sar405 in Autophagy

References

• 1. selleckchem.com [selleckchem.com]
• 2. SAR405, a PIK3C3/Vps34 inhibitor that prevents autophagy and synergizes with MTOR inhibition in tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. apexbt.com [apexbt.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. A highly potent and selective Vps34 inhibitor alters vesicle trafficking and autophagy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. SAR405 | Autophagy | PI3K | TargetMol [targetmol.com]
• 7. tandfonline.com [tandfonline.com]
• 8. researchgate.net [researchgate.net]
• 9. selleckchem.com [selleckchem.com]
• 10. selleckchem.com [selleckchem.com]
• 11. AZD1208, a potent and selective pan-Pim kinase inhibitor, demonstrates efficacy in preclinical models of acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ashpublications.org [ashpublications.org]
• 13. AZD1208, a potent and selective pan-Pim kinase inhibitor, demonstrates efficacy in preclinical models of acute myeloid leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. selleckchem.com [selleckchem.com]
• 15. caymanchem.com [caymanchem.com]
• 16. Biological Effects of the Pim Kinase Inhibitor, SGI-1776, in Multiple Myeloma - PMC [pmc.ncbi.nlm.nih.gov]

Validating Sar405's Selectivity: A Comparative Guide to its Lack of Activity on Class I PI3Ks

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Sar405's Performance Against Alternative PI3K Inhibitors with Supporting Experimental Data.

Sar405 has emerged as a potent and highly selective inhibitor of the class III phosphoinositide 3-kinase (PI3K), Vps34 (Vacuolar protein sorting 34), with a half-maximal inhibitory concentration (IC50) in the low nanomolar range, approximately 1.2 nM.[1] This remarkable selectivity is crucial for its utility as a specific tool to probe the function of Vps34 in cellular processes, most notably autophagy, and for its potential therapeutic applications.[2][3][4] This guide provides a comprehensive validation of the lack of Sar405 activity on class I PI3Ks, presenting comparative data with other well-characterized PI3K inhibitors and detailing the experimental protocols used to determine these selectivities.

Unparalleled Selectivity: Sar405's Inertia Towards Class I PI3Ks

Biochemical assays are fundamental in determining the potency and selectivity of kinase inhibitors. For Sar405, these assays have consistently demonstrated its exquisite selectivity for Vps34 over other PI3K family members. While Sar405 potently inhibits Vps34, it exhibits no significant activity against class I and class II PI3K isoforms at concentrations up to 10 µM.[1][5]

In a direct comparison of biochemical IC50 values, Sar405 stands in stark contrast to pan-PI3K inhibitors and even some isoform-selective inhibitors that retain activity across multiple class I isoforms.

Inhibitor	Target Class	PI3Kα (p110α) IC50 (nM)	PI3Kβ (p110β) IC50 (nM)	PI3Kγ (p110γ) IC50 (nM)	PI3Kδ (p110δ) IC50 (nM)	Vps34 (PIK3C3) IC50 (nM)
Sar405	Class III Selective	>10,000	>10,000	>10,000	>10,000	~1.2
Buparlisib (BKM120)	Pan-Class I	52	166	262	116	2,400
Pictilisib (GDC-0941)	Pan-Class I	3	33	75	3	>10,000
Alpelisib (BYL719)	α-selective	5	1,156	290	250	Not Reported
Idelalisib (CAL-101)	δ-selective	8,600	4,000	89	2.5	Not Reported

Table 1: Comparative biochemical IC50 values of Sar405 and other representative PI3K inhibitors against Class I PI3K isoforms and Vps34. Data is compiled from multiple sources. It is important to note that assay conditions can vary between studies.

While direct enzymatic inhibition data is the gold standard, competitive binding assays can also provide insights into selectivity. In one such assay, at a high concentration of 1 µM, Sar405 showed moderate displacement of a ligand from PI3Kα (39%), PI3Kβ (68%), and PI3Kδ (63%).[5] This suggests some interaction at a concentration several orders of magnitude above its Vps34 IC50, but it does not represent enzymatic inhibition and further underscores its selectivity.

The PI3K Signaling Landscape

The phosphoinositide 3-kinase (PI3K) family is a group of lipid kinases that play crucial roles in a multitude of cellular processes, including cell growth, proliferation, survival, and metabolism. Dysregulation of the PI3K signaling pathway is a common feature in many human diseases, particularly cancer. The PI3K family is divided into three main classes, with Class I being the most implicated in cancer. Class I PI3Ks are heterodimers composed of a catalytic subunit (p110) and a regulatory subunit (p85). There are four isoforms of the class I catalytic subunit: p110α, p110β, p110γ, and p110δ, each with distinct tissue distribution and functions. Sar405, by selectively targeting the class III PI3K Vps34, allows for the specific interrogation of autophagy and endosomal trafficking pathways without perturbing the critical signaling cascades mediated by class I PI3Ks.

Caption: Simplified PI3K signaling pathways.

Experimental Protocols for Determining PI3K Inhibitor Selectivity

The validation of Sar405's selectivity relies on robust and well-defined experimental methodologies. The following outlines a typical in vitro kinase assay protocol used to determine the IC50 values of PI3K inhibitors.

In Vitro Biochemical Kinase Assay (e.g., HTRF® or ADP-Glo™)

Objective: To measure the 50% inhibitory concentration (IC50) of a test compound against a specific PI3K isoform.

Principle: These assays quantify the enzymatic activity of a purified PI3K isoform by measuring the production of its product, phosphatidylinositol (3,4,5)-trisphosphate (PIP3), or the consumption of its co-substrate, ATP. The Homogeneous Time-Resolved Fluorescence (HTRF®) assay typically involves a competitive immunoassay for PIP3, while the ADP-Glo™ assay measures the amount of ADP produced during the kinase reaction.

Materials:

• Purified, recombinant human PI3K isoforms (p110α/p85α, p110β/p85α, p110γ, p110δ/p85α) and Vps34/Vps15 complex.

• Lipid substrate: Phosphatidylinositol (4,5)-bisphosphate (PIP2) or Phosphatidylinositol (PI).

• ATP.

• Test compound (e.g., Sar405) serially diluted in DMSO.

• Assay buffer (e.g., Tris-HCl, MgCl2, DTT, BSA).

• Detection reagents (specific to the assay format, e.g., HTRF® antibodies or ADP-Glo™ reagents).

• Microplates (e.g., 384-well low-volume).

• Plate reader capable of detecting the assay signal (e.g., HTRF®-compatible or luminescence reader).

Procedure:

• Compound Dispensing: A serial dilution of the test compound (and vehicle control, DMSO) is dispensed into the wells of the microplate.

• Enzyme Addition: The purified PI3K enzyme is added to each well.

• Pre-incubation: The plate is incubated at room temperature for a defined period (e.g., 15-30 minutes) to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: The kinase reaction is initiated by the addition of a mixture of the lipid substrate and ATP.

• Reaction Incubation: The plate is incubated for a specific time (e.g., 60 minutes) at room temperature to allow the enzymatic reaction to proceed.

• Reaction Termination and Detection: The reaction is stopped, and the detection reagents are added according to the manufacturer's protocol.

• Signal Measurement: After a final incubation, the signal (fluorescence or luminescence) is measured using the appropriate plate reader.

• Data Analysis: The raw data is converted to percent inhibition relative to the vehicle control. The IC50 value is then calculated by fitting the data to a four-parameter logistic dose-response curve using appropriate software.

Caption: In Vitro Kinase Assay Workflow.

Conclusion

The extensive body of experimental evidence robustly validates the lack of Sar405 activity on class I PI3Ks. Its high potency and exquisite selectivity for the class III PI3K, Vps34, make it an invaluable tool for dissecting the specific roles of autophagy and endosomal trafficking in health and disease. For researchers in the field of drug discovery and cell signaling, Sar405 provides a level of precision that is unattainable with pan-PI3K or less selective inhibitors, thereby enabling clearer interpretation of experimental results and paving the way for the development of novel therapeutic strategies targeting specific arms of the PI3K signaling network.

References

• 1. selleckchem.com [selleckchem.com]
• 2. SAR405, a PIK3C3/Vps34 inhibitor that prevents autophagy and synergizes with MTOR inhibition in tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. SAR405, a PIK3C3/Vps34 inhibitor that prevents autophagy and synergizes with MTOR inhibition in tumor cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal Procedures for SAR405: A Comprehensive Guide for Laboratory Professionals

Essential guidance for the safe handling and disposal of the Vps34 inhibitor SAR405, ensuring laboratory safety and regulatory compliance.

For researchers, scientists, and drug development professionals utilizing the potent and selective Vps34 inhibitor, SAR405, adherence to strict safety and disposal protocols is paramount. This guide provides detailed, step-by-step procedures for the proper management of SAR405 waste, from unused compounds to contaminated laboratory materials. By implementing these best practices, laboratories can minimize risks to personnel and the environment, fostering a culture of safety and responsibility.

Immediate Safety and Handling Precautions

SAR405 is a potent bioactive small molecule that requires careful handling. While a specific comprehensive hazard profile is not fully detailed in publicly available safety data sheets, researchers should treat it as a potentially hazardous substance. Always consult the material safety data sheet (MSDS) provided by the supplier for the most current information.

Personal Protective Equipment (PPE):

Equipment	Specification	Purpose
Gloves	Nitrile or other chemically resistant gloves.	To prevent skin contact.
Eye Protection	Safety glasses with side shields or goggles.	To protect eyes from splashes.
Lab Coat	Standard laboratory coat.	To protect skin and clothing from contamination.

Engineering Controls:

• Fume Hood: All handling of solid SAR405 and preparation of stock solutions should be performed in a certified chemical fume hood to prevent inhalation of dust or aerosols.

• Segregated Storage: Store SAR405 in a cool, dry, and well-ventilated area, away from incompatible materials.

Step-by-Step Disposal Procedures

Proper disposal of SAR405 and associated waste is critical. All waste must be collected and disposed of through a licensed hazardous waste disposal service. Do not dispose of SAR405 down the drain or in the regular trash.

Unused SAR405 Powder (Solid Waste)

• Containerization: Collect any unused or expired SAR405 powder in its original container or a clearly labeled, sealed, and chemically compatible waste container.

• Labeling: Affix a hazardous waste label to the container. The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: SAR405

  • The approximate quantity of waste

  • The date of accumulation

  • The name of the principal investigator and laboratory contact information

• Storage: Store the sealed waste container in a designated satellite accumulation area, segregated from incompatible wastes.

SAR405 Solutions (Liquid Waste)

• Segregation: SAR405 is a halogenated organic compound. As such, liquid waste containing SAR405 should be collected in a designated "Halogenated Organic Waste" container. Do not mix with non-halogenated waste streams to avoid increased disposal costs and potential reactions.

• Containerization: Use a dedicated, leak-proof, and chemically compatible container with a secure screw-top cap.

• Labeling: Clearly label the container as "Hazardous Waste: Halogenated Organic Solvents" and list all constituents, including SAR405 and the solvent(s) used (e.g., DMSO, ethanol). Maintain a running log of the contents and their approximate percentages.

• Storage: Keep the container sealed when not in use and store it in secondary containment (e.g., a chemical-resistant tray) within a designated satellite accumulation area.

Contaminated Labware (Solid Waste)

Disposable items that have come into contact with SAR405 must be treated as hazardous waste.

Waste Type	Disposal Procedure
Pipette Tips, Tubes, etc.	Collect in a designated, lined, and sealed container labeled "Hazardous Waste: Chemically Contaminated Labware."
Gloves, Bench Paper, etc.	Place in a dedicated, sealed bag or container clearly marked as "Hazardous Waste: Chemically Contaminated Debris."
Glassware (Reusable)	Decontaminate by rinsing with a suitable solvent. The first rinseate must be collected and disposed of as hazardous liquid waste. Subsequent rinses with soap and water can typically be disposed of down the drain, but consult your institution's EHS guidelines.

Cell Culture Media Containing SAR405 (Liquid Waste)

• Deactivation of Biologicals: If the cell culture media contains potentially infectious agents, it must first be decontaminated according to your institution's biosafety protocols (e.g., by adding bleach to a final concentration of 10% and allowing sufficient contact time).

• Chemical Waste Collection: After biological decontamination, the media must be collected as hazardous chemical waste due to the presence of SAR405.

• Containerization and Labeling: Collect the decontaminated media in a sealed, leak-proof container. Label it as "Hazardous Waste" and list all chemical constituents, including the decontaminating agent (e.g., "treated with bleach") and SAR405.

• Disposal: Arrange for pickup by your institution's hazardous waste management service.

Experimental Protocols: Waste Minimization

The most effective disposal procedure begins with waste minimization.

• Purchase only the required amount of SAR405.

• Prepare stock solutions in quantities that will be used within their stability period.

• Design experiments to use the minimum effective concentration of the compound.

Chemical Inactivation: Considerations

While no specific, validated laboratory-scale protocol for the chemical inactivation of SAR405 is readily available, advanced oxidation processes (AOPs) are effective for the degradation of a wide range of pharmaceuticals in wastewater. These methods, such as Fenton oxidation (using iron salts and hydrogen peroxide) or ozonolysis, generate highly reactive hydroxyl radicals that can break down complex organic molecules.

However, these techniques require careful planning, specialized equipment, and validation to ensure complete degradation and to manage any potentially hazardous byproducts. For standard laboratory waste, the most prudent and compliant approach is to dispose of the active compound through a licensed hazardous waste contractor.

SAR405 Signaling Pathway and Experimental Workflow

SAR405 is a highly potent and selective inhibitor of the class III phosphoinositide 3-kinase (PI3K), Vps34. Vps34 is a key regulator of autophagy, a cellular process for the degradation and recycling of cellular components. By inhibiting Vps34, SAR405 blocks the formation of autophagosomes, leading to an accumulation of autophagic substrates.

Caption: SAR405 inhibits the Vps34 kinase within the Beclin-1 complex, blocking PI(3)P production and subsequent autophagosome formation.

The following diagram illustrates a typical experimental workflow for treating cells with SAR405 and the corresponding waste generation at each step.

Caption: A typical cell-based experiment with SAR405 generates various streams of hazardous waste that must be segregated and disposed of correctly.